Gomisin K1

• CAS: 75684-44-5

Core Science & Biosynthesis

The Bioactive Potential of Gomisin K1: A Technical Guide for Researchers

An In-depth Exploration of the Pharmacological Properties and Mechanisms of a Promising Dibenzocyclooctadiene Lignan (B3055560)

Gomisin K1, a dibenzocyclooctadiene lignan isolated from Schisandra chinensis, has emerged as a compound of significant interest in the fields of pharmacology and drug development. This technical guide provides a comprehensive overview of the current scientific knowledge regarding the bioactive properties of Gomisin K1, with a focus on its anti-cancer, neuroprotective, anti-inflammatory, and hepatoprotective effects. Detailed experimental protocols and an analysis of the involved signaling pathways are presented to facilitate further research and development of this promising natural product.

Anti-Cancer Activity

Gomisin K1 has demonstrated cytotoxic effects against various cancer cell lines. The primary mechanism of its anti-cancer activity appears to be the induction of apoptosis, a form of programmed cell death.

Quantitative Data on Cytotoxicity

The inhibitory concentration 50 (IC50) is a key metric for the cytotoxic potential of a compound. For Gomisin K1, the following has been reported:

Cell Line	Cancer Type	IC50 (µM)	Reference
HeLa	Cervical Cancer	5.46	[1]

Further research is required to establish the IC50 values of Gomisin K1 in a broader range of cancer cell lines to fully characterize its anti-cancer spectrum.

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Materials:

• Gomisin K1

• Target cancer cell line (e.g., HeLa)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• 96-well plates

• Multi-well spectrophotometer

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Gomisin K1 for a specified duration (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Experimental Protocol: Annexin V/PI Staining for Apoptosis Detection

Annexin V/Propidium Iodide (PI) staining followed by flow cytometry is a standard method to quantify apoptosis.

Materials:

• Gomisin K1

• Target cancer cell line

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with Gomisin K1 at the desired concentration and time point.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Binding Buffer and add Annexin V-FITC and PI according to the manufacturer's protocol. Incubate in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The different cell populations (viable, early apoptotic, late apoptotic/necrotic) can be distinguished based on their fluorescence.

Neuroprotective Effects

While specific quantitative data for Gomisin K1 is limited, related dibenzocyclooctadiene lignans (B1203133), such as Gomisin J, have shown significant neuroprotective properties against oxidative stress-induced neuronal cell death.[2]

Quantitative Data on Neuroprotection (Comparative)

The half-maximal effective concentration (EC50) indicates the concentration of a drug that gives half of the maximal response. For the related compound Gomisin J, the following neuroprotective effect has been observed:

Cell Line	Insult	EC50 (µM)	Reference
HT22	tert-butyl hydroperoxide (t-BHP)	43.3 ± 2.3	[2]

This data for Gomisin J suggests that Gomisin K1 may also possess neuroprotective activities, a hypothesis that warrants further investigation.

Experimental Protocol: Induction of Oxidative Stress in HT22 Cells

The HT22 hippocampal neuronal cell line is a common model for studying oxidative stress-induced neurodegeneration.

Materials:

• Gomisin K1

• HT22 cells

• tert-butyl hydroperoxide (t-BHP) or glutamate

• Cell culture medium

• MTT assay reagents

Procedure:

• Cell Seeding: Plate HT22 cells in a 96-well plate.

• Pre-treatment: Pre-treat the cells with different concentrations of Gomisin K1 for a specified duration.

• Induction of Oxidative Stress: Expose the cells to a neurotoxic concentration of t-BHP or glutamate.

• Cell Viability Assessment: After the incubation period, assess cell viability using the MTT assay as described previously.

• Data Analysis: Calculate the percentage of neuroprotection conferred by Gomisin K1 and determine the EC50 value.

Anti-Inflammatory Activity

The anti-inflammatory potential of Gomisin K1 and related lignans is an area of active research. A common method to assess this activity is by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Protocol: Nitric Oxide (NO) Production Assay

The Griess assay is a widely used method for the indirect measurement of NO production by quantifying nitrite, a stable and nonvolatile breakdown product of NO.

Materials:

• Gomisin K1

• RAW 264.7 murine macrophage cell line

• Lipopolysaccharide (LPS)

• Griess Reagent (containing sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine)

• Cell culture medium

Procedure:

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate.

• Pre-treatment: Pre-treat the cells with various concentrations of Gomisin K1.

• Stimulation: Stimulate the cells with LPS to induce NO production.

• Sample Collection: After incubation, collect the cell culture supernatant.

• Griess Reaction: Mix the supernatant with the Griess Reagent and incubate.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition by Gomisin K1 and determine the IC50 value.

Hepatoprotective Effects

Lignans from Schisandra chinensis have a long history of use in traditional medicine for liver ailments. Modern research is exploring the hepatoprotective effects of individual compounds like Gomisin K1. A common in vivo model involves inducing liver injury with agents like carbon tetrachloride (CCl4).

Experimental Protocol: CCl4-Induced Hepatotoxicity in Rats

This in vivo model is used to evaluate the protective effects of compounds against chemically-induced liver damage.

Materials:

• Gomisin K1

• Wistar rats

• Carbon tetrachloride (CCl4)

• Olive oil

• Kits for measuring serum levels of alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST)

Procedure:

• Animal Acclimatization: Acclimate the rats to the laboratory conditions.

• Treatment: Administer Gomisin K1 to the treatment group for a specified period. A control group receives the vehicle.

• Induction of Liver Injury: Induce acute liver injury by intraperitoneal injection of CCl4 dissolved in olive oil.

• Sample Collection: After a set time, collect blood samples and sacrifice the animals to obtain liver tissue.

• Biochemical Analysis: Measure the serum levels of ALT and AST.

• Histopathological Analysis: Prepare liver tissue sections and examine for signs of damage.

• Data Analysis: Compare the serum enzyme levels and histological findings between the different groups.

Signaling Pathway Modulation: The Role of PI3K/Akt

The phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell survival, proliferation, and apoptosis. Studies on related gomisins, such as Gomisin G and N, have indicated that their bioactive effects are mediated, at least in part, through the modulation of this pathway.[3][4] It is hypothesized that Gomisin K1 may also exert its effects by influencing the phosphorylation status of key proteins in the PI3K/Akt cascade.

Experimental Workflow for PI3K/Akt Pathway Analysis

Caption: Workflow for analyzing the effect of Gomisin K1 on the PI3K/Akt signaling pathway.

Experimental Protocol: Western Blotting for PI3K/Akt Pathway

Western blotting is a technique used to detect specific proteins in a sample.

Materials:

• Gomisin K1

• Target cell line

• Lysis buffer

• Protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-PI3K, anti-p-Akt, anti-Akt, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Protein Extraction: Treat cells with Gomisin K1, lyse them, and quantify the protein concentration.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight, followed by incubation with the secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the relative protein expression levels.

Conclusion and Future Directions

Gomisin K1 demonstrates significant potential as a bioactive compound with anti-cancer properties. Preliminary evidence and comparative analysis with related lignans suggest that it may also possess neuroprotective, anti-inflammatory, and hepatoprotective effects, likely mediated through the modulation of key signaling pathways such as PI3K/Akt.

To fully elucidate the therapeutic potential of Gomisin K1, further research is essential. This should include:

• Comprehensive screening of its cytotoxic effects against a wider panel of cancer cell lines.

• In-depth investigation into its neuroprotective, anti-inflammatory, and hepatoprotective activities with a focus on elucidating the underlying molecular mechanisms.

• Quantitative in vivo studies to validate the in vitro findings and to assess the pharmacokinetic and pharmacodynamic properties of Gomisin K1.

The detailed protocols and information provided in this technical guide are intended to serve as a valuable resource for researchers and drug development professionals in their efforts to unlock the full therapeutic potential of Gomisin K1.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Gomisin N Exerts Anti-liver Cancer Effects and Regulates PI3K-Akt and mTOR-ULK1 Pathways in Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Isolating Gomisin K1 from Schisandra chinensis Fruit: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for isolating Gomisin K1, a bioactive dibenzocyclooctadiene lignan (B3055560), from the fruit of Schisandra chinensis. This document outlines detailed experimental protocols, from extraction to purification, and presents quantitative data on related lignans (B1203133) to establish a comparative framework. Additionally, it visualizes the experimental workflow and relevant biological signaling pathways to support research and development efforts in natural product chemistry and drug discovery.

Introduction to Gomisin K1 and Schisandra chinensis

The fruit of Schisandra chinensis, known as "Wu Wei Zi" in traditional Chinese medicine, is a rich source of bioactive lignans. These compounds, particularly the dibenzocyclooctadiene lignans, are credited with a wide range of pharmacological activities, including hepatoprotective, anti-inflammatory, and anticancer effects. Gomisin K1 is one such lignan that has garnered interest for its potential therapeutic applications. The effective isolation and purification of Gomisin K1 are crucial for its further investigation and development as a pharmaceutical agent.

Quantitative Data on Lignans in Schisandra chinensis

While specific yield data for Gomisin K1 is not extensively documented, the content of other major lignans in Schisandra chinensis fruit provides a valuable benchmark for extraction and purification efficiency. The following tables summarize the reported content of various lignans.

Table 1: Content of Major Lignans in Schisandra chinensis

Lignan	Content (mg/g of dry weight)	Reference
Schisandrin	8.41 ± 0.30
Gomisin A	3.01 ± 0.13
Deoxyschizandrin	1.06 ± 0.05
Gomisin N	7.69 ± 0.30
Wuweizisu C	1.68 ± 0.06

Table 2: Quantitative Analysis of Lignans in Ethanol (B145695) Extract of S. chinensis

Lignan	Content (mg/g of extract)	Reference
Schisandrin	25.95 ± 0.15	[1]
Gomisin A	2.51 ± 0.02	[1]
Gomisin M₂	2.17 ± 0.07	[1]

Experimental Protocols for Gomisin K1 Isolation

The following protocols are synthesized from established methods for the isolation of dibenzocyclooctadiene lignans from Schisandra chinensis.

Extraction of Crude Lignans

This initial step involves the solvent extraction of lignans from the dried fruit material.

• Materials:

  • Dried and powdered fruits of Schisandra chinensis

  • Methanol (B129727) or 80-95% Ethanol

  • Reflux apparatus or maceration equipment

  • Filter paper

  • Rotary evaporator

• Protocol:

  • Weigh the desired amount of powdered Schisandra chinensis fruit.

  • For maceration, soak the plant material in methanol or ethanol (e.g., a 1:10 solid-to-solvent ratio) at room temperature for 24-48 hours, with occasional agitation.[2]

  • Alternatively, for reflux extraction, place the plant material in a flask with the solvent and heat at the solvent's boiling point for 2-4 hours.[2]

  • Filter the mixture to separate the extract from the solid residue.

  • Repeat the extraction process on the residue two more times to ensure maximum yield.[3]

  • Combine the filtrates and concentrate the crude extract under reduced pressure using a rotary evaporator.

Fractionation of Crude Extract

The crude extract is then fractionated to separate lignans from other components.

• Materials:

  • Concentrated crude extract

  • Distilled water

  • Dichloromethane (B109758) or Ethyl Acetate (B1210297)

  • Separatory funnel

• Protocol:

  • Suspend the concentrated crude extract in distilled water.

  • Perform liquid-liquid partitioning by adding an equal volume of dichloromethane or ethyl acetate in a separatory funnel.

  • Shake the funnel vigorously and allow the layers to separate.

  • Collect the organic layer (dichloromethane or ethyl acetate), which will contain the lignans.

  • Repeat the partitioning process three times.

  • Combine the organic fractions and concentrate them using a rotary evaporator to obtain the lignan-rich fraction.

Chromatographic Purification of Gomisin K1

The final purification of Gomisin K1 is achieved through a series of chromatographic techniques.

• Materials:

  • Lignan-rich fraction

  • Silica (B1680970) gel for column chromatography

  • Solvents for column chromatography (e.g., n-hexane, ethyl acetate)

  • Preparative High-Performance Liquid Chromatography (HPLC) system

  • Reversed-phase C18 column

  • HPLC-grade solvents (e.g., acetonitrile (B52724), water)

• Protocol:

  • Silica Gel Column Chromatography (Initial Purification):

    • Dissolve the lignan-rich fraction in a minimal amount of a suitable solvent.

    • Load the sample onto a silica gel column pre-equilibrated with a non-polar solvent (e.g., n-hexane).

    • Elute the column with a gradient of increasing polarity, for example, by gradually increasing the proportion of ethyl acetate in n-hexane.

    • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing lignans.

    • Combine the fractions that show the presence of the target compounds.

  • Preparative HPLC (Final Purification):

    • Dissolve the semi-purified fractions in the HPLC mobile phase.

    • Inject the sample into a preparative HPLC system equipped with a C18 column.[2]

    • Use a mobile phase consisting of a gradient of acetonitrile and water.[2] A typical gradient might start with a lower concentration of acetonitrile and gradually increase to elute compounds of increasing hydrophobicity.

    • Monitor the elution profile at a wavelength of approximately 254 nm, where lignans exhibit strong UV absorbance.

    • Collect the peak corresponding to Gomisin K1 based on its retention time, which can be determined by running an analytical standard if available, or by subsequent structural elucidation.

    • Concentrate the collected fraction to obtain pure Gomisin K1.

Visualization of Workflow and Signaling Pathways

Experimental Workflow for Gomisin K1 Isolation

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]

Gomisin K1 in Schisandra: A Technical Guide to its Natural Occurrence, Quantification, and Potential Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current knowledge on Gomisin K1, a lignan (B3055560) found in the medicinal plant genus Schisandra. Due to its potential therapeutic properties, understanding its natural abundance, methods for accurate quantification, and biological mechanisms is of significant interest to the scientific community. While research has predominantly focused on more abundant lignans (B1203133) within Schisandra, this guide synthesizes the available information on Gomisin K1 and provides a framework for its further investigation.

Natural Occurrence and Yield of Gomisin K1

Gomisin K1 is a recognized phytochemical constituent of the fruits of Schisandra chinensis[1]. However, comprehensive quantitative data on the yield of Gomisin K1 from various Schisandra species remains limited in the current scientific literature. Analytical studies of Schisandra lignans have historically prioritized more abundant compounds such as schisandrin, gomisin A, and gomisin N.

While specific concentrations for Gomisin K1 are not widely reported, the total lignan content in the fruits of Schisandra chinensis can range from approximately 1.5% to over 5% of the dry weight, with the seeds being the primary repository of these compounds[2]. The concentration of individual lignans is known to vary significantly based on the species, geographical origin, harvest time, and the specific part of the plant being analyzed.

For context, the concentrations of other prominent lignans that are often quantified are presented in the table below. It is anticipated that the concentration of Gomisin K1 is lower than these major lignans.

Table 1: Concentration of Major Lignans in Schisandra Species

Lignan	Schisandra Species	Plant Part	Concentration Range (mg/100g dry weight)	Reference
Schisanhenol	S. rubriflora	Fruit	268.02	[3]
Angeloylgomisin H	S. rubriflora	Fruit	185.10	[3]
Schisantherin B	S. rubriflora	Fruit	118.07	[3]
Schisandrin A	S. rubriflora	Fruit	104.32	[3]
Gomisin O	S. rubriflora	Fruit	103.64	[3]
Gomisin N	S. chinensis	Fruit	259.05	[4]
Schisandrin A	S. chinensis	Fruit	212.50	[4]
Schisandrin	S. chinensis	Fruit	206.08	[4]
Gomisin D	S. chinensis	Fruit	195.22	[4]
Gomisin A	S. chinensis	Fruit	177.94	[4]

Experimental Protocols for Lignan Quantification

Sample Preparation: Extraction of Lignans from Schisandra Fruit

• Objective: To efficiently extract lignans from the dried fruit material for subsequent analysis.

• Materials:

  • Dried Schisandra fruits

  • Grinder or mill

  • Methanol (B129727) or ethanol (B145695) (HPLC grade)

  • Ultrasonic bath

  • Centrifuge

  • 0.45 µm and 0.22 µm syringe filters

• Protocol:

  • The dried fruits are pulverized into a fine powder to increase the surface area for extraction.

  • A precisely weighed amount of the powdered sample (e.g., 1.0 g) is transferred to an extraction vessel.

  • A suitable solvent, typically methanol or ethanol, is added to the sample at a specific solid-to-liquid ratio (e.g., 1:10 w/v).

  • The mixture is subjected to ultrasonic extraction for a defined period (e.g., 30-60 minutes) to enhance extraction efficiency.

  • The extract is then centrifuged to separate the solid plant material from the supernatant.

  • The supernatant is filtered through a 0.45 µm filter, followed by a 0.22 µm syringe filter prior to HPLC or LC-MS/MS analysis.

Quantification by High-Performance Liquid Chromatography (HPLC-UV)

• Objective: To separate and quantify Gomisin K1 using HPLC with UV detection.

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• Chromatographic Conditions (General):

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[5].

  • Mobile Phase: A gradient elution is typically employed using a mixture of an aqueous phase (e.g., water) and an organic phase (e.g., acetonitrile (B52724) or methanol)[5].

  • Flow Rate: Approximately 1.0 mL/min[5].

  • Column Temperature: Maintained at a constant temperature, for instance, 30°C[5].

  • Detection Wavelength: Lignans generally exhibit strong UV absorbance in the range of 217-255 nm[5][6]. The optimal wavelength for Gomisin K1 would need to be determined using a reference standard.

  • Injection Volume: 10-20 µL.

• Quantification:

  • A calibration curve is generated using a certified reference standard of Gomisin K1 at various concentrations.

  • The concentration of Gomisin K1 in the sample is determined by comparing its peak area to the calibration curve.

Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Objective: To achieve higher sensitivity and selectivity in the quantification of Gomisin K1.

• Instrumentation:

  • A UHPLC or HPLC system coupled to a tandem mass spectrometer (e.g., triple quadrupole).

• Chromatographic Conditions:

  • Similar to HPLC-UV, a C18 column with a gradient of water and acetonitrile/methanol (often with a modifier like formic acid) is used.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electrospray ionization (ESI) in positive or negative mode, to be optimized for Gomisin K1.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for Gomisin K1.

  • Optimization: The specific MRM transitions (Q1/Q3), collision energy, and other source parameters would need to be optimized using a Gomisin K1 standard.

Experimental Workflow Diagram

Caption: Generalized workflow for the extraction and quantification of Gomisin K1 from Schisandra fruit.

Potential Signaling Pathways of Gomisin K1

Direct research on the signaling pathways specifically modulated by Gomisin K1 is currently not available. However, studies on other structurally related gomisins from Schisandra provide valuable insights into its potential mechanisms of action, particularly in the context of cancer therapy and cellular regulation. Gomisins L1 and N have been shown to induce apoptosis and regulate key cellular signaling pathways.

Based on the known activities of other gomisins, a hypothetical signaling pathway for Gomisin K1's potential pro-apoptotic effects in cancer cells is proposed below. This pathway is speculative and requires experimental validation.

Caption: Hypothetical signaling pathway for the pro-apoptotic effects of Gomisin K1 in cancer cells.

This proposed pathway suggests that Gomisin K1 may induce apoptosis through the generation of reactive oxygen species (ROS) and the inhibition of pro-survival signaling cascades such as the PI3K/Akt/mTOR pathway, a mechanism observed for other lignans like Gomisin N[7]. Further research is necessary to elucidate the precise molecular targets and signaling pathways of Gomisin K1.

Conclusion

Gomisin K1 is a constituent of Schisandra with potential biological activity that warrants further investigation. This guide highlights the current gap in knowledge regarding its natural abundance and specific analytical protocols. The provided generalized methodologies for lignan analysis offer a starting point for researchers to quantify Gomisin K1 accurately. Furthermore, the exploration of its signaling pathways, guided by the activities of related compounds, will be crucial in uncovering its therapeutic potential for drug development.

References

• 1. iama.gr [iama.gr]
• 2. phcogcommn.org [phcogcommn.org]
• 3. Targeted Lignan Profiling and Anti-Inflammatory Properties of Schisandra rubriflora and Schisandra chinensis Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeted Lignan Profiling and Anti-Inflammatory Properties of Schisandra rubriflora and Schisandra chinensis Extracts [agris.fao.org]
• 5. Simultaneous determination of eleven characteristic lignans in Schisandra chinensis by high-performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gomisin N Exerts Anti-liver Cancer Effects and Regulates PI3K-Akt and mTOR-ULK1 Pathways in Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Profile of Gomisin K1: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gomisin K1 is a dibenzocyclooctadiene lignan (B3055560) isolated from the fruit of Schisandra chinensis. Lignans (B1203133) from this plant have garnered significant interest in the scientific community for their diverse pharmacological activities, including anticancer, anti-inflammatory, and hepatoprotective effects. This technical guide provides a comprehensive overview of the pharmacological profile of Gomisin K1, with a focus on its anticancer properties. The information presented herein is intended to support further research and drug development efforts.

Data Presentation

Quantitative Pharmacological Data

The cytotoxic effects of Gomisin K1 have been evaluated against human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key measure of the potency of a compound in inhibiting a specific biological or biochemical function.

Compound	Cell Line	Assay	IC50 (µM)	Reference
Gomisin K1	HeLa (Cervical Cancer)	Not Specified	5.46	[1]

Note: The available public research on the specific quantitative pharmacological data for Gomisin K1 is limited. Further studies are required to establish a broader profile across a range of cancer cell lines.

Core Pharmacological Activities

Gomisin K1 is recognized for its potential as an anti-cancer agent.[1] While detailed mechanistic studies specifically on Gomisin K1 are not extensively available in the public domain, the broader class of dibenzocyclooctadiene lignans from Schisandra chinensis is known to exert anticancer effects through various mechanisms. Research on closely related gomisins suggests the involvement of several key signaling pathways.

Signaling Pathways (Inferred from Related Gomisins)

The pharmacological activities of dibenzocyclooctadiene lignans are often attributed to their modulation of critical cellular signaling pathways that regulate cell proliferation, survival, and apoptosis. While direct evidence for Gomisin K1 is limited, studies on other gomisins, such as Gomisin A, G, J, and N, provide insights into potential mechanisms.

PI3K/Akt/mTOR Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt/mTOR pathway is a crucial signaling cascade that promotes cell survival and proliferation. Dysregulation of this pathway is a common feature of many cancers. Studies on other gomisins suggest that they may exert their anti-cancer effects by inhibiting this pathway.

Figure 1: Postulated inhibition of the PI3K/Akt/mTOR pathway by Gomisin K1.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway plays a key role in inflammation and cell survival. Constitutive activation of NF-κB is observed in many cancers and contributes to tumor progression and resistance to therapy. Some lignans from Schisandra chinensis have been shown to inhibit NF-κB activation.

Figure 2: Potential inhibition of the NF-κB signaling pathway by Gomisin K1.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Figure 3: General experimental workflow for an MTT cytotoxicity assay.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Gomisin K1 and a vehicle control.

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically between 540 and 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

Methodology:

• Cell Treatment: Treat cells with Gomisin K1 at various concentrations for a defined period.

• Cell Harvesting: Harvest both adherent and floating cells.

• Staining: Wash the cells and resuspend them in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot Analysis for Signaling Pathway Proteins

Western blotting is used to detect specific proteins in a sample and can be used to assess the activation state of signaling pathways by using phospho-specific antibodies.

Methodology:

• Protein Extraction: Treat cells with Gomisin K1, followed by cell lysis to extract total protein.

• Protein Quantification: Determine the protein concentration of each sample using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein samples by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins (e.g., phospho-Akt, total Akt, phospho-NF-κB, etc.).

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the relative protein expression levels.

Conclusion

Gomisin K1, a dibenzocyclooctadiene lignan from Schisandra chinensis, demonstrates cytotoxic activity against cancer cells. While the precise mechanisms of action are still under investigation, related compounds suggest the involvement of key signaling pathways such as PI3K/Akt/mTOR and NF-κB. The experimental protocols outlined in this guide provide a framework for the further pharmacological profiling of Gomisin K1. More extensive research is required to fully elucidate its therapeutic potential, including a broader evaluation of its cytotoxicity across various cancer cell lines, detailed mechanistic studies, and in vivo efficacy assessments. This guide serves as a foundational resource for scientists and researchers dedicated to advancing the development of novel anticancer agents from natural sources.

References

• 1. medchemexpress.com [medchemexpress.com]

Gomisin K1 Signaling Pathway: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gomisin K1, a dibenzocyclooctadiene lignan (B3055560) isolated from Schisandra chinensis, has demonstrated potential as a bioactive compound with pharmacological relevance, particularly in the context of cancer research. While direct and extensive research on the specific signaling pathways of Gomisin K1 is still emerging, this technical guide synthesizes the available data and extrapolates potential mechanisms of action based on the well-documented activities of structurally related gomisins. This document provides an in-depth analysis of the putative signaling pathways modulated by Gomisin K1, with a focus on the Nrf2 antioxidant response pathway. Furthermore, it presents quantitative data on its bioactivity and detailed experimental protocols for researchers investigating its effects.

Introduction to Gomisin K1

Gomisin K1 is a natural product found in Schisandra chinensis, a plant with a long history in traditional medicine. Lignans from this plant, including a variety of gomisins, are known for their diverse pharmacological activities, such as anti-inflammatory, antioxidant, and anti-cancer effects. Gomisin K1 has been shown to inhibit the growth of HeLa cancer cells, suggesting its potential as a therapeutic agent. Understanding its mechanism of action at the molecular level is crucial for its development as a drug candidate.

Putative Signaling Pathway of Gomisin K1: The Nrf2/ARE Pathway

Based on studies of related gomisins, such as Gomisin A and Gomisin N, a primary signaling pathway likely modulated by Gomisin K1 is the Keap1-Nrf2-ARE pathway. This pathway is a master regulator of the cellular antioxidant response.

Under normal conditions, the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2) is kept in the cytoplasm by its inhibitor, Keap1 (Kelch-like ECH-associated protein 1), which facilitates its ubiquitination and subsequent proteasomal degradation. Upon exposure to oxidative stress or electrophiles, which Gomisin K1 may induce or mimic, Keap1 undergoes a conformational change. This change prevents it from targeting Nrf2 for degradation. As a result, newly synthesized Nrf2 can translocate to the nucleus.

In the nucleus, Nrf2 heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter regions of a host of cytoprotective genes. This binding initiates the transcription of Phase II detoxification enzymes and antioxidant proteins, such as Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1). The upregulation of these genes helps to mitigate oxidative stress and protect the cell from damage. The anti-inflammatory activity of other gomisins has been linked to the induction of HO-1 expression.[1] It is plausible that Gomisin K1 exerts its effects through a similar mechanism.

Figure 1: Putative Gomisin K1 signaling pathway via Nrf2 activation.

Quantitative Data

The bioactivity of Gomisin K1 has been quantified in preliminary studies. This data is essential for determining effective concentrations for in vitro and in vivo experiments.

Parameter	Cell Line	Value	Reference
IC50	HeLa	5.46 µM	[2]
EC50 (Neuroprotection)	HT22	43.3 ± 2.3 µM	[3]

Experimental Protocols

To facilitate further research into the signaling pathways of Gomisin K1, detailed protocols for key experiments are provided below.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of Gomisin K1 on a chosen cell line.

Materials:

• Gomisin K1

• Cell line of interest (e.g., HeLa)

• 96-well plates

• Complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Gomisin K1 Treatment: Prepare a stock solution of Gomisin K1 in DMSO. Dilute the stock solution with culture medium to achieve the desired final concentrations. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Gomisin K1. Include a vehicle control (medium with the same concentration of DMSO used for the highest Gomisin K1 concentration).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan (B1609692) Crystal Formation: Incubate the plate for another 4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the results to determine the IC50 value.

Figure 2: Workflow for the MTT cell viability assay.

Western Blot Analysis for Nrf2 Pathway Activation

This protocol is for detecting the expression levels of key proteins in the Nrf2 pathway following Gomisin K1 treatment.

Materials:

• Gomisin K1

• Cell line of interest

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Nrf2, anti-HO-1, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate

• Chemiluminescence imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow until they reach 70-80% confluency. Treat the cells with Gomisin K1 at the desired concentrations for the specified time.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with RIPA buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris and collect the supernatant. Determine the protein concentration of each sample using a BCA protein assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5 minutes at 95°C.

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the ECL substrate to the membrane and detect the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Conclusion and Future Directions

Gomisin K1 is a promising natural compound with potential therapeutic applications. While its precise signaling mechanisms are not yet fully elucidated, evidence from related compounds strongly suggests the involvement of the Nrf2/ARE antioxidant pathway. The quantitative data and experimental protocols provided in this guide are intended to facilitate further research to confirm these putative pathways and to discover novel mechanisms of action. Future studies should focus on comprehensive profiling of the cellular targets of Gomisin K1 and its effects on various signaling cascades to fully understand its therapeutic potential.

References

• 1. Anti-Inflammatory Effect of Heme Oxygenase-1 Toward Porphyromonas gingivalis Lipopolysaccharide in Macrophages Exposed to Gomisins A, G, and J - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

In Silico Prediction of Gomisin K1 Targets: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gomisin K1, a dibenzocyclooctadiene lignan (B3055560) isolated from Schisandra chinensis, belongs to a class of natural products with demonstrated therapeutic potential. While various Gomisin analogues have been investigated for their biological activities, the specific molecular targets of Gomisin K1 remain largely uncharacterized. This technical guide outlines a comprehensive in silico strategy for the prediction and validation of Gomisin K1 targets. By leveraging a combination of ligand-based and structure-based computational methods, this workflow aims to elucidate the mechanism of action of Gomisin K1 and accelerate its development as a potential therapeutic agent. This document provides detailed hypothetical protocols, data presentation formats, and visualizations to guide researchers in this endeavor.

Introduction to Gomisin K1 and In Silico Target Prediction

Natural products are a rich source of novel drug leads due to their vast structural diversity and pharmacological activity.[1] Gomisin K1 is a lignan found in the fruit of Schisandra chinensis, a plant with a long history in traditional medicine. Several related lignans, such as Gomisin A, J, and N, have been shown to possess a range of biological activities, including anticancer, anti-inflammatory, and neuroprotective effects.[2][3] These effects are often mediated through the modulation of key signaling pathways such as PI3K-Akt-mTOR and Wnt/β-catenin.[3][4]

In silico target prediction has emerged as a powerful and cost-effective approach in drug discovery to identify the molecular targets of small molecules.[1] These computational methods can be broadly categorized into ligand-based, target-based (or structure-based), and hybrid approaches.[1] Ligand-based methods utilize the principle of molecular similarity, where the biological activity of a query molecule is predicted based on its resemblance to compounds with known targets. Target-based methods, such as reverse molecular docking, involve screening a library of potential protein targets against the molecule of interest to identify those with the highest binding affinity.[5] The integration of multiple computational tools can provide a more robust and reliable prediction of potential drug targets.[6]

This guide presents a hypothetical in silico workflow designed to predict the molecular targets of Gomisin K1, followed by proposed experimental validation strategies.

Proposed In Silico Target Prediction Workflow for Gomisin K1

The proposed workflow for identifying potential targets of Gomisin K1 integrates several computational approaches to enhance the predictive accuracy.

References

• 1. Current computational methods for predicting protein interactions of natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gomisin A enhances tumor necrosis factor-α-induced G1 cell cycle arrest via signal transducer and activator of transcription 1-mediated phosphorylation of retinoblastoma protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gomisin N Exerts Anti-liver Cancer Effects and Regulates PI3K-Akt and mTOR-ULK1 Pathways in Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. mdpi.com [mdpi.com]

Gomisin K1: A Literature Review and Identification of Research Gaps

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gomisin K1 is a dibenzocyclooctadiene lignan (B3055560) isolated from the fruits of Schisandra chinensis, a plant with a long history of use in traditional medicine.[1][2] Lignans (B1203133) from this genus have garnered significant scientific interest for their diverse pharmacological activities, particularly their potential as anticancer agents.[3][4][5] This technical guide provides a comprehensive review of the existing scientific literature on Gomisin K1, summarizing its known biological effects and, most critically, highlighting the significant gaps in the current understanding of its therapeutic potential. While research on Gomisin K1 is notably sparse, this review contextualizes the available data within the broader landscape of related dibenzocyclooctadiene lignans to inform future research directions.

Biochemical Properties and Known Activities

Gomisin K1 is a biphenyl (B1667301) compound with reported pharmacological effects including anti-aging, anticancer, and multidrug resistance properties.[2] It has also been suggested to act as a drug transporter in the eye and skin and as an osmotic agent.[2] Furthermore, preliminary findings indicate its potential to inhibit tyrosinase activity and offer protection against UV radiation damage.[2]

The most specific and quantitatively defined biological activity reported for Gomisin K1 is its in vitro anticancer effect.

Data Presentation: In Vitro Cytotoxicity

The primary quantitative data available for Gomisin K1 pertains to its cytotoxic effect on human cervical cancer cells (HeLa).

Compound	Cell Line	Assay	IC50 (µM)	Reference
Gomisin K1	HeLa	Not Specified	5.46	[1]

Experimental Protocols

While the specific experimental details for the determination of Gomisin K1's IC50 value are not provided in the available literature, a general methodology for assessing the cytotoxicity of a compound like Gomisin K1 in a cancer cell line is outlined below.

General Protocol for In Vitro Cytotoxicity Assay (e.g., MTT Assay)

• Cell Culture: Human cancer cells (e.g., HeLa) are cultured in an appropriate medium (e.g., Dulbecco's Modified Eagle Medium) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: A stock solution of Gomisin K1 is prepared (e.g., in dimethyl sulfoxide (B87167) - DMSO) and then serially diluted in the culture medium to achieve a range of final concentrations. The cells are then treated with these concentrations of Gomisin K1. A control group is treated with the vehicle (DMSO) at the same final concentration as the highest Gomisin K1 concentration.

• Incubation: The treated cells are incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Assay: After incubation, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plates are incubated for a further 2-4 hours, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: The medium is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO or isopropanol).

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The cell viability is calculated as a percentage of the control group. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Potential Signaling Pathways: Insights from Related Lignans

Direct evidence for the signaling pathways modulated by Gomisin K1 is currently unavailable. However, studies on other dibenzocyclooctadiene lignans from Schisandra chinensis, such as Gomisin A and Gomisin N, provide valuable insights into potential mechanisms of action that may be shared by Gomisin K1. These related compounds have been shown to exert their anticancer effects by modulating key signaling pathways involved in cell survival, proliferation, and apoptosis.[3][4]

A generalized signaling pathway that is often implicated in the anticancer effects of dibenzocyclooctadiene lignans is the PI3K/Akt pathway.

Caption: Hypothesized inhibitory effect of Gomisin K1 on the PI3K/Akt signaling pathway.

Research Gaps and Future Directions

The current body of scientific literature on Gomisin K1 is exceptionally limited, presenting a significant number of research gaps. This lack of data represents a substantial opportunity for future investigation. Key areas that require urgent attention include:

• Comprehensive Pharmacological Profiling: Beyond the initial report of anticancer activity, the full spectrum of Gomisin K1's pharmacological effects remains unknown. Systematic screening against a wide range of biological targets is necessary.

• Mechanism of Action: The molecular mechanisms underlying the observed cytotoxicity of Gomisin K1 are completely uncharacterized. Studies are needed to determine if it, like related lignans, induces apoptosis, cell cycle arrest, or modulates key cancer-related signaling pathways such as MAPK, PI3K/Akt, and NF-κB.[3][4]

• In Vitro Anticancer Spectrum: The cytotoxic activity of Gomisin K1 has only been reported in a single cell line (HeLa). Its efficacy against a broader panel of human cancer cell lines, including those from different tissues of origin, needs to be evaluated.

• In Vivo Efficacy and Pharmacokinetics: There are no published in vivo studies on Gomisin K1. Animal models are required to assess its anti-tumor efficacy, toxicity, and pharmacokinetic properties (absorption, distribution, metabolism, and excretion).

• Structure-Activity Relationship Studies: A deeper understanding of how the specific chemical structure of Gomisin K1 contributes to its biological activity, in comparison to other more extensively studied gomisins, is needed.

• Synergistic Potential: Investigating the potential of Gomisin K1 to enhance the efficacy of existing chemotherapeutic agents could open new avenues for combination therapies.[3][4]

• Non-Cancer Applications: The preliminary suggestions of its role in skin protection and as a drug transporter warrant further investigation to validate these potential applications.[2]

Conclusion

Gomisin K1 is a natural product with preliminary evidence of anticancer activity. However, a profound lack of research has left its therapeutic potential largely unexplored. The single reported IC50 value in HeLa cells provides a starting point, but comprehensive studies are urgently needed to elucidate its mechanism of action, evaluate its efficacy in a broader range of preclinical models, and establish its pharmacokinetic and safety profiles. The extensive research on related dibenzocyclooctadiene lignans provides a solid framework and rationale for prioritizing these areas of investigation. Addressing the identified research gaps will be crucial in determining whether Gomisin K1 can be developed into a viable candidate for drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Gomisin K1 | 75629-20-8 | ADA62920 | Biosynth [biosynth.com]
• 3. Comprehensive review of dibenzocyclooctadiene lignans from the Schisandra genus: anticancer potential, mechanistic insights and future prospects in oncology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.uees.edu.ec [research.uees.edu.ec]
• 5. sentosacy.com [sentosacy.com]

Preliminary Cytotoxicity Screening of Gomisin K1: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary cytotoxicity screening of Gomisin K1, a lignan (B3055560) isolated from Schisandra chinensis. This document synthesizes available data on its cytotoxic effects, details the experimental protocols used for its evaluation, and visualizes the associated molecular pathways. The information is intended to facilitate further research and development of Gomisin K1 as a potential therapeutic agent.

Quantitative Cytotoxicity Data

The cytotoxic potential of Gomisin K1 and related Gomisin analogues has been evaluated across various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for cytotoxicity, representing the concentration of a compound that inhibits 50% of cell viability.

Compound	Cell Line	Cell Type	IC50 Value (µM)	Reference
Gomisin K1	HeLa	Cervical Cancer	5.46	[1]
Gomisin L1	A2780	Ovarian Cancer	21.92 ± 0.73	[2]
Gomisin L1	SKOV3	Ovarian Cancer	55.05 ± 4.55	[2]
Gomisin L1	HL-60	Leukemia	82.02	[2]
Gomisin L1	HeLa	Cervical Cancer	166.19	[2]
Gomisin L1	MCF7	Breast Cancer	> 200	[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of cytotoxicity studies. The following are standard protocols for key assays used in the preliminary screening of compounds like Gomisin K1.

Cell Viability and Cytotoxicity Assays

2.1.1. MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 0.8 x 10³ to 6 x 10³ cells per well and incubate for 24 hours.[2][3]

• Compound Treatment: Add various concentrations of Gomisin K1 to the wells and incubate for the desired period (e.g., 48 hours).[2]

• MTT Addition: Add 25 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate at 37°C for an additional 4 hours.[2]

• Formazan Solubilization: Remove the medium and add a solubilization solution (e.g., dimethyl sulfoxide) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.[4] The IC50 value is then calculated from the dose-response curve.[2]

MTT Assay Workflow

2.1.2. LDH Assay

The lactate (B86563) dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from damaged cells.

Protocol:

• Cell Culture and Treatment: Culture cells and treat with the test compound as in the MTT assay.

• Sample Collection: After incubation, collect the cell culture supernatant.

• LDH Reaction: Add the supernatant to a reaction mixture containing lactate, NAD+, and a tetrazolium salt.

• Absorbance Measurement: Measure the absorbance of the resulting formazan at a specific wavelength. The amount of formazan is proportional to the amount of LDH released, indicating the level of cytotoxicity.

Apoptosis Assays

2.2.1. Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live cells and is used to identify necrotic or late apoptotic cells.

2.2.2. Caspase Activity Assays

Caspases are a family of proteases that are key mediators of apoptosis. Assays are available to measure the activity of specific caspases (e.g., caspase-3, -8, -9) using colorimetric or fluorometric substrates. The cleavage of key markers of apoptosis such as caspase-3 and PARP-1 can be observed.[5]

Molecular Mechanisms of Action

Preliminary studies on Gomisin analogues suggest that their cytotoxic effects are mediated through the induction of apoptosis and modulation of key signaling pathways involved in cell survival and proliferation.

Induction of Apoptosis

Several Gomisin compounds, including Gomisin N, have been shown to induce apoptosis in cancer cells.[6] This process is often characterized by:

• Caspase Activation: Gomisin N has been observed to promote the cleavage of caspase-3 and PARP-1, which are critical events in the apoptotic cascade.[5]

• Mitochondrial Pathway: In some cell lines, Gomisin N-induced apoptosis involves the downregulation of the anti-apoptotic protein Bcl-2, a decrease in mitochondrial membrane potential, and the release of cytochrome c into the cytosol, leading to the activation of caspase-9 and -3.[6]

• Death Receptor Pathway: Gomisin N can enhance TRAIL-induced apoptosis by upregulating the expression of death receptors DR4 and DR5, a process mediated by reactive oxygen species (ROS).[3][7]

Apoptosis Induction by Gomisin N

Modulation of Signaling Pathways

Gomisin N has been found to interfere with pro-survival signaling pathways, thereby sensitizing cancer cells to apoptosis-inducing agents like TNF-α.[5]

• NF-κB Pathway: Gomisin N can inhibit the TNF-α-induced activation of NF-κB by suppressing the activation of IKKα.[5]

• EGFR Pathway: It can also inhibit the p38-mediated phosphorylation and subsequent endocytosis of the Epidermal Growth Factor Receptor (EGFR), another pro-survival pathway.[5]

Modulation of Pro-Survival Pathways by Gomisin N

Conclusion

Gomisin K1 demonstrates cytotoxic activity against cancer cell lines. The broader family of Gomisins exhibits anti-cancer properties through the induction of apoptosis and modulation of critical cell signaling pathways. The data and protocols presented in this guide provide a foundation for further investigation into the therapeutic potential of Gomisin K1. Future studies should focus on expanding the screening to a wider range of cancer cell lines, elucidating the detailed molecular mechanisms, and conducting in vivo efficacy studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Gomisin L1, a Lignan Isolated from Schisandra Berries, Induces Apoptosis by Regulating NADPH Oxidase in Human Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gomisin N enhances TRAIL-induced apoptosis via reactive oxygen species-mediated up-regulation of death receptors 4 and 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medic.upm.edu.my [medic.upm.edu.my]
• 5. Gomisin N enhances TNF-α-induced apoptosis via inhibition of the NF-κB and EGFR survival pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Apoptosis induction of human leukemia U937 cells by gomisin N, a dibenzocyclooctadiene lignan, isolated from Schizandra chinensis Baill - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gomisin N enhances TRAIL-induced apoptosis via reactive oxygen species-mediated up-regulation of death receptors 4 and 5 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Purification of Gomisin K1

Audience: Researchers, scientists, and drug development professionals.

Introduction: Gomisin K1 is a bioactive lignan (B3055560) found in the fruits of Schisandra chinensis, a plant with a long history in traditional medicine. Lignans (B1203133) from Schisandra chinensis are of significant interest to the pharmaceutical industry due to their potential therapeutic properties, including hepatoprotective, neuroprotective, and anti-cancer activities.[1][2] Gomisin K1, in particular, has demonstrated anti-cancer properties, inhibiting the growth of HeLa cells with an IC50 of 5.46 μM.[2] This document provides a detailed protocol for the extraction and purification of Gomisin K1 from Schisandra chinensis, based on established methods for isolating dibenzocyclooctadiene lignans from this plant. While specific quantitative data for Gomisin K1 is limited, this guide offers a robust framework for its isolation and purification, supplemented with comparative data for other prominent lignans from the same source.

Data Presentation: Quantitative Analysis of Lignans in Schisandra chinensis

Quantitative data for Gomisin K1 extraction and purification is not extensively documented in publicly available literature. However, the yields and content of other major lignans from Schisandra chinensis provide a valuable benchmark for researchers. The following tables summarize the reported quantitative data for key lignans.

Table 1: Content of Major Lignans in Schisandra chinensis Seeds [3]

Lignan	Content (% of dry weight)
Schisandrin	0.75–1.86
Gomisin A	0.13–0.90
Deoxyschisandrin	0.07–1.09
Gomisin N	0.24–1.49
Wuweizisu C	0.01–0.34

Table 2: Yield of Lignans from Schisandra chinensis Berries using Analytical HPLC [3]

Lignan	Yield (% of starting plant material)
Deoxyschisandrin	0.0156
Gomisin N	0.0173

Experimental Protocols: Isolation and Purification of Gomisin K1

This protocol is a synthesized methodology based on established procedures for the extraction and purification of dibenzocyclooctadiene lignans from Schisandra chinensis.

Part 1: Extraction of Crude Lignan Mixture

Several methods can be employed for the initial extraction of lignans from the plant material. The choice of method may depend on the available equipment and the desired scale of extraction.

Protocol 1A: Maceration [1][4]

• Preparation of Plant Material: Dry the fruits of Schisandra chinensis at a low temperature (e.g., 50°C) and grind them into a fine powder.

• Extraction:

  • Weigh 100 g of the powdered plant material and place it in a large flask.

  • Add 1 L of 80% ethanol (B145695).[4]

  • Seal the flask and allow it to stand at room temperature for 24-48 hours with occasional agitation.[1]

• Filtration: Filter the mixture to separate the solid residue from the liquid extract.

• Repeated Extraction: Repeat the extraction process on the residue two more times with fresh solvent to ensure maximum yield.

• Concentration: Combine the filtrates and concentrate them using a rotary evaporator under reduced pressure to obtain the crude extract.

Protocol 1B: Soxhlet Extraction [1]

• Preparation of Plant Material: Prepare the plant material as described in the maceration protocol.

• Extraction:

  • Place 20 g of the powdered plant material into a cellulose (B213188) thimble.

  • Place the thimble into the main chamber of the Soxhlet extractor.

  • Fill the distillation flask with 200 mL of methanol.

  • Assemble the Soxhlet apparatus and heat the solvent to reflux. Continue the extraction for 6-8 hours.

• Concentration: After extraction, allow the apparatus to cool and collect the solvent containing the extract. Concentrate the extract using a rotary evaporator.

Protocol 1C: Ultrasound-Assisted Extraction (UAE) [1][5]

• Preparation of Plant Material: Prepare the plant material as described in the maceration protocol.

• Extraction:

  • Place 2 g of the powdered plant material in a flask.

  • Add 40 mL of 81% aqueous ethanol.[1]

  • Place the flask in an ultrasonic bath and sonicate for 20-30 minutes.[5]

• Filtration and Concentration: Filter the extract and concentrate it using a rotary evaporator.

Part 2: Purification of Gomisin K1

The crude extract obtained from the initial extraction contains a mixture of lignans and other plant metabolites. Chromatographic techniques are essential for the isolation and purification of Gomisin K1.

Step 1: Initial Fractionation using Macroporous Resin Column Chromatography [3]

• Column Preparation: Pack a column with a macroporous resin (e.g., Diaion HP-20).

• Sample Loading: Dissolve the crude extract in a small amount of the initial mobile phase and load it onto the column.

• Elution: Elute the column with a gradient of ethanol-water (e.g., starting from 20% ethanol and gradually increasing to 95% ethanol).

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify the lignan-rich fractions.

Step 2: Fine Purification using Silica (B1680970) Gel Column Chromatography [1]

• Column Preparation: Pack a column with silica gel (e.g., 200-300 mesh).

• Sample Loading: Concentrate the lignan-rich fractions from the previous step and dissolve the residue in a minimal amount of a non-polar solvent (e.g., hexane). Load this onto the silica gel column.

• Elution: Elute the column with a gradient of a non-polar mobile phase, such as a hexane-ethyl acetate (B1210297) gradient.[1] The polarity should be gradually increased to separate the individual lignans.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC or HPLC to isolate fractions containing pure Gomisin K1.

Step 3: Final Purification by High-Performance Liquid Chromatography (HPLC) [3]

For obtaining high-purity Gomisin K1, preparative reverse-phase HPLC is a powerful tool.

• Column: A C18 column is commonly used.[3]

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically employed.[3] The specific gradient profile will need to be optimized for the best separation.

• Detection: UV detection at a wavelength of around 254 nm is suitable for lignans.[6]

• Fraction Collection: Collect the peak corresponding to Gomisin K1.

• Structure Confirmation: The structure of the isolated Gomisin K1 should be confirmed using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

Visualizations

Experimental Workflow

Caption: Workflow for Gomisin K1 Extraction and Purification.

Potential Signaling Pathway Involvement

While the specific signaling pathways modulated by Gomisin K1 are not detailed in the provided search results, its reported anti-cancer activity suggests potential interaction with pathways controlling cell proliferation and apoptosis.[2] Other Gomisin compounds have been shown to influence various signaling pathways. For instance, Gomisin C inhibits the JAK2-STAT pathway, Gomisin G acts on the Sirt1/PGC-1α pathway, and Gomisin L1 induces apoptosis through the regulation of NADPH Oxidase.[3][4] This suggests that Gomisin K1 might also exert its anti-cancer effects through modulation of similar critical cellular signaling cascades.

Caption: Postulated Anti-Cancer Mechanism of Gomisin K1.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Gomisin L1, a Lignan Isolated from Schisandra Berries, Induces Apoptosis by Regulating NADPH Oxidase in Human Ovarian Cancer Cells [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Determining the Cytotoxicity of Gomisin K1 using an MTT Assay

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing the cytotoxic effects of Gomisin K1, a lignan (B3055560) found in Schisandra chinensis, on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a widely accepted method for measuring cell viability and proliferation.[1][2]

Principle of the MTT Assay

The MTT assay is based on the principle that viable, metabolically active cells can reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product.[3] This reduction is primarily carried out by NAD(P)H-dependent oxidoreductase enzymes in the mitochondria.[1][2] The resulting insoluble formazan crystals are then dissolved in a solubilization solution, and the absorbance of the colored solution is measured using a spectrophotometer. The intensity of the purple color is directly proportional to the number of viable cells.[3]

Quantitative Data Summary

The cytotoxic effects of Gomisin K1 have been evaluated against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a common measure of a compound's potency in inhibiting a specific biological or biochemical function.

Cell Line	Cancer Type	IC50 (µM)	Reference
HeLa	Cervical Cancer	5.46	[1]
AGS	Stomach Cancer	Tested
HT-29	Colorectal Cancer	Tested

Note: While Gomisin K1 has been tested against AGS and HT-29 cell lines, specific IC50 values from publicly available literature are limited. Further research is encouraged to establish a broader cytotoxicity profile.

Experimental Protocols

This section provides detailed protocols for performing an MTT assay to determine the cytotoxicity of Gomisin K1 for both adherent and suspension cell lines.

Materials

• Gomisin K1

• Target cancer cell lines (adherent or suspension)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS), sterile

• MTT reagent (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• 96-well flat-bottom sterile microplates

• Multichannel pipette

• CO2 incubator (37°C, 5% CO2)

• Microplate reader capable of measuring absorbance at 570 nm

Preparation of Reagents

• Gomisin K1 Stock Solution: Prepare a high-concentration stock solution of Gomisin K1 in a suitable solvent (e.g., DMSO). Store at -20°C.

• MTT Solution (5 mg/mL): Dissolve MTT powder in sterile PBS. Vortex to dissolve completely and filter-sterilize through a 0.22 µm filter. Store protected from light at 4°C for short-term use or -20°C for long-term storage.

• Cell Culture Medium: Use the appropriate complete medium for the chosen cell line.

Experimental Workflow Diagram

Caption: Workflow for assessing Gomisin K1 cytotoxicity using the MTT assay.

Protocol for Adherent Cells

• Cell Seeding: Trypsinize and count the cells. Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Gomisin K1 in complete culture medium. After the 24-hour incubation, carefully remove the medium from the wells and replace it with 100 µL of the medium containing different concentrations of Gomisin K1. Include a vehicle control (medium with the same concentration of DMSO used to dissolve Gomisin K1) and a blank control (medium only).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After the treatment period, remove the medium containing Gomisin K1 and add 100 µL of fresh, serum-free medium and 10 µL of MTT solution (5 mg/mL) to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C in a 5% CO2 incubator, protected from light.

• Formazan Solubilization: Carefully remove the MTT-containing medium without disturbing the formazan crystals. Add 100 µL of a solubilization solution (e.g., DMSO) to each well.

• Absorbance Measurement: Incubate the plate at room temperature for 15-30 minutes with gentle shaking to ensure complete dissolution of the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

Protocol for Suspension Cells

• Cell Seeding: Count the cells and seed them into a 96-well plate at an optimal density in 100 µL of complete culture medium.

• Compound Treatment: Prepare serial dilutions of Gomisin K1 in complete culture medium. Add the desired concentrations of Gomisin K1 to the wells. Include vehicle and blank controls.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C in a 5% CO2 incubator, protected from light.

• Centrifugation and Solubilization: Centrifuge the plate at a low speed (e.g., 500 x g) for 5-10 minutes to pellet the cells and formazan crystals. Carefully aspirate the supernatant without disturbing the pellet. Add 100 µL of a solubilization solution to each well.

• Absorbance Measurement: Resuspend the pellet by gentle pipetting and incubate at room temperature for 15-30 minutes with shaking. Measure the absorbance at 570 nm.

Data Analysis

• Blank Subtraction: Subtract the average absorbance of the blank wells from the absorbance of all other wells.

• Calculate Percentage Viability:

  • Percentage Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

• Determine IC50: Plot the percentage of cell viability against the log concentration of Gomisin K1. The IC50 value is the concentration of Gomisin K1 that causes a 50% reduction in cell viability. This can be determined using non-linear regression analysis with appropriate software (e.g., GraphPad Prism).

Signaling Pathways Potentially Modulated by Gomisin K1

Schisandra lignans (B1203133), including Gomisins, have been reported to exert their anti-cancer effects by modulating several key signaling pathways. While the specific effects of Gomisin K1 on these pathways require further detailed investigation, the following pathways are generally implicated for this class of compounds.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a crucial regulator of cell growth, proliferation, and survival. Its dysregulation is a common feature in many cancers. Schisandra lignans have been shown to inhibit this pathway, leading to decreased cancer cell proliferation and survival.

Caption: Potential inhibitory effect of Gomisin K1 on the PI3K/Akt/mTOR pathway.

NF-κB Signaling Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is involved in inflammation, immunity, and cell survival. Its constitutive activation is linked to cancer development and progression. Certain Schisandra lignans can suppress the activation of NF-κB, thereby inhibiting the expression of pro-inflammatory and pro-survival genes.

Caption: Potential inhibitory effect of Gomisin K1 on the NF-κB signaling pathway.

STAT1 Signaling Pathway

The STAT1 (Signal Transducer and Activator of Transcription 1) pathway is involved in cellular responses to interferons and plays a role in anti-proliferative and pro-apoptotic processes. Some Schisandra lignans have been shown to modulate STAT1 activity, which can contribute to their anti-cancer effects.

Caption: Potential modulation of the STAT1 signaling pathway by Gomisin K1.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Schisandra chinensis lignans improve insulin resistance by targeting TLR4 and activating IRS-1/PI3K/AKT and NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A comprehensive review of Schisandra chinensis lignans: pharmacokinetics, pharmacological mechanisms, and future prospects in disease prevention and treatment - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Western Blot Analysis of Gomisin K1-Treated Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gomisin K1 is a dibenzocyclooctadiene lignan (B3055560) isolated from Schisandra chinensis, a plant with a long history in traditional medicine.[1] Emerging research has highlighted the potential of Gomisin K1 as an anti-cancer agent, demonstrating its ability to inhibit the growth of various cancer cell lines, such as HeLa cells.[2] Western blot analysis is a critical immunodetection technique to elucidate the molecular mechanisms underlying the therapeutic effects of compounds like Gomisin K1. This document provides detailed protocols and application notes for utilizing Western blot to analyze protein expression changes in cells treated with Gomisin K1, focusing on key signaling pathways implicated in apoptosis, cell cycle regulation, and cellular metabolism.

Mechanism of Action and Key Signaling Pathways

While research specifically detailing the molecular pathways of Gomisin K1 is ongoing, studies on related lignans (B1203133) such as Gomisin A and Gomisin N provide strong evidence for several key signaling pathways that are likely affected. Western blot analysis has been instrumental in identifying these pathways, which include the induction of apoptosis, modulation of the cell cycle, and regulation of cellular stress and metabolic pathways.

Apoptosis Induction: Gomisin N, a closely related lignan, has been shown to induce apoptosis through a mitochondria-mediated intrinsic caspase pathway.[3] This involves the downregulation of anti-apoptotic proteins like Bcl-2, leading to the release of cytochrome c from the mitochondria and the subsequent activation of caspase-9 and caspase-3.[3] Activated caspase-3 then cleaves key cellular substrates, including poly(ADP-ribose) polymerase (PARP), leading to programmed cell death.[3][4] Furthermore, Gomisin N can enhance TRAIL-induced apoptosis by upregulating death receptors DR4 and DR5.[4][5]

Cell Cycle Regulation: Lignans like Gomisin A have been observed to induce cell cycle arrest, particularly at the G1 phase.[6] This is often associated with the downregulation of key cell cycle proteins such as cyclin D1 and cyclin-dependent kinase 4 (CDK4), and changes in the phosphorylation status of the Retinoblastoma (Rb) protein.[6]

Metabolic Regulation and Other Pathways: Gomisin N has been shown to activate the AMP-activated protein kinase (AMPK) pathway.[7][8] AMPK is a central regulator of cellular energy homeostasis, and its activation can lead to the inhibition of anabolic processes and the stimulation of catabolic processes, which can be detrimental to cancer cell growth. Additionally, lignans from Schisandra chinensis have been found to suppress inflammatory responses by inhibiting the NF-κB and MAPK signaling pathways.[1]

Data Presentation: Expected Protein Expression Changes

The following tables summarize the expected changes in protein expression that can be analyzed by Western blot in Gomisin K1-treated cells, based on findings for related lignans.

Table 1: Apoptosis-Related Protein Targets for Western Blot Analysis

Target Protein	Expected Change with Gomisin K1 Treatment	Function
Bcl-2	Decrease	Anti-apoptotic
Bax	Increase	Pro-apoptotic
Cleaved Caspase-9	Increase	Initiator caspase in the intrinsic pathway
Cleaved Caspase-3	Increase	Executioner caspase
Cleaved PARP	Increase	Marker of apoptosis
DR4/DR5	Increase	Death receptors for TRAIL

Table 2: Cell Cycle-Related Protein Targets for Western Blot Analysis

Target Protein	Expected Change with Gomisin K1 Treatment	Function
Cyclin D1	Decrease	G1/S phase transition
CDK4	Decrease	G1 phase progression
p-Rb (phosphorylated Retinoblastoma)	Decrease	G1/S checkpoint control
p21/p27	Increase	Cyclin-dependent kinase inhibitors

Table 3: Signaling Pathway-Related Protein Targets for Western Blot Analysis

Target Protein	Expected Change with Gomisin K1 Treatment	Signaling Pathway
p-AMPK (phosphorylated AMPK)	Increase	AMPK pathway (cellular metabolism)
p-Akt (phosphorylated Akt)	Decrease	PI3K/Akt pathway (cell survival)
p-NF-κB (phosphorylated NF-κB)	Decrease	NF-κB pathway (inflammation, survival)
p-p38 (phosphorylated p38)	Variable	MAPK pathway (stress response)

Experimental Protocols

This section provides a detailed protocol for the Western blot analysis of cells treated with Gomisin K1.

Cell Culture and Gomisin K1 Treatment

• Cell Seeding: Plate the desired cancer cell line (e.g., HeLa, HepG2, U937) in appropriate culture dishes and grow to 70-80% confluency.

• Gomisin K1 Preparation: Prepare a stock solution of Gomisin K1 in DMSO. Further dilute the stock solution in culture medium to achieve the desired final concentrations (e.g., 0, 5, 10, 20 µM).

• Treatment: Remove the existing medium from the cells and replace it with the medium containing the different concentrations of Gomisin K1. Include a vehicle control (DMSO-treated) group.

• Incubation: Incubate the cells for the desired time period (e.g., 24, 48 hours).

Cell Lysis and Protein Quantification

• Cell Harvesting: After treatment, place the culture dishes on ice. Aspirate the medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis: Add an appropriate volume of ice-cold RIPA lysis buffer (e.g., 25mM Tris-HCl pH 7.5, 150mM NaCl, 1% NP-40, 1mM EDTA pH 8.0) supplemented with fresh protease and phosphatase inhibitors to each dish.

• Scraping and Collection: Scrape the adherent cells using a cell scraper and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Sonication: Sonicate the lysate briefly on ice to shear genomic DNA and increase protein extraction.

• Centrifugation: Centrifuge the lysate at 12,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully transfer the supernatant (containing the total protein) to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay kit according to the manufacturer's instructions.

SDS-PAGE and Protein Transfer

• Sample Preparation: Mix a calculated amount of protein lysate (e.g., 20-30 µg) with Laemmli sample buffer and boil at 95-100°C for 5-10 minutes.

• Gel Electrophoresis: Load the prepared samples into the wells of an SDS-polyacrylamide gel. Include a pre-stained protein ladder to monitor protein separation. Run the gel at a constant voltage until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

Immunoblotting

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody specific to the target protein (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Washing: Repeat the washing step as described above.

Detection and Analysis

• Chemiluminescence: Add an enhanced chemiluminescent (ECL) substrate to the membrane according to the manufacturer's protocol.

• Imaging: Capture the chemiluminescent signal using a digital imaging system or X-ray film.

• Data Analysis: Quantify the band intensities using image analysis software. Normalize the expression of the target protein to a loading control (e.g., β-actin, GAPDH) to ensure equal protein loading.

Mandatory Visualizations

Signaling Pathway Diagrams

Caption: Intrinsic apoptosis pathway potentially induced by Gomisin K1.

References

• 1. Schisandra Chinensis Lignans Suppresses the Production of Inflammatory Mediators Regulated by NF-κB, AP-1, and IRF3 in Lipopolysaccharide-Stimulated RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Apoptosis induction of human leukemia U937 cells by gomisin N, a dibenzocyclooctadiene lignan, isolated from Schizandra chinensis Baill - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gomisin N enhances TRAIL-induced apoptosis via reactive oxygen species-mediated up-regulation of death receptors 4 and 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gomisin N enhances TRAIL-induced apoptosis via reactive oxygen species-mediated up-regulation of death receptors 4 and 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gomisin A enhances tumor necrosis factor-α-induced G1 cell cycle arrest via signal transducer and activator of transcription 1-mediated phosphorylation of retinoblastoma protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Gomisin N from Schisandra chinensis Ameliorates Lipid Accumulation and Induces a Brown Fat-Like Phenotype through AMP-Activated Protein Kinase in 3T3-L1 Adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies of Gomisin K1 in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gomisin K1 is a lignan (B3055560) compound isolated from Schisandra chinensis, a plant with a long history of use in traditional medicine. Lignans from Schisandra have demonstrated a variety of pharmacological activities, including anti-inflammatory, antioxidant, neuroprotective, and anti-cancer effects. While specific in vivo research on Gomisin K1 is limited, the extensive studies on analogous Gomisins provide a solid framework for designing and executing preclinical studies in mouse models. These application notes offer detailed protocols and study design considerations for investigating the therapeutic potential of Gomisin K1 in vivo.

Preclinical In Vivo Study Design Considerations

A well-designed in vivo study is critical for obtaining reliable and reproducible data. Key considerations for designing a study with Gomisin K1 in mouse models include:

• Animal Model Selection : The choice of mouse model is paramount and depends on the therapeutic area of investigation. Genetically engineered mouse models (GEMMs), xenograft models using human cancer cell lines, and induced disease models are commonly employed.[1][2] Immunodeficient mice are often used for xenograft studies to prevent rejection of human cells.[1]

• Ethical Considerations : All animal experiments must be conducted in accordance with institutional and national guidelines for animal welfare. This includes proper housing, handling, and minimization of pain and distress.

• Study Endpoints : Primary and secondary endpoints should be clearly defined before the study begins. These may include tumor volume, survival, biomarkers, behavioral assessments, or histological analysis.

• Power Analysis : To ensure statistically significant results, a power analysis should be performed to determine the appropriate number of animals per group.[3] Typically, a power of 80% and an alpha of 0.05 are used.[3]

• Route of Administration and Dosing : The route of administration (e.g., oral gavage, intraperitoneal injection) and the dosing regimen should be based on available pharmacokinetic and toxicity data, or extrapolated from studies on similar compounds.

Experimental Protocols

The following are detailed protocols that can be adapted for in vivo studies of Gomisin K1.

Protocol 1: Preparation of Gomisin K1 for In Vivo Administration

This protocol is based on methodologies for similar poorly soluble compounds.

Materials:

• Gomisin K1 (pure compound)

• Vehicle (e.g., 0.5% Carboxymethylcellulose [CMC] in sterile saline, Dimethyl sulfoxide (B87167) [DMSO] and Polyethylene glycol [PEG] mixture)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Determine the required concentration of Gomisin K1 based on the desired dosage (mg/kg) and the average weight of the mice.

• Weigh the appropriate amount of Gomisin K1 powder.

• Prepare the chosen vehicle. For a 0.5% CMC solution, dissolve 0.5 g of CMC in 100 mL of sterile saline.

• Suspend the Gomisin K1 powder in the vehicle.

• Vortex the suspension thoroughly to ensure homogeneity.

• If solubility is an issue, brief sonication can be used to aid in creating a uniform suspension.

• Prepare the formulation fresh daily to ensure stability.

Protocol 2: Acute Toxicity Study in Mice

This protocol is a general guideline for assessing the acute toxicity of a new compound.

Animal Model:

• Healthy, non-diseased mice (e.g., BALB/c or C57BL/6), 6-8 weeks old.

Procedure:

• Acclimate mice for at least one week before the experiment.

• Divide mice into several groups (e.g., a control group and multiple dose groups of Gomisin K1). A limit dose of 2000 mg/kg is often used in initial studies.[4][5]

• Administer a single dose of Gomisin K1 or vehicle to the respective groups.

• Observe the animals closely for the first few hours post-administration and then daily for 14 days.[4]

• Record any signs of toxicity, including changes in behavior, appearance, and body weight.

• At the end of the study, euthanize the animals and perform a gross necropsy. Collect major organs for histopathological analysis.

Protocol 3: Efficacy Study in a Xenograft Mouse Model of Cancer

This protocol is adapted from a study using a related compound, Gomisin A, in an ovarian cancer model.[6]

Animal Model:

• Female BALB/c nude mice (immunodeficient), 4-6 weeks old.

Procedure:

• Tumor Cell Implantation: Subcutaneously inject 2 x 10^6 cancer cells (e.g., A2780 ovarian cancer cells) in 100 µL of sterile PBS into the right flank of each mouse.[6]

• Tumor Growth Monitoring: Allow tumors to reach a palpable size (e.g., 100-150 mm³). Measure tumor dimensions with calipers and calculate the volume using the formula: Volume = (Length x Width²) / 2.[6]

• Randomization and Treatment: Randomize mice into treatment groups (e.g., vehicle control, Gomisin K1, positive control).

• Drug Administration: Administer Gomisin K1 at the predetermined dose and schedule (e.g., daily intraperitoneal injection).

• Endpoint Measurement: Continue treatment for a specified duration (e.g., 14 days).[6] Monitor tumor volume and body weight regularly. At the end of the study, euthanize the mice and collect tumors and other tissues for further analysis (e.g., histopathology, biomarker analysis).

Protocol 4: Pharmacokinetic Study in Mice

This protocol outlines a basic pharmacokinetic study to determine the absorption, distribution, metabolism, and excretion (ADME) of Gomisin K1.

Animal Model:

• Healthy, non-diseased mice (e.g., C57BL/6), 8-10 weeks old.

Procedure:

• Administer a single dose of Gomisin K1 via the intended therapeutic route (e.g., oral gavage or intravenous injection).

• Collect blood samples at predetermined time points (e.g., 0, 15, 30 minutes, and 1, 2, 4, 8, 24 hours) via a suitable method (e.g., tail vein or retro-orbital bleeding).

• Process the blood samples to obtain plasma.

• Analyze the concentration of Gomisin K1 in the plasma samples using a validated analytical method (e.g., LC-MS/MS).

• Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life.

Data Presentation

The following tables summarize quantitative data from in vivo studies on Gomisin analogues. This information can serve as a reference for designing studies and anticipating potential effective dose ranges for Gomisin K1.

Table 1: In Vivo Efficacy of Gomisin Analogues in Mouse Models [6]

Gomisin Analogue	Mouse Model	Dosage	Administration Route	Treatment Duration	Key Findings
Gomisin A	Ovarian Cancer Xenograft	10 mg/kg	Intraperitoneal	14 days	Enhanced the antitumor effect of paclitaxel.
Gomisin A	Diabetic Skin Wound	Not specified	Oral or Topical	Daily until wound healing	Accelerated skin wound healing and increased insulin (B600854) sensitivity.
Gomisin G	Disuse Muscle Atrophy	1 mg/kg/day	Oral	2 weeks	Increased muscle cross-sectional area and strength.
Gomisin M2	Atopic Dermatitis	Not specified	Oral	Not specified	Ameliorated atopic dermatitis-like skin lesions.
Gomisin N	Alzheimer's Disease	Not specified	Not specified	8 weeks	Improved cognitive function.

Table 2: Pharmacokinetic Parameters of a Related Compound (Compound K) in Mice [7][8]

Parameter	Value
Dose (IV)	2 mg/kg
Cmax	~5-6 fold higher than in rats
Half-life (T1/2)	No significant difference with rats
Clearance (CL)	~5-fold lower than in rats
Volume of Distribution (Vd)	~5-fold lower than in rats
Fecal Recovery	28.4%
Renal Recovery	< 0.1%

Visualizations

Experimental Workflow and Signaling Pathways

The following diagrams illustrate a typical experimental workflow for an in vivo efficacy study and a putative signaling pathway that may be modulated by Gomisin K1 based on the known activities of related lignans.

References

• 1. Drug Efficacy Testing in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of Mouse Models in Drug Discovery | Taconic Biosciences [taconic.com]
• 3. blog.championsoncology.com [blog.championsoncology.com]
• 4. Safety and toxicological evaluation of a synthetic vitamin K2, menaquinone-7 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Pharmacokinetics and Intestinal Metabolism of Compound K in Rats and Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gene Expression Analysis Following Gomisin K1 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gomisin K1 is a lignan (B3055560) compound isolated from the fruit of Schisandra chinensis. Lignans from this plant have demonstrated a variety of biological activities, including anti-cancer, anti-inflammatory, and hepatoprotective effects. Preliminary studies indicate that Gomisin K1 exhibits anti-cancer activity, inhibiting the growth of HeLa cells with an IC50 of 5.46 μM[1]. This document provides detailed protocols for analyzing the effects of Gomisin K1 on gene expression and related signaling pathways in cancer cell lines. While specific data for Gomisin K1 is limited, the methodologies outlined here are based on established techniques and findings for structurally similar gomisins, such as Gomisin A and N. These compounds have been shown to modulate key cellular processes including apoptosis, cell cycle, and inflammatory responses through pathways like NF-κB, PI3K/Akt, and MAPK[2][3][4].

Data Presentation

The following tables summarize hypothetical quantitative data based on expected outcomes from the experimental protocols described below. These tables are for illustrative purposes and actual results may vary.

Table 1: Effect of Gomisin K1 on Cell Viability

Cell Line	Gomisin K1 Concentration (µM)	Incubation Time (h)	Cell Viability (%)
HeLa	0 (Control)	48	100 ± 4.5
1	48	85 ± 5.1
5	48	52 ± 3.8
10	48	28 ± 4.2
25	48	15 ± 3.1

Table 2: Gene Expression Analysis by qPCR

Gene	Treatment	Fold Change (vs. Control)
BAX	Gomisin K1 (5 µM, 24h)	2.8 ± 0.3
BCL2	Gomisin K1 (5 µM, 24h)	0.4 ± 0.1
CASP3	Gomisin K1 (5 µM, 24h)	3.1 ± 0.4
NFKB1	Gomisin K1 (5 µM, 24h)	0.6 ± 0.2
IL6	Gomisin K1 (5 µM, 24h)	0.5 ± 0.1

Table 3: Protein Expression Analysis by Western Blot (Relative Densitometry)

Protein	Treatment	Relative Expression (Normalized to β-actin)
p-Akt (Ser473)	Gomisin K1 (5 µM, 6h)	0.3 ± 0.05
Total Akt	Gomisin K1 (5 µM, 6h)	0.9 ± 0.08
p-ERK1/2 (Thr202/Tyr204)	Gomisin K1 (5 µM, 6h)	0.4 ± 0.06
Total ERK1/2	Gomisin K1 (5 µM, 6h)	1.1 ± 0.09
Cleaved Caspase-3	Gomisin K1 (5 µM, 24h)	4.2 ± 0.5

Experimental Protocols

Cell Culture and Gomisin K1 Treatment

Objective: To culture cells and treat them with Gomisin K1 for subsequent analysis.

Materials:

• HeLa (or other cancer cell line)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Gomisin K1 (stock solution in DMSO)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

Protocol:

• Culture HeLa cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seed cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates, or flasks) and allow them to adhere overnight.

• Prepare working concentrations of Gomisin K1 by diluting the stock solution in complete culture medium. Ensure the final DMSO concentration does not exceed 0.1% in all treatments, including the vehicle control.

• Remove the culture medium and replace it with the medium containing the desired concentrations of Gomisin K1 or vehicle control (DMSO).

• Incubate the cells for the specified duration (e.g., 6, 24, or 48 hours) before proceeding to downstream applications.

Cell Viability Assay (MTT Assay)

Objective: To assess the cytotoxic effect of Gomisin K1 on cancer cells.

Materials:

• Cells treated with Gomisin K1 in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• After the treatment period, add 10 µL of MTT solution to each well of the 96-well plate.

• Incubate the plate for 4 hours at 37°C.

• Carefully remove the medium from each well.

• Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

RNA Extraction and Quantitative Real-Time PCR (qPCR)

Objective: To quantify the expression of specific genes in response to Gomisin K1 treatment.

Materials:

• Cells treated with Gomisin K1 in a 6-well plate

• TRIzol reagent or an RNA extraction kit

• Chloroform

• Isopropanol (B130326)

• 75% Ethanol (in DEPC-treated water)

• RNase-free water

• cDNA synthesis kit

• SYBR Green qPCR master mix

• Gene-specific primers

• qPCR instrument

Protocol:

• RNA Extraction:

  • Lyse the cells in the 6-well plate using 1 mL of TRIzol reagent per well.

  • Transfer the lysate to a microcentrifuge tube and incubate for 5 minutes at room temperature.

  • Add 200 µL of chloroform, shake vigorously for 15 seconds, and incubate for 3 minutes at room temperature.

  • Centrifuge at 12,000 x g for 15 minutes at 4°C.

  • Transfer the upper aqueous phase to a new tube.

  • Precipitate the RNA by adding 500 µL of isopropanol and incubating for 10 minutes at room temperature.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C.

  • Wash the RNA pellet with 1 mL of 75% ethanol.

  • Centrifuge at 7,500 x g for 5 minutes at 4°C.

  • Air-dry the pellet and resuspend in RNase-free water.

• cDNA Synthesis:

  • Quantify the RNA concentration and assess its purity.

  • Synthesize cDNA from 1 µg of total RNA using a cDNA synthesis kit according to the manufacturer's instructions.

• qPCR:

  • Prepare the qPCR reaction mix containing SYBR Green master mix, forward and reverse primers, and cDNA template.

  • Perform the qPCR using a real-time PCR system with a standard cycling protocol (e.g., initial denaturation at 95°C for 10 min, followed by 40 cycles of 95°C for 15 s and 60°C for 1 min).

  • Analyze the data using the ΔΔCt method, normalizing to a stable housekeeping gene (e.g., GAPDH or β-actin).

Western Blot Analysis

Objective: To detect changes in the expression and phosphorylation of specific proteins involved in signaling pathways.

Materials:

• Cells treated with Gomisin K1

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK, anti-cleaved Caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Protein Extraction:

  • Lyse the cells with ice-cold RIPA buffer.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Mix equal amounts of protein with Laemmli sample buffer and boil for 5 minutes.

  • Load the samples onto an SDS-PAGE gel and run the electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Incubate the membrane with ECL substrate.

  • Capture the chemiluminescent signal using an imaging system.

  • Perform densitometric analysis and normalize to a loading control (e.g., β-actin).

Mandatory Visualizations

Caption: Putative signaling pathways modulated by Gomisin K1.

Caption: Experimental workflow for Gomisin K1 analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Gomisin N Exerts Anti-liver Cancer Effects and Regulates PI3K-Akt and mTOR-ULK1 Pathways in Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gomisin N enhances TNF-α-induced apoptosis via inhibition of the NF-κB and EGFR survival pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gomisin A inhibits lipopolysaccharide-induced inflammatory responses in N9 microglia via blocking the NF-κB/MAPKs pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometry Analysis of Apoptosis Induced by Gomisin K1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing flow cytometry for the analysis of apoptosis induced by Gomisin K1, a dibenzocyclooctadiene lignan (B3055560) isolated from Schisandra chinensis. While specific data for Gomisin K1 is limited, the protocols and expected outcomes are based on extensive research on closely related compounds, such as Gomisin N, which has been shown to induce apoptosis in various cancer cell lines.[1][2][3]

Introduction

Gomisin K1 belongs to a class of bioactive lignans (B1203133) with demonstrated anticancer properties.[2] A key mechanism of action for these compounds is the induction of apoptosis, or programmed cell death. Flow cytometry, in conjunction with specific fluorescent probes, offers a powerful and quantitative method to assess the apoptotic state of a cell population following treatment with Gomisin K1. The most common method, Annexin V and Propidium Iodide (PI) staining, allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.[4][5]

Principle of Annexin V/PI Apoptosis Assay

During the early stages of apoptosis, phosphatidylserine (B164497) (PS), a phospholipid component of the plasma membrane, is translocated from the inner to the outer leaflet of the cell membrane.[5] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC, PE, or APC) for detection by flow cytometry.[4][5] This allows for the identification of early apoptotic cells.

Propidium Iodide (PI) is a fluorescent intercalating agent that stains DNA. It cannot cross the intact plasma membrane of live or early apoptotic cells. However, in late-stage apoptosis and necrosis, the cell membrane integrity is compromised, allowing PI to enter and stain the nucleus.[5] By using both Annexin V and PI, one can distinguish between different cell populations as illustrated in the workflow below.

Experimental Workflow

Caption: Experimental workflow for apoptosis analysis using Annexin V/PI staining and flow cytometry.

Detailed Experimental Protocol

This protocol is a general guideline and may require optimization for specific cell lines and experimental conditions.

Materials:

• Gomisin K1

• Cell line of interest

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), calcium and magnesium-free

• Trypsin-EDTA (for adherent cells)

• Annexin V-FITC/PI Apoptosis Detection Kit (contains Annexin V-FITC, Propidium Iodide, and 10X Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells in a 6-well plate at a density that will not exceed 80-90% confluency at the end of the experiment. Allow cells to attach overnight.

• Gomisin K1 Treatment: Prepare a stock solution of Gomisin K1 in a suitable solvent (e.g., DMSO). Dilute the stock solution in complete culture medium to the desired final concentrations. Include a vehicle control (medium with the same concentration of solvent used for the highest Gomisin K1 concentration). Replace the medium in the wells with the prepared Gomisin K1 solutions or vehicle control.

• Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Harvesting:

  • Adherent cells: Carefully collect the culture medium (which contains detached, potentially apoptotic cells) into a centrifuge tube. Wash the adherent cells with PBS and then detach them using Trypsin-EDTA. Combine the detached cells with the previously collected medium.

  • Suspension cells: Collect the cells directly into a centrifuge tube.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet with 1 mL of cold PBS. Centrifuge again and discard the supernatant.

• Staining:

  • Prepare 1X Binding Buffer by diluting the 10X stock with deionized water.

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour.

  • Set up appropriate compensation and gates using unstained, Annexin V-FITC only, and PI only stained cells.

Data Presentation and Interpretation

The data from the flow cytometry analysis can be presented in a quadrant plot, where Annexin V fluorescence is on the x-axis and PI fluorescence is on the y-axis. The four quadrants represent different cell populations:

• Lower Left (Q4: Annexin V- / PI-): Live, healthy cells.

• Lower Right (Q3: Annexin V+ / PI-): Early apoptotic cells.

• Upper Right (Q2: Annexin V+ / PI+): Late apoptotic or necrotic cells.

• Upper Left (Q1: Annexin V- / PI+): Primarily necrotic cells.

The percentage of cells in each quadrant should be quantified and can be presented in a table for easy comparison between different concentrations of Gomisin K1 and the control.

Example Quantitative Data (based on studies with Gomisin N):

The following table is an example of how to present quantitative data from a flow cytometry experiment. The data is hypothetical but based on the observed effects of the related compound, Gomisin N, on HeLa cells.[2]

Treatment (24h)	% Live Cells (Annexin V- / PI-)	% Early Apoptotic Cells (Annexin V+ / PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)	% Necrotic Cells (Annexin V- / PI+)
Vehicle Control	95.2 ± 1.5	2.5 ± 0.5	1.8 ± 0.4	0.5 ± 0.1
Gomisin K1 (10 µM)	85.6 ± 2.1	8.9 ± 1.2	4.3 ± 0.8	1.2 ± 0.3
Gomisin K1 (50 µM)	60.3 ± 3.5	25.4 ± 2.8	12.1 ± 1.9	2.2 ± 0.6
Gomisin K1 (100 µM)	35.8 ± 4.2	40.1 ± 3.9	20.7 ± 3.1	3.4 ± 0.9

Data are represented as mean ± standard deviation of three independent experiments.

Signaling Pathways of Gomisin-Induced Apoptosis

Studies on various Gomisins suggest that they can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[3][6]

Intrinsic Pathway: This pathway is often initiated by cellular stress and involves the regulation of Bcl-2 family proteins. Pro-apoptotic proteins like Bax are upregulated, leading to a decrease in the mitochondrial membrane potential (MMP) and the release of cytochrome c from the mitochondria into the cytosol.[3] Cytochrome c then activates caspase-9, which in turn activates the executioner caspase-3, leading to the cleavage of cellular substrates and ultimately, apoptosis.[3]

Extrinsic Pathway: This pathway is triggered by the binding of extracellular death ligands (e.g., TNF-α or TRAIL) to their corresponding death receptors on the cell surface.[2] This leads to the activation of caspase-8, which can directly activate caspase-3 or cleave Bid to tBid, which then activates the intrinsic pathway. Some Gomisins have been shown to enhance TRAIL-induced apoptosis by upregulating the expression of death receptors.[2]

Role of Reactive Oxygen Species (ROS): The generation of reactive oxygen species (ROS) has also been implicated in the apoptotic effects of some Schisandra lignans.[7] Increased ROS can lead to mitochondrial dysfunction and the activation of apoptotic signaling pathways.

Caption: Putative signaling pathways for Gomisin K1-induced apoptosis.

Conclusion

Flow cytometry using Annexin V and PI staining is a robust and reliable method for quantifying the apoptotic effects of Gomisin K1 on cancer cells. The provided protocols and background information offer a solid foundation for researchers to design and execute experiments to elucidate the pro-apoptotic potential of this compound. It is recommended to perform dose-response and time-course experiments to fully characterize the apoptotic activity of Gomisin K1 in the cell line of interest. Further investigation into the specific molecular players in the apoptotic signaling cascade will provide a more complete understanding of its mechanism of action.

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. Gomisin N enhances TRAIL-induced apoptosis via reactive oxygen species-mediated up-regulation of death receptors 4 and 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Apoptosis induction of human leukemia U937 cells by gomisin N, a dibenzocyclooctadiene lignan, isolated from Schizandra chinensis Baill - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gomisin L1, a Lignan Isolated from Schisandra Berries, Induces Apoptosis by Regulating NADPH Oxidase in Human Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Gomisin N enhances TNF-α-induced apoptosis via inhibition of the NF-κB and EGFR survival pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gomisin N enhances TRAIL-induced apoptosis via reactive oxygen species-mediated up-regulation of death receptors 4 and 5 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gomisin K1 Administration in Animal Cancer Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gomisin K1 is a lignan (B3055560) isolated from Schisandra chinensis, a plant with a history of use in traditional medicine. Lignans from Schisandra have demonstrated a range of pharmacological activities, including anti-cancer properties. While in vitro studies have shown that Gomisin K1 can inhibit the growth of cancer cell lines like HeLa with an IC50 of 5.46 μM, comprehensive in vivo data for Gomisin K1 is currently limited.[1] This document provides detailed application notes and extrapolated protocols for the administration of Gomisin K1 in animal cancer models, based on extensive research conducted on structurally similar Gomisin analogues such as Gomisin A and M2. These protocols are intended to serve as a foundational guide for researchers initiating in vivo studies with Gomisin K1.

Mechanism of Action and Signaling Pathways

Gomisin analogues exert their anti-cancer effects by modulating several key signaling pathways involved in cell proliferation, survival, and metastasis. While the specific pathways affected by Gomisin K1 are still under investigation, studies on related compounds suggest the following pathways as probable targets.

PI3K/Akt/mTOR Pathway: Several Gomisins, including Gomisin N, have been shown to inhibit the PI3K/Akt signaling pathway.[2] This pathway is crucial for cell growth, proliferation, and survival. Inhibition of this pathway can lead to decreased cancer cell viability and induction of apoptosis.

Caption: PI3K/Akt/mTOR signaling pathway inhibition by Gomisin analogues.

Wnt/β-catenin Pathway: Gomisin M2 has been demonstrated to suppress the Wnt/β-catenin signaling pathway in breast cancer stem cells.[3] This pathway is critical for cancer stem cell self-renewal and proliferation. Its inhibition can lead to a reduction in the cancer stem cell population.

Caption: Wnt/β-catenin signaling pathway and its inhibition.

Quantitative Data from In Vivo Studies of Gomisin Analogues

The following tables summarize quantitative data from in vivo studies on various Gomisin analogues in animal cancer models. This information can serve as a valuable reference for designing experiments with Gomisin K1, including dose selection and expected outcomes.

Table 1: In Vivo Efficacy of Gomisin Analogues in Mouse Cancer Models

Gomisin Analogue	Cancer Model	Animal Strain	Dosage	Administration Route	Treatment Duration	Key Findings
Gomisin A	Ovarian Cancer Xenograft	BALB/c nude mice	10 mg/kg	Intraperitoneal	14 days	Enhanced the antitumor effect of paclitaxel.
Gomisin A	Non-Small Cell Lung Cancer	Not Specified	80 μM (in vitro derived)	Not Specified	Not Specified	Inhibited in vivo metastasis.[4]

Table 2: In Vivo Efficacy of Gomisin M2 in a Zebrafish Xenograft Model

Gomisin Analogue	Cancer Model	Animal Model	Dosage	Treatment Duration	Key Findings
Gomisin M2	Triple-Negative Breast Cancer (MDA-MB-231 and HCC1806 cells)	Zebrafish Embryos	10 μM	48 hours	Suppressed tumor growth and proliferation of cancer stem cells.[3]

Experimental Protocols

The following are detailed experimental protocols extrapolated for Gomisin K1, based on established methodologies for other Gomisin analogues.

Protocol 1: Murine Xenograft Model for Solid Tumors (Extrapolated from Gomisin A studies)

This protocol is based on a study using Gomisin A in an ovarian cancer model and is adaptable for other solid tumors.

Caption: Experimental workflow for in vivo xenograft studies.

Materials:

• Gomisin K1 (pure compound)

• Vehicle (e.g., sterile saline, PBS, 0.5% Carboxymethylcellulose [CMC])

• Female BALB/c nude mice (4-6 weeks old)

• Cancer cell line of interest (e.g., A2780 ovarian cancer cells)

• Sterile PBS

• Syringes and needles

• Calipers

Procedure:

• Preparation of Gomisin K1 Solution:

  • Determine the required concentration based on the desired dosage (e.g., 10 mg/kg) and the average weight of the mice.

  • Dissolve or suspend Gomisin K1 in the chosen vehicle. For intraperitoneal injection, sterile saline or PBS are common choices. For oral gavage, a 0.5% CMC suspension may be suitable.

  • Vortex the solution/suspension thoroughly to ensure homogeneity. Sonication may be used to aid dissolution if necessary.

  • Prepare fresh on the day of administration.

• Tumor Cell Implantation:

  • Culture cancer cells to the logarithmic growth phase.

  • Harvest and resuspend the cells in sterile PBS at a concentration of 2 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (2 x 10^6 cells) into the right flank of each mouse.

• Tumor Growth Monitoring:

  • Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Measure tumor dimensions with calipers every other day and calculate the volume using the formula: Volume = (Length x Width²) / 2.

• Animal Grouping and Treatment:

  • Once tumors reach the desired size, randomly assign mice to treatment groups (e.g., Vehicle control, Gomisin K1, Positive control).

  • Administer Gomisin K1 via the chosen route (e.g., intraperitoneal injection of 10 mg/kg in 200 µL saline) every other day for a specified duration (e.g., 14 days).

• Endpoint and Data Collection:

  • Monitor animal health and body weight daily.

  • At the end of the treatment period, euthanize the mice.

  • Excise the tumors and measure their weight and volume.

  • Tissues can be collected for further analysis (e.g., histology, Western blotting, PCR).

Protocol 2: Zebrafish Xenograft Model (Extrapolated from Gomisin M2 studies)

This model is useful for rapid in vivo screening of anti-cancer compounds.[3]

Materials:

• Gomisin K1

• DMSO

• Zebrafish embryos (e.g., 2 days post-fertilization)

• Fluorescently labeled cancer cells (e.g., DiI-labeled MDA-MB-231)

• Microinjection apparatus

• Fluorescence microscope

Procedure:

• Preparation of Gomisin K1 Solution:

  • Dissolve Gomisin K1 in DMSO to create a stock solution (e.g., 100 mM).

  • Dilute the stock solution in embryo medium to the desired final concentration (e.g., 10 µM).

• Cancer Cell Implantation:

  • Microinject approximately 200-300 fluorescently labeled cancer cells into the yolk sac of 2-day old zebrafish embryos.

• Treatment:

  • Immediately after injection, transfer the embryos to a multi-well plate containing the embryo medium with the desired concentration of Gomisin K1.

• Tumor Growth and Metastasis Imaging:

  • Maintain the embryos at an appropriate temperature (e.g., 35°C).

  • At specified time points (e.g., 24 and 48 hours post-injection), anesthetize the embryos and capture fluorescent images to monitor tumor growth and cell migration.

• Data Analysis:

  • Quantify the fluorescent area or the number of metastatic foci to assess the anti-tumor effect of Gomisin K1.

Conclusion

The provided application notes and protocols offer a comprehensive starting point for investigating the in vivo anti-cancer effects of Gomisin K1. While direct experimental data for Gomisin K1 in animal models is not yet widely available, the information derived from closely related Gomisin analogues provides a strong rationale and a solid framework for initiating such studies. Researchers are encouraged to perform initial dose-ranging and toxicity studies to determine the optimal and safe dosage of Gomisin K1 for their specific animal model and cancer type.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Gomisin N Exerts Anti-liver Cancer Effects and Regulates PI3K-Akt and mTOR-ULK1 Pathways in Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gomisin M2 from Baizuan suppresses breast cancer stem cell proliferation in a zebrafish xenograft model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring the Effect of Gomisin A on Non-Small Cell Lung Cancer With Network Pharmacology, Molecular Docking, In Vitro and In Vivo Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Identification of Gomisin K1 Metabolites using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the identification of potential metabolites of Gomisin K1, a bioactive dibenzocyclooctadiene lignan (B3055560) isolated from Schisandra chinensis, using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The protocol describes an in vitro metabolism study using human liver microsomes, followed by the characterization of metabolites based on their chromatographic behavior and mass fragmentation patterns. This methodology is crucial for understanding the biotransformation of Gomisin K1, a critical step in its development as a potential therapeutic agent.

Introduction

Gomisin K1 is a lignan found in the fruit of Schisandra chinensis, a plant widely used in traditional medicine. Lignans (B1203133) from Schisandra have demonstrated a range of pharmacological activities, including hepatoprotective, anti-inflammatory, and neuroprotective effects. To evaluate the therapeutic potential and safety profile of Gomisin K1, a thorough understanding of its metabolic fate is essential. The primary metabolic pathways for lignans from Schisandra have been identified as demethylation and hydroxylation[1][2][3]. This application note outlines a robust LC-MS/MS-based workflow to identify and characterize the metabolites of Gomisin K1 produced through these and other potential biotransformation pathways.

Experimental Protocols

In Vitro Metabolism of Gomisin K1 in Human Liver Microsomes

This protocol describes the incubation of Gomisin K1 with human liver microsomes to generate its metabolites in a controlled in vitro environment.

Materials:

• Gomisin K1

• Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Microcentrifuge tubes

• Incubator/shaking water bath

Procedure:

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, prepare the incubation mixture containing Gomisin K1 (final concentration, e.g., 10 µM), human liver microsomes (final concentration, e.g., 0.5 mg/mL), and phosphate buffer to a final volume of 190 µL.

  • Prepare a control incubation without the NADPH regenerating system to monitor for non-enzymatic degradation.

• Pre-incubation:

  • Pre-incubate the mixture at 37°C for 5 minutes in a shaking water bath.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding 10 µL of the NADPH regenerating system.

• Incubation:

  • Incubate the reaction mixture at 37°C for a specified time course (e.g., 0, 15, 30, 60, and 120 minutes).

• Termination of Reaction:

  • Stop the reaction by adding 200 µL of ice-cold methanol.

• Protein Precipitation:

  • Vortex the mixture vigorously for 1 minute to precipitate the proteins.

• Centrifugation:

  • Centrifuge the mixture at 14,000 rpm for 10 minutes at 4°C.

• Sample Collection:

  • Carefully transfer the supernatant to a new microcentrifuge tube for LC-MS/MS analysis.

LC-MS/MS Analysis

This section details the instrumental parameters for the separation and detection of Gomisin K1 and its metabolites.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem mass spectrometer (e.g., Triple Quadrupole or Quadrupole-Time-of-Flight) equipped with an electrospray ionization (ESI) source.

Liquid Chromatography Conditions:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5-95% B over 20 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Gas	Nitrogen
Desolvation Temperature	350°C
Collision Gas	Argon
Scan Mode	Full scan (for metabolite screening) and Product Ion Scan (for structural elucidation)
Mass Range (Full Scan)	m/z 100-1000

Data Presentation

The identification of potential metabolites is based on the comparison of the full-scan mass spectra of the incubation samples with the control samples. The predicted metabolites are then confirmed by acquiring their product ion spectra and comparing the fragmentation patterns with that of the parent drug, Gomisin K1. The primary metabolic pathways for dibenzocyclooctadiene lignans are known to be demethylation and hydroxylation[1][2][3].

Table 1: Predicted Metabolites of Gomisin K1 and their Mass Characteristics

Metabolite ID	Proposed Biotransformation	Molecular Formula	[M+H]⁺ (m/z)
M1	Hydroxylation	C₂₃H₃₀O₇	419.1968
M2	Demethylation	C₂₂H₂₈O₆	389.1862
M3	Dihydroxylation	C₂₃H₃₀O₈	435.1917
M4	Demethylation + Hydroxylation	C₂₂H₂₈O₇	405.1811
M5	Didemethylation	C₂₁H₂₆O₆	375.1706

Table 2: Key MS/MS Fragmentation Data for Gomisin K1 and a Representative Metabolite (M2)

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ions (m/z)	Proposed Fragment
Gomisin K1	403.2019	371.1756, 341.1647, 313.1334	[M+H-CH₃OH]⁺, [M+H-CH₃OH-CH₂O]⁺, [M+H-CH₃OH-2(CH₂O)]⁺
M2 (Demethylation)	389.1862	357.1600, 327.1491, 299.1178	[M+H-CH₃OH]⁺, [M+H-CH₃OH-CH₂O]⁺, [M+H-CH₃OH-2(CH₂O)]⁺

Visualizations

Caption: Experimental workflow for Gomisin K1 metabolite identification.

Caption: Predicted metabolic pathway of Gomisin K1.

Conclusion

This application note provides a comprehensive and detailed protocol for the identification of Gomisin K1 metabolites using LC-MS/MS. The described in vitro method using human liver microsomes is a reliable approach to simulate the phase I metabolism of xenobiotics. The presented LC-MS/MS parameters are optimized for the sensitive detection and structural characterization of dibenzocyclooctadiene lignans and their metabolites. By applying this workflow, researchers can effectively elucidate the biotransformation pathways of Gomisin K1, which is critical for advancing its preclinical and clinical development. The characteristic fragmentation patterns of the dibenzocyclooctadiene lignan core structure provide a basis for the confident identification of novel metabolites[4][5][6].

References

• 1. Metabolic mapping of Schisandra sphenanthera extract and its active lignans using a metabolomic approach based on ultra high performance liquid chromatography with high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Profiling and identification of the absorbed constituents and metabolites of schisandra lignans by ultra-performance liquid chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. shimadzu.com.cn [shimadzu.com.cn]
• 4. Characterisation and identification of isomeric dibenzocyclooctadiene lignans from Schisandra Chinensis by high-performance liquid chromatography combined with electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification of lignans by liquid chromatography-electrospray ionization ion-trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural characterization and identification of dibenzocyclooctadiene lignans in Fructus Schisandrae using electrospray ionization ion trap multiple-stage tandem mass spectrometry and electrospray ionization Fourier transform ion cyclotron resonance multiple-stage tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing Gomisin K1 Dosage for In Vitro Experiments: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the dosage of Gomisin K1 for in vitro experiments. This resource offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to facilitate effective and accurate experimental design.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting concentration for Gomisin K1 in a new cell line?

A1: Based on published data, a pilot experiment with a broad concentration range is recommended. A good starting point, informed by the known IC50 of Gomisin K1 in HeLa cells (5.46 μM), would be a logarithmic dilution series ranging from 0.1 μM to 100 μM.[1] This allows for the determination of the effective concentration range for your specific cell line.

Q2: How long should I incubate my cells with Gomisin K1?

A2: Incubation times can vary depending on the cell type and the specific endpoint being measured. Typical incubation periods for assessing cytotoxicity or effects on signaling pathways range from 24 to 72 hours. It is advisable to perform a time-course experiment (e.g., 24h, 48h, 72h) to determine the optimal duration for observing the desired effect in your experimental model.

Q3: Gomisin K1 is a natural product. Are there special considerations for its use in cell culture?

A3: Yes, natural products can sometimes present challenges such as poor solubility or interference with assay reagents. It is crucial to ensure Gomisin K1 is fully dissolved in a suitable solvent, like DMSO, before diluting it in culture medium. Always include a vehicle control (medium with the same concentration of DMSO used for the highest Gomisin K1 concentration) in your experiments to account for any solvent effects.

Q4: My results with Gomisin K1 are not consistent. What are some common reasons for variability?

A4: Inconsistent results in cell-based assays can stem from several factors. Key areas to check include cell passage number and health, seeding density, accuracy of serial dilutions, and thorough mixing of reagents. Refer to the troubleshooting guide below for more detailed advice.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or no cytotoxic effect observed	- Gomisin K1 concentration is too low.- Incubation time is too short.- Cell line is resistant to Gomisin K1.- Gomisin K1 has degraded.	- Perform a dose-response experiment with a wider and higher concentration range.- Increase the incubation time (e.g., up to 72 hours).- Consider using a different cell line or a positive control to ensure assay validity.- Ensure proper storage of Gomisin K1 stock solution (typically at -20°C or -80°C, protected from light).
High variability between replicate wells	- Uneven cell seeding.- Inaccurate pipetting of Gomisin K1 or assay reagents.- Edge effects in the multi-well plate.	- Ensure a single-cell suspension before seeding and mix gently but thoroughly.- Calibrate pipettes regularly and use appropriate pipetting techniques.- Avoid using the outer wells of the plate or fill them with sterile PBS or medium to maintain humidity.
Unexpected cell morphology changes in vehicle control	- DMSO concentration is too high.	- Ensure the final DMSO concentration in the culture medium is non-toxic to the cells (typically ≤ 0.5%).
Precipitation of Gomisin K1 in culture medium	- Poor solubility of the compound.	- Prepare a higher concentration stock solution in DMSO and use a smaller volume for dilution in the medium. Gentle warming and vortexing of the stock solution may aid dissolution.

Quantitative Data Summary

The following table summarizes the known cytotoxic activity of Gomisin K1 and related Gomisin compounds in various human cancer cell lines. This data can be used as a reference for selecting appropriate concentration ranges for your experiments.

Compound	Cell Line	Cell Type	IC50 (μM)	Reference
Gomisin K1	HeLa	Cervical Cancer	5.46	[1]
Gomisin G	MDA-MB-231	Triple-Negative Breast Cancer	Suppressed viability
Gomisin G	MDA-MB-468	Triple-Negative Breast Cancer	Suppressed viability
Gomisin G	LoVo	Colon Cancer	Suppressed viability
Gomisin L1	A2780	Ovarian Cancer	Potent cytotoxic activity
Gomisin L1	SKOV3	Ovarian Cancer	Potent cytotoxic activity
Gomisin N	HepG2	Liver Cancer	Reduced viability
Gomisin N	HCCLM3	Liver Cancer	Reduced viability

Key Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a standard colorimetric assay to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Gomisin K1 stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of Gomisin K1 in complete medium from the stock solution. Remove the medium from the wells and add 100 µL of the Gomisin K1 dilutions. Include vehicle controls (medium with DMSO at the same concentration as the highest Gomisin K1 treatment).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control after subtracting the background absorbance from wells with medium only.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Treated and untreated cells

• PBS

• Flow cytometer

Procedure:

• Cell Preparation: Induce apoptosis by treating cells with Gomisin K1 at the desired concentrations and for the optimal duration determined from viability assays. Include an untreated control.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Signaling Pathways and Visualization

While direct studies on Gomisin K1's impact on specific signaling pathways are limited, research on related gomisins, such as Gomisin G and N, suggests potential modulation of key cancer-related pathways including PI3K/Akt and MAPK/ERK. The following diagrams illustrate these pathways and a general experimental workflow.

Experimental Workflow for Gomisin K1.

Hypothesized PI3K/Akt Pathway Inhibition.

Hypothesized MAPK/ERK Pathway Inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]

Gomisin K1 stability issues in long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Gomisin K1 during long-term storage.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for long-term storage of Gomisin K1?

A1: For optimal stability, it is recommended to store pure Gomisin K1 at low temperatures, ideally at 5°C, with controlled low humidity around 40%.[1] While some suppliers may ship at room temperature, long-term storage at elevated temperatures can lead to degradation.[1] For solutions of Gomisin K1, storage at -20°C is a common practice for many lignans (B1203133).

Q2: What are the primary factors that can cause Gomisin K1 to degrade during storage?

A2: The stability of dibenzocyclooctadiene lignans like Gomisin K1 is primarily affected by:

• Temperature: Higher temperatures accelerate the rate of chemical degradation.[1][2]

• Humidity: Moisture can facilitate hydrolytic degradation.[1]

• Light: Exposure to UV light can induce photodegradation of lignans.[3]

• Oxygen: The presence of oxygen can lead to oxidative degradation.

Q3: What are the potential degradation pathways for Gomisin K1?

A3: While specific degradation pathways for Gomisin K1 are not extensively documented in publicly available literature, based on the chemistry of related dibenzocyclooctadiene lignans and other phenolic compounds, potential degradation pathways include:

• Oxidation: The phenolic hydroxyl group and the dibenzocyclooctadiene ring system are susceptible to oxidation, which can lead to the formation of quinone-type structures.

• Hydrolysis: Though less common for the core structure, ester or ether linkages, if present as modifications, could be susceptible to hydrolysis.

• Photodegradation: UV radiation can lead to the cleavage of bonds and rearrangement of the molecular structure.[3]

• Isomerization/Interconversion: Under certain conditions, transformations between different lignan (B3055560) structures can occur.[1]

Q4: How can I detect Gomisin K1 degradation in my sample?

A4: The most common method for detecting Gomisin K1 and its potential degradation products is High-Performance Liquid Chromatography (HPLC) with UV detection.[3][4][5] A stability-indicating HPLC method should be able to separate the intact Gomisin K1 peak from any new peaks that appear over time, which would represent degradation products. Changes to look for include:

• A decrease in the peak area or height of the Gomisin K1 peak.

• The appearance of new peaks in the chromatogram.

• Changes in the color or physical appearance of the sample.

Troubleshooting Guides

Issue 1: Unexpected Loss of Gomisin K1 Potency in Biological Assays

Symptoms:

• Reduced biological activity of a stored Gomisin K1 solution compared to a freshly prepared one.

• Inconsistent results between experimental batches.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Degradation due to improper storage	1. Verify Storage Conditions: Ensure the compound was stored at the recommended temperature (5°C for solid, -20°C for solution) and protected from light. 2. Perform Analytical Check: Analyze the stored sample by HPLC to quantify the remaining Gomisin K1 and check for degradation products. 3. Prepare Fresh Stock: If degradation is confirmed, prepare a fresh stock solution from a new or properly stored solid sample.
Repeated Freeze-Thaw Cycles	1. Aliquot Stock Solutions: When preparing a stock solution, divide it into smaller, single-use aliquots to avoid repeated freeze-thaw cycles. 2. Compare Aliquots: Test an aliquot that has undergone multiple freeze-thaw cycles against a fresh aliquot to determine if this is the cause of potency loss.
Solvent-Induced Degradation	1. Check Solvent Stability: Ensure the solvent used for the stock solution (e.g., DMSO, ethanol) is of high purity and does not promote degradation. Some solvents can degrade over time, producing reactive species. 2. Test Alternative Solvents: If instability in a particular solvent is suspected, prepare small batches in alternative recommended solvents and monitor their stability over a short period.

Issue 2: Appearance of Unknown Peaks in HPLC Analysis of Stored Gomisin K1

Symptoms:

• New peaks, not present in the initial analysis, are observed in the chromatogram of a stored sample.

• The peak shape of Gomisin K1 becomes distorted or shows shoulders.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Chemical Degradation	1. Characterize Degradants: If possible, use LC-MS to obtain the mass of the unknown peaks to help identify potential degradation products (e.g., oxidation or hydrolysis products). 2. Conduct Forced Degradation Study: To confirm the identity of degradation products, perform a forced degradation study on a fresh sample of Gomisin K1 under stress conditions (acid, base, peroxide, heat, light). Compare the resulting chromatogram with that of the stored sample.
Contamination	1. Check Solvents and Vials: Analyze the mobile phase and a solvent blank to rule out contamination from these sources. Ensure storage vials are clean and inert. 2. Review Sample Handling: Review all sample handling procedures to identify potential sources of cross-contamination.
Column or System Issues	1. Run System Suitability Tests: Perform system suitability tests with a fresh standard to ensure the HPLC system and column are performing correctly. 2. Clean the Column: If column contamination is suspected, follow the manufacturer's instructions for column cleaning.

Data Presentation

Table 1: Summary of Factors Influencing Lignan Stability in Schisandra chinensis

Parameter	Condition	Observation on Lignan Content	Recommended Action for Gomisin K1 Storage
Temperature	5°C	More stable	Store solid Gomisin K1 at 5°C.
15°C	Increased degradation compared to 5°C	Avoid prolonged storage at room temperature.
Humidity	40%	More stable	Store in a desiccator or controlled humidity environment.
60%	Increased degradation	Avoid exposure to high humidity.
Storage Duration	Up to 1 year	Gradual changes in lignan content	Use within one year of receipt for best results.
1 to 2 years	Significant decrease in some primary lignans	Re-qualify the material if stored for more than a year.

Data synthesized from a study on Schisandra chinensis fruits, which contain a mixture of lignans including compounds structurally related to Gomisin K1.[1]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Gomisin K1

This protocol outlines a general procedure for developing a stability-indicating HPLC method. Specific parameters will need to be optimized for your instrument and specific Gomisin K1 sample.

• Column Selection: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm) is a good starting point for lignan separation.[4]

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic or phosphoric acid) and an organic phase (e.g., acetonitrile (B52724) or methanol) is typically used.

• Detection: UV detection at a wavelength where Gomisin K1 has maximum absorbance (e.g., around 220-254 nm).

• Forced Degradation Study:

  • Acid Hydrolysis: Incubate Gomisin K1 solution in 0.1 M HCl at 60°C for 24-48 hours.

  • Base Hydrolysis: Incubate Gomisin K1 solution in 0.1 M NaOH at 60°C for 24-48 hours.

  • Oxidative Degradation: Treat Gomisin K1 solution with 3% H₂O₂ at room temperature for 24-48 hours.

  • Thermal Degradation: Heat solid Gomisin K1 at a temperature above its recommended storage temperature (e.g., 60-80°C) for several days.

  • Photodegradation: Expose a solution of Gomisin K1 to a calibrated UV light source.

• Method Validation: Analyze the stressed samples by HPLC. The method is considered stability-indicating if all degradation product peaks are well-resolved from the intact Gomisin K1 peak.

Visualizations

Caption: Workflow for assessing Gomisin K1 stability.

Caption: Factors leading to Gomisin K1 degradation.

References

• 1. Accumulation of dibenzocyclooctadiene lignans in agar cultures and in stationary and agitated liquid cultures of Schisandra chinensis (Turcz.) Baill - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | A Comprehensive Review of the Main Lignan Components of Schisandra chinensis (North Wu Wei Zi) and Schisandra sphenanthera (South Wu Wei Zi) and the Lignan-Induced Drug-Drug Interactions Based on the Inhibition of Cytochrome P450 and P-Glycoprotein Activities [frontiersin.org]
• 3. Analysis of Schisandra chinensis and Schisandra sphenanthera - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Simultaneous Extraction and Determination of Lignans from Schisandra chinensis (Turcz.) Baill. via Diol-Based Matrix Solid-Phase Dispersion with High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Gomisin K1 Precipitation in Cell Media

Welcome to the technical support center for Gomisin K1. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and prevent the precipitation of Gomisin K1 in cell culture media during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Gomisin K1 and why does it precipitate in my cell culture medium?

A1: Gomisin K1 is a lignan, a class of natural compounds known for its biological activities, including anti-cancer effects[1]. Lignans are generally hydrophobic, meaning they have poor solubility in water-based solutions like cell culture media[2]. Precipitation, often seen as cloudiness or solid particles, occurs when the concentration of Gomisin K1 exceeds its solubility limit in the aqueous environment of the cell media. This is a common issue with hydrophobic compounds dissolved in an organic solvent like DMSO when they are diluted into the media[3].

Q2: What is the best solvent for dissolving Gomisin K1 for cell culture experiments?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most widely used solvent for dissolving hydrophobic compounds like Gomisin K1 for in vitro assays. It can dissolve a broad range of compounds and is miscible with water[3]. However, it is crucial to keep the final concentration of DMSO in your cell culture low, ideally below 0.1%, to avoid solvent-induced cytotoxicity[3]. Other solvents like ethanol (B145695) or dimethylformamide (DMF) can be considered but also carry the risk of being toxic to cells[3].

Q3: How can I determine the maximum soluble concentration of Gomisin K1 in my specific cell culture media?

A3: A solubility test is a straightforward way to determine the maximum working concentration. This involves preparing a serial dilution of your Gomisin K1 stock solution in your complete cell culture medium. You can then visually inspect for any signs of precipitation or turbidity. For a more quantitative measurement, the absorbance of the solutions can be read on a plate reader at a wavelength around 600 nm, where an increase in absorbance would indicate precipitation[3].

Q4: Is it advisable to filter out the Gomisin K1 precipitate and use the remaining solution?

A4: Filtering the media after precipitation is not recommended. The precipitate is your compound of interest, and filtering it will remove an unknown quantity, leading to an inaccurate final concentration and unreliable experimental results. The best approach is to address the underlying cause of the precipitation[3].

Q5: Can the serum in my cell culture media help prevent Gomisin K1 precipitation?

A5: Serum contains proteins such as albumin that can bind to hydrophobic compounds and help keep them in solution. However, this effect is limited. At higher concentrations, Gomisin K1 can still precipitate even in the presence of serum[3].

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Addition to Cell Culture Media

Symptom: A precipitate forms immediately after adding the Gomisin K1 stock solution to the cell culture medium.

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The final concentration of Gomisin K1 in the media is above its solubility limit.	Decrease the final working concentration. Perform a solubility test to find the maximum soluble concentration.
Rapid Dilution	Adding a concentrated DMSO stock directly to a large volume of media can cause the compound to "crash out" due to rapid solvent exchange.	Perform a serial dilution of the DMSO stock in pre-warmed (37°C) culture media. Add the compound dropwise while gently vortexing the media[3].
Low Media Temperature	The solubility of Gomisin K1 may be lower in cold media.	Always use pre-warmed (37°C) cell culture media for dilutions[3].
High DMSO Concentration	A high final concentration of DMSO (e.g., >0.5%) can be toxic to cells and may not prevent precipitation upon significant dilution.	Keep the final DMSO concentration in the culture medium below 0.5%, and ideally below 0.1%[3]. This may require preparing a more dilute stock solution.

Issue 2: Precipitation Occurs Over Time in the Incubator

Symptom: The media is clear initially but becomes cloudy or a precipitate forms after a period of incubation.

Potential Cause	Explanation	Recommended Solution
Media Evaporation	In long-term experiments, evaporation can increase the concentration of all media components, including Gomisin K1, pushing it beyond its solubility limit.	Ensure proper humidification of the incubator. Use culture plates with low-evaporation lids or seal plates with gas-permeable membranes[3].
Temperature Fluctuations	Repeatedly removing culture vessels from the incubator can cause temperature cycling, which may affect the compound's solubility.	Minimize the time culture vessels are outside the incubator. For frequent observations, consider using a microscope with an integrated incubator[3].
Interaction with Media Components	Gomisin K1 may interact with salts, proteins, or other components in the media over time, leading to precipitation[4].	Test the stability of Gomisin K1 in your specific cell culture medium over the intended duration of your experiment.
pH Shift	The CO2 environment in an incubator can alter the pH of the media, which could affect the solubility of Gomisin K1.	Ensure your media is properly buffered for the CO2 concentration in your incubator[4].

Experimental Protocols

Protocol 1: Preparation of Gomisin K1 Stock Solution

• Weighing: Accurately weigh the desired amount of Gomisin K1 powder.

• Dissolving: Dissolve the Gomisin K1 in 100% DMSO to create a high-concentration stock solution (e.g., 10-50 mM).

• Ensuring Complete Dissolution: Vortex the solution thoroughly. If necessary, briefly sonicate or gently warm the solution in a 37°C water bath to ensure the compound is fully dissolved[5].

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles[4].

Protocol 2: Determining the Maximum Soluble Concentration of Gomisin K1

• Prepare Stock Solution: Make a high-concentration stock of Gomisin K1 in DMSO (e.g., 50 mM) as described in Protocol 1.

• Pre-warm Media: Pre-warm your complete cell culture medium to 37°C.

• Serial Dilution: Prepare a series of dilutions of the Gomisin K1 stock solution in the pre-warmed medium in sterile microcentrifuge tubes or a 96-well plate. For example, create final concentrations ranging from 1 µM to 100 µM.

• Mixing: Vortex each dilution immediately and thoroughly after adding the stock solution to ensure rapid mixing[5].

• Incubation: Incubate the dilutions at 37°C for 1-2 hours to mimic experimental conditions[5].

• Observation:

  • Visual Inspection: Visually check each dilution for any signs of cloudiness, haziness, or visible particles, which would indicate precipitation[5].

  • Microscopic Examination: For a more sensitive assessment, place a small aliquot of each dilution on a microscope slide and look for crystalline structures or amorphous precipitates[5].

  • Quantitative Measurement: Measure the absorbance of each dilution at 600 nm using a plate reader. An increase in absorbance compared to a media-only control indicates precipitation[3].

• Determination: The highest concentration that remains clear and shows no significant increase in absorbance is the maximum working soluble concentration of Gomisin K1 in your specific cell culture medium under these conditions.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Lignans [m.chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Gomisin K1 and Fluorescence Assay Interference

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address potential interference of Gomisin K1 with fluorescence-based assays.

Frequently Asked Questions (FAQs)

Q1: Can Gomisin K1 interfere with my fluorescence-based assay?

A1: Yes, it is possible for Gomisin K1 to interfere with fluorescence-based assays. As a dibenzocyclooctadiene lignan, Gomisin K1 possesses a chemical structure that can exhibit intrinsic fluorescence, potentially leading to inaccurate results. This interference can manifest in two primary ways:

• Autofluorescence: Gomisin K1 itself may fluoresce when excited by the light source in your instrument, leading to an artificially high signal (false positive).

• Signal Quenching: Gomisin K1 might absorb the excitation light intended for your fluorescent probe or the emitted light from the probe, resulting in a decreased signal (false negative).

Q2: What are the fluorescent properties of Gomisin K1?

Q3: My assay shows a high background signal when using Gomisin K1. What should I do?

A3: A high background signal is a common indicator of autofluorescence from your test compound. The following troubleshooting guide will help you confirm and mitigate this issue.

Troubleshooting Guide: High Background Fluorescence

This guide will help you determine if Gomisin K1 is causing autofluorescence and how to correct for it.

Step 1: Characterize the Autofluorescence of Gomisin K1

Objective: To determine the fluorescence contribution of Gomisin K1 alone.

Protocol:

• Prepare a serial dilution of Gomisin K1 in your assay buffer at the same concentrations you plan to use in your experiment.

• Dispense these dilutions into the wells of a microplate.

• Include wells with assay buffer only as a blank control.

• Using a fluorescence plate reader, measure the fluorescence at the excitation and emission wavelengths used for your experimental fluorophore.

• Additionally, if your plate reader allows, perform a spectral scan to identify the peak excitation and emission wavelengths of Gomisin K1.

Step 2: Data Correction and Interpretation

Objective: To subtract the background fluorescence from your experimental data.

• Calculate the average fluorescence intensity of the "buffer-only" wells and subtract this value from all other wells.

• For each concentration of Gomisin K1, you will now have a measure of its intrinsic fluorescence. Subtract these values from your corresponding experimental wells containing cells and your fluorescent probe.

Table 1: Example Data for Autofluorescence Correction

Well Content	Gomisin K1 (µM)	Raw Fluorescence (RFU)	Corrected Fluorescence (RFU)
Buffer Only	0	50	0
Gomisin K1	1	150	100
Gomisin K1	10	500	450
Cells + Probe	0	1000	950
Cells + Probe + Gomisin K1	1	1120	970
Cells + Probe + Gomisin K1	10	1480	980

Note: Corrected Fluorescence = Raw Fluorescence - Buffer Only Fluorescence - Gomisin K1 Fluorescence at the corresponding concentration.

Step 3: Workflow for Mitigating Autofluorescence

If autofluorescence is significant, consider the following workflow:

Caption: Troubleshooting workflow for addressing high background signals potentially caused by Gomisin K1 autofluorescence.

Troubleshooting Guide: Signal Quenching

A decrease in fluorescence signal in the presence of Gomisin K1 could be due to a biological effect or signal quenching.

Step 1: Cell-Free Quenching Assay

Objective: To determine if Gomisin K1 directly quenches the fluorescence of your probe.

Protocol:

• In your assay buffer (without cells), add your fluorescent probe at a concentration that gives a stable and robust signal.

• Add a serial dilution of Gomisin K1 to these wells.

• Measure the fluorescence. A dose-dependent decrease in fluorescence indicates quenching.

Table 2: Example Data for Quenching Assessment

Well Content	Gomisin K1 (µM)	Fluorescence (RFU)	% Signal Reduction
Probe Only	0	10000	0%
Probe + Gomisin K1	1	9500	5%
Probe + Gomisin K1	10	7000	30%
Probe + Gomisin K1	50	4000	60%

Step 2: Absorbance Scan (Inner Filter Effect)

Objective: To determine if Gomisin K1 absorbs light at the excitation or emission wavelengths of your fluorophore.

Protocol:

• Using a spectrophotometer, measure the absorbance spectrum of Gomisin K1 at the concentrations used in your assay.

• Significant absorbance at the excitation or emission wavelengths of your fluorophore suggests that the inner filter effect is contributing to signal loss.

Experimental Protocols

Protocol 1: Cell Viability Assay with a Red-Shifted Dye

If Gomisin K1 interferes with standard blue or green fluorescent viability dyes (e.g., Calcein AM), consider a red-shifted alternative.

• Cell Plating: Seed cells in a 96-well plate at the desired density and allow them to adhere overnight.

• Treatment: Treat cells with a serial dilution of Gomisin K1 for the desired time.

• Staining: Add a red-shifted viability dye (e.g., CytoCalcein™ Violet 450 or a cell-permeable far-red dye) according to the manufacturer's instructions.

• Incubation: Incubate for the recommended time at 37°C.

• Measurement: Read the fluorescence using appropriate filters for the red-shifted dye (e.g., Excitation/Emission of ~640/~660 nm).

Protocol 2: Non-Fluorescent Orthogonal Assay - Luminescent Cell Viability Assay

To completely avoid fluorescence interference, use a luminescence-based assay.

• Cell Plating and Treatment: Follow steps 1 and 2 from Protocol 1.

• Reagent Addition: Add a luminescent cell viability reagent (e.g., CellTiter-Glo®) that measures ATP content.

• Incubation: Incubate at room temperature for the time specified by the manufacturer to lyse cells and stabilize the luminescent signal.

• Measurement: Read the luminescence on a plate reader.

Signaling Pathways and Visualization

Gomisin K1 and related lignans (B1203133) have been shown to affect several signaling pathways, particularly in the context of cancer research. These include the PI3K/Akt/mTOR pathway and apoptosis pathways.[2]

Gomisin N's Effect on the PI3K/Akt/mTOR Pathway

Gomisin N, a structurally related lignan, has been shown to inhibit the PI3K/Akt pathway and regulate the mTOR-ULK1 pathway in liver cancer cells.[2]

Caption: Simplified signaling pathway showing the inhibitory effect of Gomisin N on the PI3K/Akt pathway and its regulation of mTOR and autophagy.

Gomisin-Induced Apoptosis Pathway

Several Gomisin compounds have been shown to induce apoptosis in cancer cells.

Caption: Generalized pathway of Gomisin-induced apoptosis through the mitochondrial pathway.

References

• 1. Simultaneous quantification of five dibenzocyclooctadiene lignans in Schisandra chinensis by HPLC separation and fluorescence detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Gomisin N Exerts Anti-liver Cancer Effects and Regulates PI3K-Akt and mTOR-ULK1 Pathways in Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Oral Bioavailability of Gomisin K1

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor oral bioavailability of Gomisin K1. Due to the limited specific literature on Gomisin K1's oral bioavailability, this guide focuses on established strategies for improving the absorption of poorly water-soluble, lipophilic compounds, a class to which Gomisin K1 belongs.

Frequently Asked Questions (FAQs)

Q1: What are the likely reasons for the poor oral bioavailability of Gomisin K1?

A1: While specific data for Gomisin K1 is limited, its classification as a lignan (B3055560) and its likely lipophilic nature suggest that its poor oral bioavailability is probably due to:

• Low Aqueous Solubility: Gomisin K1 is expected to have poor solubility in the aqueous environment of the gastrointestinal (GI) tract, which is a primary rate-limiting step for absorption.

• First-Pass Metabolism: Like many natural compounds, Gomisin K1 may be extensively metabolized in the liver (hepatic first-pass effect) and the intestinal wall before it reaches systemic circulation. The cytochrome P450 enzyme system is often involved in the metabolism of such compounds.

• P-glycoprotein (P-gp) Efflux: Gomisin K1 could be a substrate for efflux transporters like P-glycoprotein, which actively pump the compound out of intestinal cells back into the GI lumen, reducing its net absorption.

Q2: What are the most promising formulation strategies to enhance the oral bioavailability of Gomisin K1?

A2: Several formulation strategies can be employed to overcome the challenges of poor solubility and first-pass metabolism.[1][2][3][4] These include:

• Lipid-Based Drug Delivery Systems (LBDDS): Formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS), Self-Microemulsifying Drug Delivery Systems (SMEDDS), and lipid nanoparticles can enhance the solubility and absorption of lipophilic drugs.[1][2][5] They can also bypass the hepatic first-pass metabolism by promoting lymphatic transport.[5][6]

• Nanoparticle Formulations: Reducing the particle size of Gomisin K1 to the nanometer range can significantly increase its surface area, leading to enhanced dissolution and solubility.[6][7][8]

• Solid Dispersions: Dispersing Gomisin K1 in a polymer matrix at the molecular level can improve its dissolution rate and extent.[1]

• Complexation with Cyclodextrins: Cyclodextrins can form inclusion complexes with poorly soluble drugs, increasing their solubility and dissolution in the GI tract.[1][2]

Q3: Are there any specific excipients that I should consider when formulating Gomisin K1?

A3: The choice of excipients is crucial for the success of your formulation. For lipid-based systems, consider using oils (e.g., medium-chain triglycerides), surfactants with a high HLB value (e.g., Cremophor EL, Tween 80), and co-surfactants (e.g., Transcutol HP). For solid dispersions, polymers like polyvinylpyrrolidone (B124986) (PVP) and hydroxypropyl methylcellulose (B11928114) (HPMC) are commonly used. When selecting excipients, it is also important to consider their potential to inhibit P-gp and/or CYP enzymes, which could further enhance bioavailability.

Troubleshooting Guides

Issue 1: Low and Variable In Vivo Exposure After Oral Administration

Potential Cause	Troubleshooting Step	Expected Outcome
Poor dissolution in GI fluids	Develop a formulation that enhances solubility, such as a Self-Emulsifying Drug Delivery System (SEDDS) or a solid dispersion.	Increased concentration of dissolved Gomisin K1 in the GI tract, leading to improved and more consistent absorption.
Extensive first-pass metabolism	Co-administer with a known inhibitor of relevant CYP450 enzymes (use with caution and for research purposes only). Formulate in a lipid-based system to promote lymphatic uptake, which bypasses the portal circulation.[5][6]	Reduced metabolic degradation of Gomisin K1, resulting in higher systemic exposure.
P-gp efflux	Include a P-gp inhibitor in the formulation (e.g., certain surfactants like Tween 80).	Increased intracellular concentration of Gomisin K1 in enterocytes, leading to enhanced absorption.

Issue 2: Difficulty in Achieving a Stable Amorphous Solid Dispersion

Potential Cause	Troubleshooting Step	Expected Outcome
Drug recrystallization during storage	Screen different polymers to find one that has good miscibility with Gomisin K1. Increase the polymer-to-drug ratio. Incorporate a second polymer to act as a crystallization inhibitor.	A physically stable amorphous solid dispersion with a longer shelf-life.
Incomplete amorphization during preparation	Optimize the solvent evaporation rate or the cooling rate during melt extrusion. Ensure complete dissolution of the drug in the solvent before spray drying.	A fully amorphous solid dispersion with improved dissolution characteristics.

Data Presentation: Hypothetical Pharmacokinetic Parameters of Gomisin K1 Formulations

The following table presents hypothetical data to illustrate the potential improvements in the oral bioavailability of Gomisin K1 with different formulation strategies. These values are for illustrative purposes and will need to be confirmed by experimental studies.

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC0-t (ng·h/mL)	Relative Bioavailability (%)
Aqueous Suspension (Control)	50	50 ± 12	2.0 ± 0.5	250 ± 60	100
Micronized Suspension	50	120 ± 25	1.5 ± 0.5	750 ± 150	300
Solid Dispersion	50	250 ± 50	1.0 ± 0.3	1800 ± 360	720
SEDDS	50	450 ± 90	0.75 ± 0.2	3500 ± 700	1400
Nanocrystal Formulation	50	600 ± 120	0.5 ± 0.1	4800 ± 960	1920

Experimental Protocols

Protocol 1: Preparation of a Gomisin K1 Self-Emulsifying Drug Delivery System (SEDDS)

• Screening of Excipients:

  • Determine the solubility of Gomisin K1 in various oils (e.g., Labrafac™ lipophile WL 1349, Capryol™ 90), surfactants (e.g., Kolliphor® EL, Tween 80), and cosurfactants (e.g., Transcutol® HP, Plurol® Oleique CC 497).

  • Select excipients that show the highest solubility for Gomisin K1.

• Construction of Ternary Phase Diagrams:

  • Prepare mixtures of the selected oil, surfactant, and cosurfactant in different ratios.

  • Titrate each mixture with water and observe the formation of emulsions.

  • Identify the self-emulsifying region in the ternary phase diagram.

• Preparation of Gomisin K1-Loaded SEDDS:

  • Select a formulation from the self-emulsifying region.

  • Dissolve Gomisin K1 in the oil phase with gentle heating and stirring.

  • Add the surfactant and cosurfactant to the oil phase and mix until a clear and homogenous solution is obtained.

• Characterization of the SEDDS:

  • Determine the globule size, polydispersity index (PDI), and zeta potential of the resulting emulsion upon dilution in an aqueous medium.

  • Evaluate the self-emulsification time and efficiency.

Protocol 2: Preparation of Gomisin K1 Nanocrystals by Wet Media Milling

• Selection of Stabilizers:

  • Screen various stabilizers (surfactants and polymers, e.g., sodium lauryl sulfate, polyvinylpyrrolidone K30) for their ability to prevent aggregation of Gomisin K1 particles.

• Milling Process:

  • Prepare a suspension of coarse Gomisin K1 powder in a solution of the selected stabilizer(s).

  • Introduce the suspension into a milling chamber containing milling beads (e.g., yttrium-stabilized zirconium oxide beads).

  • Mill the suspension at a specific speed and for a defined duration.

• Characterization of Nanocrystals:

  • Measure the particle size, PDI, and zeta potential of the nanocrystal suspension.

  • Analyze the solid-state properties of the nanocrystals using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) to confirm crystallinity.

• Lyophilization (Optional):

  • To obtain a solid dosage form, the nanocrystal suspension can be lyophilized with a cryoprotectant (e.g., trehalose, mannitol).

Visualizations

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oral bioavailability: issues and solutions via nanoformulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Promising strategies for improving oral bioavailability of poor water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. "FORMULATION STRATEGIES TO IMPROVE BIOAVAILABILITY AND ORAL ABSORPTION " by Henis J. Patel [scholar.stjohns.edu]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Reducing Off-Target Effects of Gomisin K1 In Vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating the off-target effects of Gomisin K1 in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is Gomisin K1 and what is its known mechanism of action?

A1: Gomisin K1 is a lignan (B3055560) compound isolated from Schisandra chinensis.[1] Lignans (B1203133) are a class of polyphenols known for a variety of biological activities.[2] While the complete target profile of Gomisin K1 is not fully elucidated, research on Gomisin K1 and related compounds suggests it modulates several key signaling pathways, including the PI3K/Akt/mTOR, NF-κB, and EGFR pathways. It has been investigated for its anti-cancer properties, with an IC50 of 5.46 μM for inhibiting HeLa cell growth.[1]

Q2: What are off-target effects and why are they a concern when working with Gomisin K1?

A2: Off-target effects occur when a compound binds to and alters the function of proteins other than its intended therapeutic target. These unintended interactions can lead to misinterpretation of experimental results, cellular toxicity, and a lack of translational potential from in vitro to in vivo models.[3] For a compound like Gomisin K1, with its complex chemical structure as a lignan, the potential for off-target binding is a significant consideration in experimental design and data interpretation.

Q3: I am observing a phenotype in my cell-based assay after Gomisin K1 treatment. How can I determine if this is an on-target or off-target effect?

A3: Distinguishing between on-target and off-target effects is crucial. A multi-pronged approach is recommended:

• Vary the Concentration: Use the lowest effective concentration of Gomisin K1 that elicits your desired on-target phenotype. Off-target effects are more pronounced at higher concentrations.

• Use a Structurally Related Inactive Analog: If available, a structurally similar but biologically inactive analog of Gomisin K1 can serve as a negative control. An observed effect with the active compound but not the inactive analog suggests an on-target effect.[3]

• Target Knockdown/Knockout: Employ techniques like siRNA or CRISPR/Cas9 to reduce or eliminate the expression of the intended target protein. If the observed phenotype persists after Gomisin K1 treatment in the absence of the target, it is likely an off-target effect.

• Cellular Thermal Shift Assay (CETSA): This assay directly measures the engagement of Gomisin K1 with its target protein in intact cells. An increase in the thermal stability of the target protein upon Gomisin K1 binding confirms target engagement.

Q4: Are there any known off-target liabilities for lignans in general?

A4: Lignans are a diverse class of compounds, and their off-target profiles can vary. Some lignans have been reported to interact with a range of biological targets, including various kinases and receptors.[4] Due to their phenolic structures, they can also be prone to non-specific interactions at high concentrations. Therefore, it is essential to experimentally determine the off-target profile of the specific lignan, like Gomisin K1, being investigated.

Troubleshooting Guides

Issue 1: High Cytotoxicity Observed at Concentrations Close to the Effective Dose

Potential Cause:

• General Cellular Toxicity: The compound may be inherently toxic to the cell model at the concentrations being tested.

• Off-Target Engagement: The observed cytotoxicity may be a result of Gomisin K1 interacting with essential cellular proteins other than the intended target.

Troubleshooting Steps:

• Determine the Therapeutic Window:

  • Perform a dose-response curve for both the desired on-target effect and cytotoxicity (e.g., using an MTT or LDH assay).

  • A narrow therapeutic window suggests that off-target toxicity may be a significant issue.

• Investigate Apoptosis Induction:

  • Use assays like Annexin V/PI staining or caspase activity assays to determine if the observed cytotoxicity is due to apoptosis.

  • If apoptosis is induced, investigate the involvement of key apoptosis-regulating proteins via Western blot.

• Broad Off-Target Profiling:

  • If significant off-target effects are suspected, consider a broad in vitro safety screen, such as the SafetyScreen44 Panel offered by commercial vendors like Eurofins Discovery.[5][6][7] This panel assesses the binding of a compound to a wide range of receptors, ion channels, and transporters, providing a broad overview of potential off-target liabilities.

Issue 2: Inconsistent or Unexpected Results in Signaling Pathway Analysis

Potential Cause:

• Complex Polypharmacology: Gomisin K1 may be modulating multiple signaling pathways simultaneously, leading to complex and sometimes contradictory results.

• Off-Target Kinase Inhibition: The observed effects on a signaling pathway may be due to the inhibition of an upstream kinase that is not the primary target of interest.

Troubleshooting Steps:

• Comprehensive Kinase Profiling:

  • To identify potential off-target kinase interactions, it is highly recommended to perform a broad kinase screen. Commercial services like Eurofins Discovery's KinaseProfiler™ or Reaction Biology's portfolio of kinase screening panels can assess the inhibitory activity of Gomisin K1 against hundreds of kinases.[8][9][10][11]

  • This will provide a quantitative measure of Gomisin K1's selectivity and identify any potent off-target kinase activities.

• In Silico Off-Target Prediction:

  • Before embarking on expensive experimental screening, in silico tools can predict potential off-target interactions based on the chemical structure of Gomisin K1. Web-based tools like SwissTargetPrediction or more specialized platforms can provide a list of putative off-targets to guide your experimental investigations.[12]

• Confirm Target Engagement in Cells:

  • Utilize the Cellular Thermal Shift Assay (CETSA) to confirm that Gomisin K1 is engaging with your intended target at the concentrations used in your signaling experiments.

Quantitative Data Summary

As specific quantitative off-target screening data for Gomisin K1 is not publicly available, the following table provides a template for how to present such data once generated.

Table 1: Hypothetical Kinase Selectivity Profile for Gomisin K1 (1 µM)

Kinase Target	% Inhibition
On-Target Kinase	95%
Off-Target Kinase A	85%
Off-Target Kinase B	60%
Off-Target Kinase C	15%
...	...

Table 2: Hypothetical Receptor Binding Profile for Gomisin K1 (10 µM) from a SafetyScreen44 Panel

Receptor Target	% Inhibition of Binding
On-Target Receptor	92%
Off-Target Receptor X	75%
Off-Target Receptor Y	40%
Off-Target Receptor Z	10%
...	...

Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Assay

Objective: To determine the inhibitory activity of Gomisin K1 against a specific kinase.

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of Gomisin K1 in 100% DMSO. Perform serial dilutions to create a range of concentrations for IC50 determination.

• Assay Plate Preparation: In a suitable microplate (e.g., 384-well), add the recombinant kinase, its specific substrate, and ATP.

• Compound Addition: Add the diluted Gomisin K1 or a vehicle control (DMSO) to the wells.

• Kinase Reaction: Incubate the plate at 30°C for the recommended time to allow the kinase reaction to proceed.

• Detection: Stop the reaction and add a detection reagent that measures either the amount of ADP produced or the remaining ATP (e.g., using a luminescence-based assay like ADP-Glo™).

• Data Analysis: Read the signal using a plate reader. Calculate the percent inhibition for each concentration and determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the engagement of Gomisin K1 with its target protein in a cellular context.

Methodology:

• Cell Treatment: Treat intact cells with Gomisin K1 at the desired concentration or a vehicle control for a specified time.

• Heating: Heat the cell lysates to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).

• Pelleting: Centrifuge the samples to pellet the aggregated, denatured proteins.

• Supernatant Collection: Collect the supernatant containing the soluble proteins.

• Western Blotting: Analyze the amount of the target protein remaining in the supernatant at each temperature by Western blotting.

• Data Analysis: A shift in the melting curve to a higher temperature in the presence of Gomisin K1 indicates target stabilization and therefore, engagement.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Gomisin A | C23H28O7 | CID 15608605 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Predicting Off-Target Binding Profiles With Confidence Using Conformal Prediction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 6. researchgate.net [researchgate.net]
• 7. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 8. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 9. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]
• 10. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 11. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 12. Expasy - SIB Swiss Institute of Bioinformatics [expasy.org]

Technical Support Center: Gomisin K1 Degradation Product Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analysis of Gomisin K1 and its degradation products.

Frequently Asked Questions (FAQs)

Q1: Why is it important to analyze the degradation products of Gomisin K1?

A1: Analyzing the degradation products of a drug candidate like Gomisin K1 is a critical aspect of drug development and regulatory submissions.[1] This process is essential for:

• Establishing a stability profile: It helps in understanding how the drug substance and product change over time under various environmental conditions.[1]

• Determining storage conditions and shelf-life: The data from degradation studies inform the recommended storage conditions and the expiration date of the final product.[1][2]

• Identifying potentially toxic impurities: Degradation products can sometimes be more toxic than the active pharmaceutical ingredient (API). Identifying and quantifying these impurities is crucial for patient safety.[3]

• Developing and validating stability-indicating analytical methods: These studies are necessary to ensure that the analytical methods used can accurately measure the amount of the API without interference from its degradation products.[2][3]

Q2: What are the common degradation pathways for lignans (B1203133) like Gomisin K1?

A2: Lignans, a class of compounds to which Gomisin K1 belongs, can degrade through several pathways, particularly due to their phenolic and ester functional groups. While specific pathways for Gomisin K1 are not extensively documented in publicly available literature, general degradation mechanisms for similar compounds include:

• Hydrolysis: The ester linkages present in many lignans can be susceptible to hydrolysis, especially under acidic or alkaline conditions.[4] This can lead to the cleavage of the molecule.

• Oxidation: Phenolic hydroxyl groups are prone to oxidation, which can be initiated by exposure to air, light, or oxidizing agents. This can result in the formation of quinone-type structures or other oxidation products.

• Photodegradation: Exposure to light, particularly UV radiation, can provide the energy for various chemical reactions, leading to the formation of photodegradation products.

• Thermolysis: High temperatures can induce thermal degradation, leading to various breakdown products. However, lignans are generally considered relatively resistant to high temperatures.[4]

Q3: What are forced degradation (stress testing) studies, and why are they necessary for Gomisin K1?

A3: Forced degradation, or stress testing, involves intentionally subjecting a drug substance like Gomisin K1 to harsh conditions that are more severe than it would typically encounter during storage and handling.[1][5] These conditions commonly include exposure to acid, base, oxidation, light, and heat.[1][5] The primary goals of forced degradation studies are:

• To rapidly identify potential degradation products and understand the degradation pathways.[2][6]

• To ensure that the analytical method is "stability-indicating," meaning it can separate the intact drug from its degradation products.[2]

• To aid in the development of a stable formulation and appropriate packaging.[2]

International Council for Harmonisation (ICH) guidelines, such as Q1A, provide a framework for conducting these studies.[2][7]

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Gomisin K1 degradation products, particularly using High-Performance Liquid Chromatography (HPLC).

HPLC Analysis Issues

Problem	Possible Cause	Solution
No or minimal degradation observed after stress testing.	Stress conditions were not harsh enough.[7]	Increase the concentration of the stressor (e.g., acid, base, oxidizing agent), prolong the exposure time, or use higher temperatures/light intensity.[1]
Complete degradation of Gomisin K1.	Stress conditions were too harsh.[1]	Reduce the concentration of the stressor, shorten the exposure time, or decrease the temperature/light intensity.[1]
Poor separation between Gomisin K1 and its degradation products.	The HPLC method is not optimized.[1]	- Modify the mobile phase: Adjust the ratio of organic solvent to aqueous buffer, or change the pH.[1] - Adjust the gradient: A shallower gradient can improve the resolution of closely eluting peaks.[1] - Change the column: Use a column with a different stationary phase chemistry.
Variable or drifting retention times.	- Fluctuations in mobile phase composition.[8] - Temperature variations.[8] - Column equilibration issues.[8]	- Ensure proper mobile phase mixing: If using an online mixer, ensure it's functioning correctly. Consider pre-mixing the mobile phase.[8] - Use a column oven: Maintaining a constant column temperature is crucial for reproducible retention times.[8] - Ensure adequate column equilibration: Flush the column with the mobile phase until a stable baseline is achieved before injecting samples.
Peak tailing for Gomisin K1 or degradation products.	- Secondary interactions: Silanol groups on the silica-based column can interact with basic compounds. - Column overload: Injecting too much sample. - Column void or contamination. [9]	- Use a base-deactivated column or add a competing base to the mobile phase. - Reduce the sample concentration or injection volume. [10] - Use a guard column to protect the analytical column. [8] If a void is suspected, replace the column.[9]
Ghost peaks appearing in the chromatogram.	- Contamination in the mobile phase, injection system, or sample.[8] - Carryover from a previous injection.	- Use high-purity solvents and freshly prepared mobile phase. - Flush the injector and sample loop with a strong solvent between injections. [11]

Mass Spectrometry (MS) Identification Issues

Problem	Possible Cause	Solution
Unable to determine the structure of a degradation product from MS data.	- The degradation product is an isomer of the parent drug. - The compound does not ionize well under the current MS conditions.[1]	- Perform high-resolution mass spectrometry (HRMS): This provides an accurate mass measurement, which can help in predicting the elemental composition.[1] - Optimize MS parameters: Adjust the ionization source (e.g., electrospray ionization, atmospheric pressure chemical ionization) and fragmentation energy. - Isolate the degradation product: Use preparative HPLC to isolate the impurity for further analysis by other techniques like Nuclear Magnetic Resonance (NMR) for definitive structural elucidation.[1]

Experimental Protocols

Forced Degradation Study Protocol for Gomisin K1

This protocol outlines a general procedure for conducting forced degradation studies on Gomisin K1. The extent of degradation should ideally be between 5-20% for the results to be meaningful.

• Preparation of Stock Solution: Prepare a stock solution of Gomisin K1 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and keep at room temperature for 2 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Keep the solid drug substance in an oven at 80°C for 48 hours.

  • Photodegradation: Expose the solid drug substance and the solution to UV light (254 nm) and visible light for a specified duration as per ICH Q1B guidelines.

• Sample Analysis:

  • After the specified time, neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration with the mobile phase.

  • Analyze the samples by a stability-indicating HPLC method.

Stability-Indicating HPLC Method Development

A typical starting point for developing a stability-indicating HPLC method for lignans like Gomisin K1 would be a reversed-phase C18 column with a gradient elution.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: Start with a low percentage of B, and gradually increase to elute the more nonpolar degradation products. A typical gradient might be 10% to 90% B over 30 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV detection at a wavelength where Gomisin K1 and its potential degradation products have good absorbance (a photodiode array detector is recommended to obtain spectra of all peaks).

• Column Temperature: 30°C

Visualizations

Caption: Workflow for Gomisin K1 degradation analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 3. onyxipca.com [onyxipca.com]
• 4. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. ajrconline.org [ajrconline.org]
• 7. Common Pitfalls in Forced Degradation Studies and How to Avoid Them – Pharma Stability [pharmastability.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. lcms.cz [lcms.cz]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. ijsdr.org [ijsdr.org]

Reference Data & Comparative Studies

Gomisin K1 vs. Schisandrin B: A Comparative Guide to Anticancer Activity

In the landscape of natural product research for oncology, lignans (B1203133) isolated from Schisandra chinensis have garnered significant attention. Among these, Gomisin K1 and Schisandrin B are two dibenzocyclooctadiene lignans with potential anticancer properties. This guide provides a detailed comparison of their reported anticancer activities, drawing upon available experimental data to offer insights for researchers, scientists, and drug development professionals.

While extensive research has elucidated the multi-faceted anticancer mechanisms of Schisandrin B, data on Gomisin K1 remains notably scarce, presenting a "known vs. unknown" scenario. This guide reflects the current state of research, summarizing the comprehensive findings on Schisandrin B and presenting the limited, yet specific, data available for Gomisin K1.

Quantitative Data on Anticancer Activity

The following tables summarize the available quantitative data for Gomisin K1 and Schisandrin B, focusing on their effects on cell viability, apoptosis, and cell cycle progression in various cancer cell lines.

Table 1: Comparison of IC50 Values

Compound	Cell Line	Cancer Type	IC50 (µM)	Citation
Gomisin K1	HeLa	Cervical Cancer	5.46
Schisandrin B	A549	Lung Adenocarcinoma	~25-50 (dose-dependent inhibition)	[1]
HCCC-9810	Cholangiocarcinoma	40±1.6	[2]
RBE	Cholangiocarcinoma	70±2.6	[2]
GBC-SD	Gallbladder Cancer	Not explicitly stated, dose-dependent inhibition observed at 30, 60, 90 µM	[3]
NOZ	Gallbladder Cancer	Not explicitly stated, dose-dependent inhibition observed at 30, 60, 90 µM	[3]
MDA-MB-231	Triple-Negative Breast Cancer	Not explicitly stated, dose-dependent inhibition observed	[4]
BT-549	Triple-Negative Breast Cancer	Not explicitly stated, dose-dependent inhibition observed	[4]
MDA-MB-468	Triple-Negative Breast Cancer	Not explicitly stated, dose-dependent inhibition observed	[4]
A375	Melanoma	Not explicitly stated, dose-dependent inhibition observed at 20, 40, 60, 80 µM	[5]
B16	Melanoma	Not explicitly stated, dose-dependent inhibition observed at 20, 40, 60, 80 µM	[5]

Table 2: Effects on Apoptosis and Cell Cycle

Compound	Cell Line	Effect on Apoptosis	Effect on Cell Cycle	Citation
Gomisin K1	HeLa	Data not available	Data not available
Schisandrin B	A549	Induction of apoptosis	G0/G1 phase arrest	[1][6]
GBC-SD	Induction of early and late apoptosis	G0/G1 phase arrest	[7]
NOZ	Induction of early and late apoptosis	G0/G1 phase arrest	[7]
HCCC-9810	Induction of apoptosis	G0/G1 phase arrest	[2]
RBE	Induction of apoptosis	G0/G1 phase arrest	[2]
MDA-MB-231	Induction of apoptosis	Cell cycle arrest	[4]
A375	Data not available	G1/S phase blocking	[5]
B16	Data not available	G1/S phase blocking	[5]

Mechanisms of Anticancer Action

Gomisin K1: An Unexplored Potential

To date, the mechanism of action for Gomisin K1's anticancer activity is largely uncharacterized. The single reported data point indicates its cytotoxic potential against HeLa cervical cancer cells, but further research is required to understand the underlying molecular pathways.

Schisandrin B: A Multi-Targeted Agent

Schisandrin B has been shown to exert its anticancer effects through a variety of mechanisms, including the induction of apoptosis and cell cycle arrest, and the modulation of key signaling pathways.

Induction of Apoptosis: Schisandrin B induces apoptosis in several cancer cell lines. This is often mediated through the intrinsic mitochondrial pathway, characterized by an increased Bax/Bcl-2 ratio, and the activation of caspase-9 and caspase-3.[1][3][8]

Cell Cycle Arrest: A common mechanism of Schisandrin B is the induction of cell cycle arrest, primarily in the G0/G1 phase.[1][7][8] This is often associated with the downregulation of key cell cycle regulatory proteins such as cyclin D1, CDK4, and CDK6, and the upregulation of p53 and p21.[1][6]

Modulation of Signaling Pathways: Schisandrin B has been reported to modulate several signaling pathways critical for cancer cell survival and proliferation. These include:

• STAT3 Pathway: Inhibition of STAT3 phosphorylation and nuclear translocation has been observed in triple-negative breast cancer cells.[4]

• Wnt/β-catenin Pathway: Schisandrin B has been shown to inhibit the Wnt/β-catenin signaling pathway in melanoma cells.[5]

• TGF-β Signaling: It can inhibit TGF-β1 signaling by suppressing the phosphorylation of Smad2/3 and MAPKs.

• PI3K/Akt Pathway: While not as extensively detailed in the provided search results, the PI3K/Akt pathway is a common target for many natural anticancer compounds and is implicated in the actions of other lignans.

Signaling Pathway and Experimental Workflow Diagrams

To visualize the complex processes involved, the following diagrams illustrate the known signaling pathway for Schisandrin B and a typical experimental workflow for assessing anticancer activity.

Caption: Signaling pathways modulated by Schisandrin B.

Caption: General experimental workflow for anticancer activity assessment.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of Gomisin K1 and Schisandrin B.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight.[1]

• Treatment: Cells are treated with various concentrations of the test compound (Gomisin K1 or Schisandrin B) for specified time periods (e.g., 24, 48, 72 hours).[1][3]

• MTT Addition: After treatment, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 0.5 mg/mL) is added to each well and incubated for 4 hours at 37°C.[1]

• Formazan (B1609692) Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is expressed as a percentage of the control.

Apoptosis Assay (Annexin V/PI Staining)

• Cell Treatment: Cells are treated with the test compound for a designated time.

• Cell Harvesting: Both floating and adherent cells are collected, washed with cold PBS.[1]

• Staining: Cells are resuspended in binding buffer and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol, typically for 15 minutes at room temperature in the dark.[1]

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.[1][7]

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Treatment and Harvesting: Cells are treated with the compound, harvested, and washed with PBS.

• Fixation: Cells are fixed in cold 70% ethanol (B145695) overnight at -20°C.[1]

• Staining: The fixed cells are washed and then incubated with a solution containing Propidium Iodide (PI) and RNase A for 30 minutes at room temperature.[1][6]

• Flow Cytometry: The DNA content of the cells is analyzed by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[1][7]

Western Blot Analysis

• Protein Extraction: Following treatment, cells are lysed in RIPA buffer to extract total protein.

• Protein Quantification: Protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., Bax, Bcl-2, caspases, cyclin D1, CDK4/6, p53, p21, STAT3, β-catenin) overnight at 4°C.[1][3][8]

• Secondary Antibody and Detection: The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody, and the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[1][8]

Conclusion

The comparison between Gomisin K1 and Schisandrin B highlights a significant disparity in the current body of research. Schisandrin B emerges as a well-documented anticancer agent with pleiotropic effects on cancer cells, including the induction of apoptosis and cell cycle arrest through the modulation of multiple signaling pathways. In contrast, Gomisin K1's anticancer potential is supported by a single, albeit promising, data point. This guide underscores the urgent need for further investigation into the anticancer properties and mechanisms of Gomisin K1 to determine if it holds similar or distinct therapeutic potential compared to its more extensively studied counterpart, Schisandrin B. Future studies should aim to perform head-to-head comparisons of these compounds across a panel of cancer cell lines to provide a more definitive assessment of their relative efficacies.

References

• 1. Schisandrin B inhibits the proliferation of human lung adenocarcinoma A549 cells by inducing cycle arrest and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Schisandrin B inhibits cell proliferation and induces apoptosis in human cholangiocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Schisandrin B exhibits potent anticancer activity in triple negative breast cancer by inhibiting STAT3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Schisandrin B Inhibits Cell Viability and Malignant Progression of Melanoma Cells via Wnt/β-catenin Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. e-century.us [e-century.us]
• 7. Schisandrin B Induces Apoptosis and Cell Cycle Arrest of Gallbladder Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Schisandrin B induces apoptosis and cell cycle arrest of gallbladder cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Gomisin K1 and Gomisin A on Apoptosis: A Guide for Researchers

For Immediate Release

This guide provides a comparative overview of the apoptotic effects of two dibenzocyclooctadiene lignans, Gomisin K1 and Gomisin A, isolated from Schisandra chinensis. This document is intended for researchers, scientists, and drug development professionals, offering a synthesis of available experimental data to guide future research and development. While both compounds exhibit anti-cancer properties, the extent of scientific investigation into their apoptotic mechanisms differs significantly.

Comparative Data on Cytotoxicity and Apoptosis

The following table summarizes the available quantitative data on the effects of Gomisin K1 and Gomisin A on cancer cell viability and apoptosis. A notable gap in the literature exists regarding the specific apoptotic mechanisms of Gomisin K1.

Compound	Cell Line	Assay	Key Findings	Reference
Gomisin K1	HeLa (Cervical Cancer)	Cell Viability	IC50: 5.46 μM	[1][2]
Gomisin A	CT26, HT29 (Colorectal Cancer)	Cell Viability	IC50: 20-100 μM	[3]
CT26, HT29 (Colorectal Cancer)	Annexin V Assay	Increased Annexin V-positive cells at 50 and 100 μM	[3]
HeLa (Cervical Cancer)	Western Blot	Did not cause evident degradation of PARP-1 alone; enhanced TRAIL-induced cleavage of caspase-3 and PARP-1 when combined.	[4][5]
SKOV3, A2780 (Ovarian Cancer)	Apoptosis Assay	Did not independently induce apoptosis but enhanced paclitaxel-induced cell cycle arrest.	[6]
U937 (Leukemia)	Apoptosis Assay	Did not inhibit cell growth or induce apoptosis.
Liver tissue (in vivo)	TUNEL Assay	Exhibited anti-apoptotic effects against D-galactosamine/LPS-induced liver failure.	[7]

Mechanisms of Action and Signaling Pathways

Gomisin A: A Context-Dependent Modulator of Apoptosis

Gomisin A demonstrates a dual role, acting as both a pro-apoptotic and anti-apoptotic agent depending on the cellular context. In cancer cells, its pro-apoptotic activity is often observed in combination with other therapeutic agents. A key identified mechanism for Gomisin A-induced apoptosis in colorectal cancer cells is through the activation of the AMPK/p38 signaling pathway. This leads to the activation of caspases and subsequent programmed cell death.[3]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Gomisin K1|75629-20-8|MOLNOVA [molnova.cn]
• 3. Gomisin A Suppresses Colorectal Lung Metastasis by Inducing AMPK/p38-Mediated Apoptosis and Decreasing Metastatic Abilities of Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gomisin N enhances TRAIL-induced apoptosis via reactive oxygen species-mediated up-regulation of death receptors 4 and 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Gomisin A enhances the antitumor effect of paclitaxel by suppressing oxidative stress in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-apoptotic and hepatoprotective effects of gomisin A on fulminant hepatic failure induced by D-galactosamine and lipopolysaccharide in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

The Efficacy of Gomisin Analogs in Mitigating Inflammation: A Comparative In Vivo Analysis

For Immediate Release

This publication provides a comparative guide for researchers, scientists, and drug development professionals on the in vivo anti-inflammatory effects of several Gomisin lignans (B1203133) isolated from Schisandra chinensis, including Gomisin A, Gomisin J, Gomisin N, and Gomisin M2, alongside Schisandrin (B1198587) C. Due to the limited availability of in vivo data for Gomisin K1, this guide focuses on its structurally related and well-studied analogs. The performance of these compounds is compared with dexamethasone (B1670325), a potent steroidal anti-inflammatory drug, providing valuable experimental data for drug discovery and development.

Comparative Analysis of Anti-inflammatory Activity

The following tables summarize the quantitative data from various in vivo studies, showcasing the anti-inflammatory efficacy of different Gomisins and Schisandrin C in established animal models of inflammation.

Table 1: Effect of Gomisin M2 and Dexamethasone on Psoriasis-like Skin Inflammation in Mice

Treatment Group	Ear Thickness (mm)	Spleen Weight (mg)	Serum TNF-α (pg/mL)
Control	0.25 ± 0.02	80 ± 5.0	50 ± 8.0
Imiquimod (B1671794) (IMQ)-induced	0.55 ± 0.05	150 ± 10.0	250 ± 20.0
Gomisin M2 (10 mg/kg) + IMQ	0.35 ± 0.03	110 ± 8.0	150 ± 15.0
Gomisin M2 (20 mg/kg) + IMQ	0.30 ± 0.02	90 ± 7.0	100 ± 12.0
Dexamethasone (1 mg/kg) + IMQ	0.28 ± 0.02	85 ± 6.0	80 ± 10.0

Data adapted from a study on imiquimod-induced psoriasis-like skin inflammation in mice.[1][2][3][4]

Table 2: Effect of Gomisin M2 on Atopic Dermatitis-like Skin Lesions in Mice

Treatment Group	Ear Thickness (mm)	Serum IgE (ng/mL)	Infiltration of Mast Cells (cells/mm²)
Control	0.20 ± 0.01	50 ± 5.0	10 ± 2.0
DNCB/DFE-induced	0.45 ± 0.04	300 ± 25.0	50 ± 5.0
Gomisin M2 (10 mg/kg) + DNCB/DFE	0.30 ± 0.03	180 ± 20.0	25 ± 4.0
Gomisin M2 (20 mg/kg) + DNCB/DFE	0.25 ± 0.02	120 ± 15.0	15 ± 3.0

Data adapted from a study on 2,4-dinitrochlorobenzene (DNCB) and Dermatophagoides farinae extract (DFE)-induced atopic dermatitis-like skin lesions in BALB/c mice.[5][6][7]

Table 3: Effect of Schisandrin C on Acute Inflammation Models in Mice

Treatment	Carrageenan-induced Paw Edema Inhibition (%)	Acetic Acid-induced Vascular Permeability Inhibition (%)
Schisandrin C (50 mg/kg)	35.5	28.2
Schisandrin C (100 mg/kg)	48.2	41.5

Data adapted from a study evaluating the anti-inflammatory effects of schisandrin in mice.[8]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Imiquimod (IMQ)-Induced Psoriasis-like Skin Inflammation Model

Animals: Male BALB/c mice (6-8 weeks old).

Induction of Inflammation: A daily topical dose of 62.5 mg of imiquimod cream (5%) was applied to the shaved back and right ear of the mice for 7 consecutive days.

Treatment: Gomisin M2 (10 and 20 mg/kg) or dexamethasone (1 mg/kg) was orally administered daily for 7 days, one hour before the imiquimod application.

Assessment of Inflammation:

• Ear Thickness: Measured daily using a digital caliper.

• Spleen Weight: Spleens were excised and weighed at the end of the experiment.

• Serum TNF-α: Blood was collected, and serum levels of TNF-α were determined by ELISA.

• Histological Analysis: Skin biopsies were collected, fixed, and stained with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration.

2,4-Dinitrochlorobenzene (DNCB) and Dermatophagoides farinae Extract (DFE)-Induced Atopic Dermatitis-like Skin Lesions Model

Animals: Female BALB/c mice (6-8 weeks old).

Sensitization and Challenge:

• Sensitization: 100 µL of 1% DNCB in acetone/olive oil (4:1) was applied to the shaved abdomen on day 0. On day 7, 100 µL of 0.5% DNCB was applied.

• Challenge: From day 14, 20 µL of 0.5% DNCB and 20 µL of DFE (10 mg/mL) were applied to the right ear three times a week for 4 weeks.

Treatment: Gomisin M2 (10 and 20 mg/kg) was orally administered daily from day 14 for 4 weeks.

Assessment of Inflammation:

• Ear Thickness: Measured weekly using a digital caliper.

• Serum IgE: Blood was collected, and total serum IgE levels were measured by ELISA.

• Histological Analysis: Ear tissues were collected, fixed, and stained with toluidine blue to count mast cells.

Carrageenan-Induced Paw Edema Model

Animals: Male ICR mice (5-6 weeks old).

Induction of Inflammation: 0.1 mL of 1% carrageenan solution in saline was injected into the sub-plantar region of the right hind paw.

Treatment: Schisandrin C (50 and 100 mg/kg) was orally administered one hour before the carrageenan injection.

Assessment of Inflammation: Paw volume was measured using a plethysmometer at 1, 2, 3, 4, and 5 hours after the carrageenan injection. The percentage of inhibition of edema was calculated by comparing the increase in paw volume in the treated groups with the control group.

Acetic Acid-Induced Vascular Permeability Model

Animals: Male ICR mice (5-6 weeks old).

Induction of Inflammation: 0.1 mL of 0.7% acetic acid solution was intraperitoneally injected. Immediately after, 0.1 mL of 1% Evans blue dye in saline was injected intravenously.

Treatment: Schisandrin C (50 and 100 mg/kg) was orally administered one hour before the acetic acid injection.

Assessment of Inflammation: Thirty minutes after the Evans blue injection, mice were euthanized, and the peritoneal cavity was washed with saline. The amount of dye that leaked into the peritoneal cavity was quantified by measuring the absorbance at 620 nm. The percentage of inhibition of vascular permeability was calculated by comparing the absorbance in the treated groups with the control group.

Signaling Pathways and Experimental Visualization

The anti-inflammatory effects of these Gomisin-related compounds are primarily mediated through the inhibition of key pro-inflammatory signaling pathways.

Caption: Inhibition of MAPK and NF-κB signaling pathways by Gomisins.

The experimental workflow for evaluating the in vivo anti-inflammatory effects of these compounds generally follows a standardized procedure.

Caption: General workflow for in vivo anti-inflammatory studies.

References

• 1. Gomisin M2 alleviates psoriasis-like skin inflammation by inhibiting inflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gomisin M2 alleviates psoriasislike skin inflammation by inhibiti...: Ingenta Connect [ingentaconnect.com]
• 3. [PDF] Gomisin M2 alleviates psoriasis-like skin inflammation by inhibiting inflammatory signaling pathways | Semantic Scholar [semanticscholar.org]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. Gomisin M2 Ameliorates Atopic Dermatitis-like Skin Lesions via Inhibition of STAT1 and NF-κB Activation in 2,4-Dinitrochlorobenzene/ Dermatophagoides farinae Extract-Induced BALB/c Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Gomisin M2 Ameliorates Atopic Dermatitis-like Skin Lesions via Inhibition of STAT1 and NF-κB Activation in 2,4-Dinitrochlorobenzene/Dermatophagoides farinae Extract-Induced BALB/c Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory effects of schisandrin isolated from the fruit of Schisandra chinensis Baill - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Battle: Unraveling the Cytotoxic Potency of Gomisin Isomers in Cancer Cells

For researchers, scientists, and drug development professionals, the quest for novel anticancer agents with improved efficacy and selectivity is a continuous endeavor. Lignans isolated from Schisandra chinensis, particularly the Gomisin series of isomers, have emerged as promising candidates, demonstrating a range of cytotoxic and pro-apoptotic effects across various cancer cell lines. This guide provides an objective comparison of the cytotoxic performance of several Gomisin isomers, supported by available experimental data, to aid in the evaluation of these natural compounds as potential therapeutic agents.

Comparative Cytotoxicity of Gomisin Isomers

The cytotoxic activity of various Gomisin isomers has been evaluated in a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key measure of a compound's potency in inhibiting biological processes, with lower values indicating greater potency. The following table summarizes the available IC50 values for different Gomisin isomers, offering a quantitative comparison of their cytotoxic effects.

Gomisin Isomer	Cancer Cell Line	Cell Line Subtype	IC50 Value (µM)	Reference
Gomisin A	Jurkat	T-cell leukemia	15.6	[1]
A2780	Ovarian Cancer	Not specified, but enhanced paclitaxel (B517696) cytotoxicity	[2]
SKOV3	Ovarian Cancer	Not specified, but enhanced paclitaxel cytotoxicity	[2]
Gomisin G	MDA-MB-231	Triple-Negative Breast Cancer	Effective at 10 µM	[3]
MDA-MB-468	Triple-Negative Breast Cancer	Effective at 10 µM	[3]
MCF-7	ER+, PR+, HER2- Breast Cancer	No significant effect	[3]
T47D	ER+, PR+, HER2- Breast Cancer	No significant effect	[3]
ZR75-1	ER+, PR+, HER2+ Breast Cancer	No significant effect	[3]
Gomisin J	MCF-7	ER+, PR+, HER2- Breast Cancer	Suppressed proliferation at <10 µg/ml	[4][5]
MDA-MB-231	Triple-Negative Breast Cancer	Suppressed proliferation at <10 µg/ml	[4][5]
Gomisin L1	A2780	Ovarian Cancer	Potent cytotoxic activity	[6]
SKOV3	Ovarian Cancer	Potent cytotoxic activity	[6]
HL-60	Leukemia	82.02	[6]
HeLa	Cervical Cancer	166.19	[6]
MCF-7	ER+, PR+, HER2- Breast Cancer	>200 (no cytotoxicity)	[6]
Gomisin M2	MDA-MB-231	Triple-Negative Breast Cancer	60	[7]
HCC1806	Triple-Negative Breast Cancer	57	[7]
MCF10A	Non-cancerous breast epithelial	85 (>80)	[7]
Gomisin N	HepG2	Liver Cancer	25-100 µM (reduces viability)	[8]
HCCLM3	Liver Cancer	25-100 µM (reduces viability)	[8]
HeLa	Cervical Cancer	100 µM (enhances TRAIL-induced apoptosis)	[8][9]

Experimental Protocols

The methodologies summarized below are based on the descriptions provided in the cited literature. For complete details, please refer to the original publications.

Cell Culture and Reagents

Cancer cell lines were cultured in appropriate media, such as Dulbecco's modified Eagle's medium (DMEM) or RPMI-1640, supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2. Gomisin isomers were dissolved in dimethyl sulfoxide (B87167) (DMSO) to create stock solutions, which were then diluted to the desired concentrations in the culture medium for experiments.

Cytotoxicity Assays

The cytotoxic effects of Gomisin isomers were predominantly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or the SRB (sulforhodamine B) assay.

• Cell Seeding: Cells were seeded in 96-well plates at a specific density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium was replaced with fresh medium containing various concentrations of the Gomisin isomers or a vehicle control (DMSO).

• Incubation: The plates were incubated for a specified period, typically 24, 48, or 72 hours.

• MTT Assay: After incubation, MTT solution was added to each well and incubated for another 2-4 hours. The resulting formazan (B1609692) crystals were dissolved in a solubilization buffer (e.g., DMSO or isopropanol), and the absorbance was measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• SRB Assay: Cells were fixed with trichloroacetic acid (TCA), washed, and stained with SRB solution. The bound dye was solubilized with a Tris-based solution, and the absorbance was read at a specific wavelength (e.g., 515 nm).

• Data Analysis: Cell viability was expressed as a percentage of the control group. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, was calculated from the dose-response curves.

Apoptosis Analysis by Flow Cytometry

The induction of apoptosis by Gomisin isomers was quantified using Annexin V and Propidium Iodide (PI) staining followed by flow cytometry.

• Cell Treatment: Cells were treated with the desired concentrations of Gomisin isomers for a specified time.

• Cell Harvesting: Both adherent and floating cells were collected, washed with phosphate-buffered saline (PBS).

• Staining: Cells were resuspended in Annexin V binding buffer and stained with Annexin V-FITC and PI according to the manufacturer's protocol.

• Flow Cytometry: The stained cells were analyzed using a flow cytometer. Annexin V-positive/PI-negative cells were considered early apoptotic, while Annexin V-positive/PI-positive cells were considered late apoptotic or necrotic.

Signaling Pathways and Mechanisms of Action

Several Gomisin isomers exert their cytotoxic effects by modulating key signaling pathways involved in cancer cell proliferation, survival, and apoptosis.

Gomisin G has been shown to inhibit the AKT signaling pathway in triple-negative breast cancer cells.[3] This inhibition leads to the downregulation of Cyclin D1, a key regulator of the cell cycle, resulting in G1 phase arrest.

Gomisin G inhibits AKT, leading to Cyclin D1 downregulation and G1 arrest.

Gomisin M2 has been reported to suppress the Wnt/β-catenin signaling pathway, which is often aberrantly activated in breast cancer stem cells, thereby inhibiting their proliferation.[7]

Gomisin M2 suppresses the Wnt/β-Catenin pathway, inhibiting proliferation.

Furthermore, Gomisin N has been observed to enhance TRAIL (Tumor necrosis factor-related apoptosis-inducing ligand)-induced apoptosis in cervical cancer cells by upregulating death receptors 4 and 5 through the generation of reactive oxygen species (ROS).[9][10]

The general workflow for evaluating the cytotoxic effects of Gomisin isomers in vitro is depicted below.

General workflow for in vitro analysis of Gomisin isomer cytotoxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. Gomisin A enhances the antitumor effect of paclitaxel by suppressing oxidative stress in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Anticancer activity of gomisin J from Schisandra chinensis fruit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Gomisin L1, a Lignan Isolated from Schisandra Berries, Induces Apoptosis by Regulating NADPH Oxidase in Human Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gomisin M2 from Baizuan suppresses breast cancer stem cell proliferation in a zebrafish xenograft model | Aging [aging-us.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Gomisin N enhances TRAIL-induced apoptosis via reactive oxygen species-mediated up-regulation of death receptors 4 and 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Unraveling the Neuroprotective Mechanisms of Gomisin K1: A Comparative Analysis

A comprehensive evaluation of Gomisin K1's neuroprotective potential reveals a nuanced landscape when compared to its structural analogs and other established neuroprotective agents. While the Gomisin family of lignans (B1203133), derived from Schisandra chinensis, has demonstrated promising neuroprotective properties, evidence specifically supporting Gomisin K1 is limited in the context of oxidative stress-induced neuronal injury. This guide provides a detailed comparison of Gomisin K1 with its analogs and other neuroprotective compounds, supported by available experimental data and detailed methodologies, to offer a clear perspective for researchers and drug development professionals.

Comparative Analysis of Neuroprotective Efficacy

Quantitative data on the neuroprotective effects of Gomisin K1 against oxidative stress is notably scarce. In a key study evaluating the protective effects of various lignans against tert-butyl hydroperoxide (t-BHP)-induced cytotoxicity in hippocampal HT22 cells, (-)-Gomisin K1 was found to be inactive.[1] In contrast, its analog, Gomisin J, exhibited a significant neuroprotective effect in the same assay.[1] This highlights the critical role of subtle structural differences in determining the biological activity of these compounds.

For a broader perspective, the following table summarizes the neuroprotective efficacy of Gomisin J and other well-known neuroprotective agents.

Compound	Assay	Cell Line	Challenge	Efficacy (EC50/Effective Concentration)	Reference
Gomisin J	t-BHP-induced cytotoxicity	HT22	Oxidative Stress	43.3 ± 2.3 μM	[1]
Trolox (Positive Control)	t-BHP-induced cytotoxicity	HT22	Oxidative Stress	213.8 ± 8.4 μM	[1]
Edaravone (B1671096)	6-OHDA-induced neurotoxicity	Dopaminergic Neurons	Oxidative Stress	Significant protection at 10⁻⁴ and 10⁻³ M	[2]
N-acetylcysteine (NAC)	H₂O₂-induced injury	Primary Hippocampal Neurons	Oxidative Stress	Significant protection at 10 and 100 µmol/l	[3]
Curcumin	Aβ42-induced apoptosis	N2a	Amyloid Toxicity	65-75% reduction in neuronal death at 100 nM	[4]

Mechanistic Insights: Signaling Pathways in Neuroprotection

While direct evidence for Gomisin K1's neuroprotective signaling pathways is lacking, studies on its analogs, Gomisin N and Gomisin J, provide valuable insights into the potential mechanisms within this compound family.

Gomisin Analogs (N and J)

Research on Gomisin N and J has elucidated their involvement in several key neuroprotective pathways:

• PI3K/AKT/mTOR Pathway: Gomisin N has been shown to attenuate cerebral ischemia-reperfusion injury by activating the PI3K/AKT/mTOR signaling pathway, which leads to the inhibition of autophagy.[5]

• GSK3β/Nrf2 Pathway: Gomisin N has also been found to rescue cognitive impairment in models of Alzheimer's disease by targeting GSK3β and activating the Nrf2 signaling pathway, a key regulator of the antioxidant response.[6]

• Anti-inflammatory, Anti-apoptotic, and Antioxidant Effects: Gomisin J attenuates cerebral ischemia/reperfusion injury by exerting anti-inflammatory, anti-apoptotic, and antioxidant effects.[7] This includes the modulation of key proteins like Bcl-XL, cleaved caspase-3, Bax, COX-2, and NF-κB, as well as enhancing the Nrf2/HO-1 pathway.[7]

Below is a diagram illustrating the proposed neuroprotective signaling pathway of Gomisin N.

Gomisin N PI3K/AKT/mTOR Pathway

Alternative Neuroprotective Agents

The established neuroprotective agents listed in the table above operate through various well-characterized mechanisms:

• Edaravone: A free radical scavenger that reduces oxidative stress and has been shown to activate the GDNF/RET neurotrophic signaling pathway.[8][9][10]

• N-acetylcysteine (NAC): A precursor to the antioxidant glutathione, which directly scavenges reactive oxygen species (ROS) and modulates inflammatory pathways.[3][11]

• Curcumin: A polyphenol with pleiotropic effects, including antioxidant, anti-inflammatory, and anti-protein aggregation properties. It modulates multiple signaling pathways, including those involving NF-κB and Nrf2.[12][13][14]

The following diagram illustrates the general experimental workflow for assessing neuroprotective agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Neuroprotective effects of edaravone-administration on 6-OHDA-treated dopaminergic neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Comparative Neuroprotective Effects of Dietary Curcumin and Solid Lipid Curcumin Particles in Cultured Mouse Neuroblastoma Cells after Exposure to Aβ42 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gomisin N attenuated cerebral ischemia-reperfusion injury through inhibition of autophagy by activating the PI3K/AKT/mTOR pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gomisin N rescues cognitive impairment of Alzheimer's disease by targeting GSK3β and activating Nrf2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gomisin J attenuates cerebral ischemia/reperfusion injury by inducing anti-apoptotic, anti-inflammatory, and antioxidant effects in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Edaravone activates the GDNF/RET neurotrophic signaling pathway and protects mRNA-induced motor neurons from iPS cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Neuroprotective effects of edaravone: a novel free radical scavenger in cerebrovascular injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. How is edaravone effective against acute ischemic stroke and amyotrophic lateral sclerosis? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. EVALUATION OF THE NEUROPROTECTIVE POTENTIAL OF N-ACETYLCYSTEINE FOR PREVENTION AND TREATMENT OF COGNITIVE AGING AND DEMENTIA • The Journal of Prevention of Alzheimer's Disease [jpreventionalzheimer.com]
• 12. NEUROPROTECTIVE EFFECTS OF CURCUMIN - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Neuroprotective Role of Curcumin: From Molecular Pathways to Clinical Translation—A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Neuroprotective Potential of Curcumin in Neurodegenerative Diseases: Clinical Insights Into Cellular and Molecular Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Gomisin Activity Across Diverse Cancer Cell Lines

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the cytotoxic and mechanistic effects of various Gomisin lignans (B1203133), isolated from Schisandra chinensis, across a panel of human cancer cell lines. While the initial focus was on Gomisin K1, a thorough literature search revealed limited data for this specific compound. Therefore, this guide presents a broader comparative analysis of other Gomisin analogues for which more extensive experimental data is available. This information offers valuable insights into the potential anti-cancer activities of this class of compounds.

Quantitative Effects of Gomisins on Cancer Cell Viability

The half-maximal inhibitory concentration (IC50) is a key measure of the potency of a compound in inhibiting a specific biological or biochemical function. The following table summarizes the reported IC50 values for various Gomisin analogues in different cancer cell lines, providing a basis for comparing their cytotoxic effects.

Gomisin Analogue	Cancer Cell Line	Cell Line Subtype	IC50 Value (µM)	Reference
Gomisin K1	HeLa	Cervical Cancer	5.46	[1][2][3]
Gomisin A	HeLa	Cervical Cancer	-	In combination with TNF-α, significantly inhibited cell proliferation
CT26	Colorectal Carcinoma (murine)	>20, <100 (after 48h)	[4]
MC38	Colorectal Carcinoma (murine)	>20, <100 (after 48h)	[4]
HT29	Colorectal Adenocarcinoma (human)	>20, <100 (after 48h)	[4]
SW620	Colorectal Adenocarcinoma (human)	>20, <100 (after 48h)	[4]
Gomisin G	MDA-MB-231	Triple-Negative Breast Cancer	Effective at 10 µM (suppressed viability)	[5]
MDA-MB-468	Triple-Negative Breast Cancer	Effective at 10 µM (suppressed viability)	[5]
LoVo	Colorectal Adenocarcinoma	-	Significantly suppressed viability
Gomisin J	MCF7	ER+, PR+, HER2- Breast Cancer	<10 µg/ml (suppressed proliferation)	[6]
MDA-MB-231	Triple-Negative Breast Cancer	<10 µg/ml (suppressed proliferation)	[6]
Gomisin L1	A2780	Ovarian Cancer	21.92 ± 0.73	[7]
SKOV3	Ovarian Cancer	55.05 ± 4.55	[7]
HL-60	Promyelocytic Leukemia	82.02	[7]
HeLa	Cervical Cancer	166.19	[7]
Gomisin N	U937	Promyelocytic Leukemia	-	Inhibited cell growth in a dose-dependent manner
Hepatic Carcinoma Cells	Liver Cancer	-	Induced high apoptotic levels

Experimental Protocols

The methodologies summarized below are based on the descriptions provided in the cited literature. For complete details, please refer to the original publications.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells were seeded in 96-well plates at a density of 1 x 10^4 cells/well and cultured for 24 hours.

• Compound Treatment: Cells were treated with various concentrations of Gomisin compounds for specified durations (e.g., 24, 48, 72 hours).

• MTT Incubation: After treatment, the medium was replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (e.g., 5 mg/mL) and incubated for several hours (e.g., 4-6 hours).

• Formazan (B1609692) Solubilization: The supernatant was removed, and the formazan crystals were dissolved in a solubilization solution (e.g., isopropanol (B130326) or DMSO).

• Absorbance Measurement: The absorbance was measured at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability was calculated as a percentage of the untreated control cells.

Apoptosis Analysis by Flow Cytometry

• Cell Treatment: Cells were treated with the desired concentrations of Gomisin.

• Harvesting and Staining: Both floating and adherent cells were collected, washed with phosphate-buffered saline (PBS), and then stained with Annexin V-FITC and Propidium Iodide (PI) in binding buffer according to the manufacturer's protocol.

• Flow Cytometry: The stained cells were analyzed using a flow cytometer to quantify the percentage of apoptotic cells (Annexin V-positive) and necrotic cells (PI-positive).

Western Blot Analysis

• Protein Extraction: Following treatment with Gomisin, cells were lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysates was determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein were separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane was blocked and then incubated with primary antibodies against the target proteins overnight at 4°C. Subsequently, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Visualizing Molecular Pathways and Workflows

To better understand the mechanisms of action and experimental procedures, the following diagrams illustrate key signaling pathways affected by Gomisins and a typical experimental workflow.

Caption: Gomisin N-induced apoptosis pathway in HeLa cells.

Caption: General experimental workflow for evaluating Gomisin activity.

Caption: Gomisin G signaling in triple-negative breast cancer cells.

Summary of Mechanistic Insights

Several studies have elucidated the molecular mechanisms underlying the anti-cancer effects of Gomisins:

• Induction of Apoptosis: Gomisin N has been shown to induce apoptosis in human promyelocytic leukemia U937 cells through a mitochondria-mediated intrinsic caspase pathway, involving the downregulation of Bcl-2, release of cytochrome c, and activation of caspase-9 and -3.[8] In HeLa cells, Gomisin N enhances TRAIL-induced apoptosis by upregulating death receptors DR4 and DR5 through the generation of reactive oxygen species (ROS).[9][10] Gomisin L1 also induces apoptosis in ovarian cancer cells via ROS production mediated by NADPH oxidase.[7]

• Cell Cycle Arrest: Gomisin G was found to induce G1 phase cell cycle arrest in triple-negative breast cancer cells by suppressing AKT phosphorylation and subsequently downregulating Cyclin D1.[5] Similarly, Gomisin A, in combination with TNF-α, caused G1 arrest in HeLa cells.

• Inhibition of Pro-Survival Pathways: Gomisin N has been reported to enhance TNF-α-induced apoptosis by inhibiting the NF-κB and EGFR survival pathways in HeLa cells. The PI3K-Akt pathway, a critical signaling cascade for cell survival and proliferation, is a common target for several Gomisins, including Gomisin G in colon and breast cancer cells.

• Induction of Necroptosis: Interestingly, Gomisin J has been shown to induce not only apoptosis but also necroptosis, a form of programmed necrosis, particularly in apoptosis-resistant MCF7 breast cancer cells.[6] This suggests a potential therapeutic advantage in overcoming resistance to apoptosis-inducing agents.

This comparative guide highlights the diverse and potent anti-cancer activities of various Gomisin lignans across multiple cancer cell lines. While more research is needed to fully elucidate their therapeutic potential, the existing data strongly support their further investigation as promising candidates for cancer therapy. The differential activities and mechanisms of action among the Gomisin analogues also underscore the importance of structure-activity relationship studies in optimizing their anti-cancer efficacy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. molnova.cn [molnova.cn]
• 4. Gomisin A Suppresses Colorectal Lung Metastasis by Inducing AMPK/p38-Mediated Apoptosis and Decreasing Metastatic Abilities of Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gomisin N | CAS:69176-52-9 | Manufacturer ChemFaces [chemfaces.com]
• 6. Gomisin L1, a Lignan Isolated from Schisandra Berries, Induces Apoptosis by Regulating NADPH Oxidase in Human Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Gomisin N enhances TRAIL-induced apoptosis via reactive oxygen species-mediated up-regulation of death receptors 4 and 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gomisin N enhances TRAIL-induced apoptosis via reactive oxygen species-mediated up-regulation of death receptors 4 and 5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Gomisin N enhances TNF-α-induced apoptosis via inhibition of the NF-κB and EGFR survival pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Schisandra Lignans in Neuroinflammation Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-neuroinflammatory properties of several bioactive lignans (B1203133) isolated from Schisandra chinensis, a plant with a long history in traditional medicine for treating central nervous system disorders. While the initial focus was on Gomisin K1, a comprehensive literature review revealed a lack of specific data on its anti-neuroinflammatory effects. Therefore, this guide will focus on a comparative analysis of other prominent Schisandra lignans for which experimental data are available: Gomisin A, Gomisin J, Gomisin N, Schisandrin A, Schisandrin B, and Schisandrin C.

The central nervous system's immune response, known as neuroinflammation, is a double-edged sword. While crucial for protecting the brain, its chronic activation is a key pathological feature in many neurodegenerative diseases.[1] Microglia, the resident immune cells of the brain, play a central role in initiating and regulating this inflammatory cascade.[1] Consequently, modulating microglial activation represents a promising therapeutic strategy. This guide synthesizes experimental findings on how different Schisandra lignans modulate microglial activity and downstream inflammatory pathways, providing a valuable resource for researchers seeking to identify and develop novel anti-neuroinflammatory agents.

Comparative Efficacy in Neuroinflammation Models

The following tables summarize the quantitative data on the inhibitory effects of various Schisandra lignans on key pro-inflammatory mediators in in vitro models of neuroinflammation. Direct comparison of absolute efficacy between studies should be approached with caution due to variations in experimental conditions.

Table 1: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Microglia/Macrophages

Lignan (B3055560)	Cell Line	Concentration	% Inhibition of NO Production	IC50	Reference
Gomisin A	N9 Microglia	1 µM	~25%	15.4 µM	[2]
5 µM	~50%	[2]
10 µM	~75%	[2]
Gomisin J	Raw 264.7	20 µM	Significant reduction (exact % not specified)	Not specified	[3]
Gomisin N	Raw 264.7	20 µM	Significant reduction (exact % not specified)	Not specified	[3]
Schisandrin A	BV-2 Microglia	10 µM	~20%	Not specified	[4]
20 µM	~40%	[4]
50 µM	~70%	[4]
Schisandrin B	Primary Microglia	Not specified	Significant downregulation	Not specified	[5]
Schisandrin C	Raw 264.7	20 µM	Significant reduction (exact % not specified)	Not specified	[3]

Table 2: Inhibition of Pro-inflammatory Cytokine Production in LPS-Stimulated Microglia/Macrophages

Lignan	Cytokine	Cell Line	Concentration	% Inhibition	Reference
Gomisin A	TNF-α	N9 Microglia	10 µM	~60%	[2]
IL-1β	N9 Microglia	10 µM	~55%	[2]
IL-6	N9 Microglia	10 µM	~70%	[2]
Gomisin J	TNF-α mRNA	Raw 264.7	20 µM	Significant reduction	[3]
IL-1β mRNA	Raw 264.7	20 µM	Significant reduction	[3]
IL-6 mRNA	Raw 264.7	20 µM	Significant reduction	[3]
Gomisin N	TNF-α mRNA	Raw 264.7	20 µM	Significant reduction	[3]
IL-1β mRNA	Raw 264.7	20 µM	Significant reduction	[3]
IL-6 mRNA	Raw 264.7	20 µM	Significant reduction	[3]
Schisandrin A	TNF-α	BV-2 Microglia	50 µM	~65%	[4]
IL-6	BV-2 Microglia	50 µM	~50%	[4]
Schisandrin B	TNF-α	Primary Microglia	Not specified	Significant downregulation	[5]
IL-1β	Primary Microglia	Not specified	Significant downregulation	[5]
IL-6	Primary Microglia	Not specified	Significant downregulation	[5]
Schisandrin C	TNF-α mRNA	Raw 264.7	20 µM	Significant reduction	[3]
IL-1β mRNA	Raw 264.7	20 µM	Significant reduction	[3]
IL-6 mRNA	Raw 264.7	20 µM	Significant reduction	[3]

Experimental Protocols

This section details the methodologies for the key experiments cited in this guide.

In Vitro Anti-Neuroinflammatory Activity Assay

1. Cell Culture and Treatment:

• Cell Lines: Murine microglial cell lines (e.g., BV-2, N9) or primary microglia are commonly used.[2][4][5] Macrophage cell lines like Raw 264.7 are also utilized to assess anti-inflammatory effects.[3]

• Culture Conditions: Cells are maintained in appropriate culture media (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Lignan Preparation: Lignans are dissolved in dimethyl sulfoxide (B87167) (DMSO) to create stock solutions, which are then diluted in culture medium to the desired final concentrations. The final DMSO concentration in the culture is typically kept below 0.1% to avoid cytotoxicity.

• Inflammatory Stimulus: Lipopolysaccharide (LPS) is a commonly used stimulus to induce an inflammatory response in microglia and macrophages.[2][3][4][5]

• Treatment Protocol: Cells are typically pre-treated with the lignan for a specific duration (e.g., 1 hour) before being stimulated with LPS.[3]

2. Measurement of Nitric Oxide (NO) Production:

• The concentration of nitrite (B80452), a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent assay.

• Briefly, an equal volume of culture supernatant is mixed with the Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride).

• The absorbance is measured at a specific wavelength (e.g., 540 nm) using a microplate reader.

• The nitrite concentration is calculated from a standard curve generated with sodium nitrite.

3. Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β):

• The levels of cytokines in the culture supernatants are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Alternatively, the mRNA expression levels of these cytokines can be measured by quantitative real-time polymerase chain reaction (qRT-PCR).[3]

4. Western Blot Analysis for Inflammatory Mediators and Signaling Proteins:

• Cell lysates are prepared, and protein concentrations are determined.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane (e.g., PVDF or nitrocellulose).

• The membranes are blocked and then incubated with primary antibodies against target proteins (e.g., iNOS, COX-2, phosphorylated and total forms of NF-κB, p38, ERK, JNK).[3]

• After incubation with appropriate secondary antibodies, the protein bands are visualized using a chemiluminescence detection system.

Fig. 1: Generalized experimental workflow for in vitro anti-neuroinflammatory assays.

Mechanisms of Action: Key Signaling Pathways

The anti-neuroinflammatory effects of Schisandra lignans are primarily mediated through the modulation of key intracellular signaling pathways that regulate the expression of pro-inflammatory genes. The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are central to this regulation.

The NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of the inflammatory response. In resting cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This frees NF-κB to translocate to the nucleus, where it binds to the promoter regions of target genes, inducing the transcription of pro-inflammatory mediators such as iNOS, COX-2, TNF-α, IL-6, and IL-1β. Several Schisandra lignans, including Gomisin A, Gomisin J, Gomisin N, Schisandrin B, and Schisandrin C, have been shown to inhibit the activation of the NF-κB pathway.[2][3][5]

Fig. 2: Inhibition of the NF-κB signaling pathway by Schisandra lignans.

The MAPK Signaling Pathway

The MAPK family, including p38, extracellular signal-regulated kinase (ERK), and c-Jun N-terminal kinase (JNK), is another crucial signaling cascade involved in the inflammatory response. Activation of these kinases by stimuli like LPS leads to the phosphorylation of various transcription factors, including AP-1, which in turn promotes the expression of pro-inflammatory genes. Gomisin J, Gomisin N, and Schisandrin C have been demonstrated to suppress the phosphorylation of p38, ERK, and JNK in LPS-stimulated macrophages.[3]

Fig. 3: Inhibition of the MAPK signaling pathway by select Schisandra lignans.

Conclusion

The available experimental data strongly suggest that several dibenzocyclooctadiene lignans from Schisandra chinensis, including Gomisin A, Gomisin J, Gomisin N, Schisandrin A, Schisandrin B, and Schisandrin C, possess significant anti-neuroinflammatory properties. These compounds effectively inhibit the production of key pro-inflammatory mediators such as NO, TNF-α, IL-6, and IL-1β in activated microglia and macrophages. Their mechanism of action is largely attributed to the suppression of the NF-κB and MAPK signaling pathways.

While a direct comparative study under identical experimental conditions is lacking, the compiled data indicate that these lignans are promising candidates for the development of novel therapeutics for neurodegenerative diseases characterized by a chronic neuroinflammatory component. Further research is warranted to elucidate the structure-activity relationships among these lignans and to evaluate their efficacy and safety in in vivo models of neuroinflammation and neurodegeneration. The absence of data for Gomisin K1 highlights a gap in the current literature and presents an opportunity for future investigation.

References

• 1. A Comprehensive Review on Schisandrin B and Its Biological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gomisin A inhibits lipopolysaccharide-induced inflammatory responses in N9 microglia via blocking the NF-κB/MAPKs pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sentosacy.com [sentosacy.com]
• 4. Schizandrin A Inhibits Microglia-Mediated Neuroninflammation through Inhibiting TRAF6-NF-κB and Jak2-Stat3 Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Schisandrin B exerts anti-neuroinflammatory activity by inhibiting the Toll-like receptor 4-dependent MyD88/IKK/NF-κB signaling pathway in lipopolysaccharide-induced microglia - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility of Gomisin K1's Effect on the PI3K/Akt Pathway: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory effects of Gomisin K1 and other natural compounds on the Phosphatoinositide 3-kinase (PI3K)/Akt signaling pathway, a critical cascade in cell proliferation and survival. While direct studies on the reproducibility of Gomisin K1's effects are limited, this document synthesizes available data on various gomisin lignans (B1203133) and comparable natural products to evaluate the consistency of their impact on this key oncogenic pathway.

Comparative Analysis of Bioactive Compounds

The PI3K/Akt/mTOR pathway is a frequently dysregulated signaling network in various cancers, making it a prime target for therapeutic intervention.[1][[“]] Several natural compounds, including lignans like gomisins and flavonoids, have demonstrated inhibitory effects on this pathway.[3][4]

Gomisin K1, a lignan (B3055560) isolated from Schisandra chinensis, has been shown to inhibit the growth of HeLa cancer cells.[5] The broader family of gomisins, including Gomisin G and Gomisin N, has also been documented to suppress the PI3K/Akt pathway in different cancer cell lines, suggesting a reproducible mechanism of action for this class of compounds.[6][7][8] Gomisin G, for instance, has been observed to reduce the phosphorylation of AKT in colon cancer cells, leading to apoptosis and cell cycle arrest.[4][6] Similarly, Gomisin N inhibits the PI3K-Akt pathway in liver cancer cells.[7][8]

For comparative purposes, this guide also evaluates other natural compounds known to target the PI3K/Akt pathway, such as Apigenin, Delphinidin, Myricetin, and Kaempferol. These compounds have been shown to modulate the pathway at various concentrations and in different cancer models.

Data Presentation: Quantitative Effects on Cell Viability and Pathway Inhibition

The following tables summarize the quantitative data on the effects of Gomisin K1 and alternative compounds on cancer cell lines. It is important to note that IC50 values can vary between studies due to differences in experimental conditions such as cell line, purity of the compound, and assay methodology.[9][10]

Table 1: IC50 Values of Gomisin Analogues in Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 Value	Reference
Gomisin K1	HeLa	Cervical Cancer	5.46 µM	[5]
Gomisin G	LoVo	Colon Cancer	~10 µM (effective concentration)	[4]
Gomisin A	CT26, HT29	Colorectal Cancer	50-100 µM (induces apoptosis)	[11]

Table 2: Efficacy of Alternative Natural Compounds on the PI3K/Akt Pathway

Compound	Cell Line(s)	Cancer Type(s)	Effective Concentration / IC50	Effect on PI3K/Akt Pathway	Reference(s)
Apigenin	HeLa, C33A	Cervical Cancer	50 µM	Inhibits phosphorylation of PI3K, Akt, and mTOR	[12]
MDA-MB-231	Triple-Negative Breast Cancer	49.9 µM	Modulates PI3K/Akt signaling	[13]
Delphinidin	MDA-MB-453, BT-474	HER-2 Positive Breast Cancer	41.42 µM, 60.92 µM	Inhibits PI3K/AKT and ERK signaling	[14]
Normal Human Epidermal Keratinocytes	-	10-20 µM	Inhibits IL-22-induced proliferation and PI3K/Akt/mTOR activation	[15]
Myricetin	Human Umbilical Vein Endothelial Cells (HUVECs)	-	0.25-1 µM	Attenuates phosphorylation of PI3K and PDK1	[16][17]
Colon cancer cell lines	Colon Cancer	50-100 µmol/L	Induces apoptosis and autophagy by inhibiting PI3K/Akt/mTOR signaling	[18]
Kaempferol	MFE-280	Endometrial Carcinoma	10 µM	Suppresses m-TOR/PI3K signaling	[5]
SK-HEP-1	Hepatocellular Carcinoma	100 µM	Inactivates the mTOR pathway	[19]
HT-29, SW480	Colon Cancer	0-60 µM	Decreases phosphorylated AKT levels	[19]

Experimental Protocols

The following are generalized methodologies for key experiments cited in the literature for assessing the effects of compounds on the PI3K/Akt pathway.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate cells in 96-well plates at a specific density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Gomisin K1) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The cell viability is expressed as a percentage of the control (untreated) cells.

Western Blot Analysis for PI3K/Akt Pathway Proteins

• Cell Lysis: Treat cells with the test compound, then lyse the cells in RIPA buffer to extract total proteins.[3]

• Protein Quantification: Determine the protein concentration using a BCA protein assay kit.[3]

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.[3]

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the proteins of interest (e.g., phospho-PI3K, phospho-Akt, total Akt, GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. The intensity of the bands is quantified to determine the relative protein expression levels.

Flow Cytometry for Apoptosis Analysis

• Cell Treatment and Harvesting: Treat cells with the compound of interest, then harvest by trypsinization.

• Staining: Stain the cells with Annexin V-FITC and Propidium Iodide (PI) in a binding buffer according to the manufacturer's protocol.[3]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic/necrotic.

Visualization of Signaling Pathways and Workflows

PI3K/Akt Signaling Pathway and Modulation by Natural Compounds

Caption: The PI3K/Akt pathway and points of inhibition by natural compounds.

General Experimental Workflow for Assessing Pathway Inhibition

Caption: A typical workflow for evaluating compound effects on the PI3K/Akt pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. consensus.app [consensus.app]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Gomisin G Suppresses the Growth of Colon Cancer Cells by Attenuation of AKT Phosphorylation and Arrest of Cell Cycle Progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gomisin N Exerts Anti-liver Cancer Effects and Regulates PI3K-Akt and mTOR-ULK1 Pathways in Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jstage.jst.go.jp [jstage.jst.go.jp]
• 9. researchgate.net [researchgate.net]
• 10. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Gomisin A Suppresses Colorectal Lung Metastasis by Inducing AMPK/p38-Mediated Apoptosis and Decreasing Metastatic Abilities of Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Apigenin and its combination with Vorinostat induces apoptotic-mediated cell death in TNBC by modulating the epigenetic and apoptotic regulators and related miRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. spandidos-publications.com [spandidos-publications.com]
• 15. Dual Inhibition of PI3K/Akt and mTOR by the Dietary Antioxidant, Delphinidin, Ameliorates Psoriatic Features In Vitro and in an Imiquimod-Induced Psoriasis-Like Disease in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Myricetin Inhibits Angiogenesis by Inducing Apoptosis and Suppressing PI3K/Akt/mTOR Signaling in Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. mdpi.com [mdpi.com]

Evaluating Gomisin K1 in Combination Therapies: A Comparative Guide Based on Related Lignans

For Researchers, Scientists, and Drug Development Professionals

While preclinical data on the efficacy of Gomisin K1 in combination therapies remains limited, extensive research on structurally similar dibenzocyclooctadiene lignans (B1203133), such as Gomisin A, Gomisin J, and Gomisin N, provides a valuable framework for assessing its potential. This guide synthesizes the available experimental data on these related compounds to offer insights into their synergistic effects and mechanisms of action when combined with conventional therapeutic agents. The findings presented here can inform the design of future studies to evaluate Gomisin K1 in similar therapeutic contexts.

Efficacy of Gomisin Analogs in Combination Therapy: A Tabular Summary

The following tables summarize the quantitative data from key studies investigating the synergistic or sensitizing effects of Gomisin A and Gomisin N in combination with anti-cancer agents.

Table 1: In Vitro Cytotoxicity of Gomisin A in Combination with Paclitaxel (B517696) in Ovarian Cancer Cells

Cell Line	Treatment	Inhibition Rate (%)	Key Findings
SKOV3	Paclitaxel (PTX)	35.2	Gomisin A significantly enhances the cytotoxic effect of Paclitaxel.[1]
Gomisin A (GA)	18.1
PTX + GA	65.7
A2780	PTX	45.8
GA	22.3
PTX + GA	78.4

Table 2: Effect of Gomisin A and Paclitaxel on Ovarian Cancer Cell Colony Formation

Cell Line	Treatment	Colony Formation Rate (%)	Key Findings
SKOV3	Control	100	The combination of Gomisin A and Paclitaxel markedly reduces the colony-forming ability of ovarian cancer cells compared to single-agent treatment.[1]
PTX	62.5
GA	78.1
PTX + GA	25.4
A2780	Control	100
PTX	55.3
GA	75.2
PTX + GA	18.9

Table 3: Gomisin N Sensitization of HeLa Cells to TRAIL-Induced Apoptosis

Treatment	Cell Viability (%)	Key Findings
Control	100	Gomisin N significantly enhances TRAIL-induced cell death in HeLa cells.[2]
TRAIL (100 ng/ml)	~90
Gomisin N (100 µM) + TRAIL (100 ng/ml)	~40

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings to Gomisin K1.

Cell Viability and Cytotoxicity Assays (MTT Assay)[1]

• Cell Seeding: Human ovarian cancer cell lines (SKOV3 and A2780) are seeded in 96-well plates at a density of 5x10³ cells/well and incubated for 24 hours.

• Treatment: Cells are treated with various concentrations of Gomisin A, Paclitaxel, or a combination of both for 48 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The supernatant is discarded, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 490 nm using a microplate reader. The inhibition rate is calculated as: (1 - Absorbance of treated group / Absorbance of control group) x 100%.

Colony Formation Assay[1]

• Cell Seeding: Cells are seeded in 6-well plates at a density of 500 cells/well.

• Treatment: After 24 hours, cells are treated with the indicated concentrations of drugs.

• Incubation: The medium is replaced every 3 days, and cells are cultured for approximately 2 weeks until visible colonies form.

• Staining and Counting: Colonies are fixed with methanol (B129727) and stained with 0.1% crystal violet. The number of colonies is counted.

Apoptosis Analysis by Flow Cytometry[2]

• Cell Treatment: HeLa cells are treated with Gomisin N and/or TRAIL for the indicated times.

• Cell Harvesting and Staining: Cells are harvested, washed with PBS, and stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells are analyzed by a flow cytometer to quantify the percentage of apoptotic cells.

Western Blot Analysis[1][2]

• Protein Extraction: Total protein is extracted from treated and untreated cells using lysis buffer.

• Protein Quantification: Protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., cleaved caspase-3, PARP-1, DR4, DR5), followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathways and Mechanisms of Action

The synergistic effects of gomisin analogs in combination therapies are often attributed to their modulation of specific signaling pathways.

Gomisin A and Paclitaxel in Ovarian Cancer

Gomisin A enhances the anti-tumor effect of paclitaxel by suppressing oxidative stress.[1] Paclitaxel treatment can induce the production of reactive oxygen species (ROS), which can have dual roles in cancer. In some contexts, high levels of ROS can promote cancer cell death, while in others, they can contribute to therapy resistance. Gomisin A acts as an antioxidant, and its combination with paclitaxel leads to enhanced cell cycle arrest at the G2/M phase, rather than increased apoptosis.[1] This suggests that by reducing ROS, Gomisin A may prevent the activation of survival pathways that are triggered by oxidative stress, thereby sensitizing the cells to the cell cycle inhibitory effects of paclitaxel.

Figure 1: Proposed mechanism of Gomisin A and Paclitaxel synergy.

Gomisin N and TRAIL in Cervical Cancer

Gomisin N sensitizes cancer cells to Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand (TRAIL) by upregulating the expression of death receptors DR4 and DR5.[2] This upregulation is mediated by an increase in intracellular reactive oxygen species (ROS). The increased expression of DR4 and DR5 on the cell surface leads to enhanced TRAIL-induced activation of the extrinsic apoptosis pathway, characterized by the cleavage of caspase-8, caspase-3, and PARP-1.

Figure 2: Gomisin N sensitization to TRAIL-induced apoptosis.

Experimental Workflow for Evaluating Combination Therapies

The following diagram outlines a general workflow for the preclinical evaluation of Gomisin K1 in combination with another therapeutic agent.

Figure 3: General workflow for preclinical combination therapy evaluation.

Conclusion and Future Directions

The existing data on Gomisin A and Gomisin N strongly suggest that dibenzocyclooctadiene lignans have the potential to act as effective adjuvants in cancer therapy. They can enhance the efficacy of conventional drugs through various mechanisms, including modulation of oxidative stress and sensitization to apoptosis.

For Gomisin K1, a logical next step would be to conduct studies analogous to those performed on Gomisin A and N. Initial in vitro screening in combination with standard-of-care chemotherapeutics for various cancers would be crucial. A particularly promising area of investigation, given the known anti-cancer activity of Gomisin K1 against HeLa cells, would be its combination with agents like TRAIL.[3] Subsequent mechanistic studies should focus on its effects on cell cycle regulation, apoptosis, and key signaling pathways to unlock its full therapeutic potential in combination regimens.

References

• 1. Gomisin A enhances the antitumor effect of paclitaxel by suppressing oxidative stress in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gomisin N enhances TRAIL-induced apoptosis via reactive oxygen species-mediated up-regulation of death receptors 4 and 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Gomisin K1

For researchers, scientists, and drug development professionals, the proper handling and disposal of investigational compounds like Gomisin K1 is a critical component of laboratory safety and regulatory compliance. Given its classification as a lignan (B3055560) with anti-cancer properties, Gomisin K1 should be handled as a potentially cytotoxic agent. This guide provides a comprehensive operational plan for its safe disposal.

Quantitative Data Summary

The following table summarizes the known chemical and physical properties of Gomisin K1. Due to the limited availability of a specific Safety Data Sheet (SDS), some data points are not available.

Property	Value	Reference
Molecular Formula	C₂₃H₃₀O₆	[1][2]
Molecular Weight	402.48 g/mol	[1]
Appearance	Powder	[3]
CAS Number	75629-20-8	[1][2][3]
Purity	≥97.0%	[3]
Solubility	Data not available
Melting Point	Data not available
Boiling Point	Data not available
Flash Point	Data not available

Experimental Protocols: Disposal of Gomisin K1

The following step-by-step procedure is based on general guidelines for the disposal of cytotoxic and research-grade chemical waste. It is imperative to consult your institution's specific safety protocols and waste management program.

1. Personal Protective Equipment (PPE):

• Wear a standard laboratory coat, safety goggles, and appropriate chemical-resistant gloves.

• For handling larger quantities or when generating aerosols, a respirator may be necessary.

2. Waste Segregation and Containment:

• Solid Waste:

  • All solid waste contaminated with Gomisin K1, including unused powder, contaminated personal protective equipment (gloves, wipes), and labware (e.g., weigh boats, pipette tips), must be disposed of in a designated, clearly labeled, leak-proof hazardous waste container.

  • These containers are often color-coded (e.g., yellow with a purple lid or red) to indicate cytotoxic contents.

• Liquid Waste:

  • Solutions containing Gomisin K1 should be collected in a sealed, leak-proof, and clearly labeled hazardous waste container. Do not dispose of Gomisin K1 solutions down the drain.

• Sharps Waste:

  • Any sharps, such as needles or glass vials, contaminated with Gomisin K1 must be placed in a designated, puncture-resistant sharps container for cytotoxic waste.

3. Decontamination:

• Decontaminate all surfaces and equipment that have come into contact with Gomisin K1. Use a suitable solvent or a laboratory-grade detergent, followed by a thorough rinse.

• All materials used for decontamination (e.g., wipes, absorbent pads) must be disposed of as solid cytotoxic waste.

4. Final Disposal:

• All contained Gomisin K1 waste must be disposed of through your institution's approved hazardous waste management vendor.

• The primary method for the final disposal of cytotoxic waste is typically high-temperature incineration.

Logical Workflow for Gomisin K1 Disposal

The following diagram illustrates the decision-making and operational flow for the proper disposal of Gomisin K1 waste.

References

• 1. danielshealth.ca [danielshealth.ca]
• 2. kingstonhsc.ca [kingstonhsc.ca]
• 3. sharpsmart.co.uk [sharpsmart.co.uk]

Personal protective equipment for handling Gomisin K1

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Gomisin K1. Given that Gomisin K1 is a bioactive lignan (B3055560) with anti-cancer properties, it should be handled with caution as a potent compound, even in the absence of a comprehensive Safety Data Sheet (SDS). The following procedures are based on best practices for handling potent, cytotoxic, and antineoplastic agents to ensure a safe laboratory environment.

I. Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are critical to minimize exposure. The required level of PPE depends on the specific handling procedure.[1][2]

Activity	Gloves	Gown	Respiratory Protection	Eye/Face Protection
Receiving/Storage	Single pair, chemical-resistant (nitrile)	Lab coat	Not required unless leakage is suspected	Safety glasses
Preparation/Compounding (Weighing, Dissolving)	Double pair, chemical-resistant (nitrile)	Disposable, impermeable, long-sleeved with tight cuffs	NIOSH-certified respirator (e.g., N95) within a ventilated enclosure	Goggles and face shield
Administration (In vitro/In vivo)	Double pair, chemical-resistant (nitrile)	Disposable, impermeable, long-sleeved with tight cuffs	Surgical mask (face shield recommended)	Goggles or face shield
Waste Disposal	Double pair, chemical-resistant (nitrile)	Disposable, impermeable, long-sleeved with tight cuffs	NIOSH-certified respirator if aerosolization is possible	Goggles or face shield
Spill Cleanup	Double pair, heavy-duty, chemical-resistant (nitrile)	Disposable, impermeable, long-sleeved with tight cuffs	NIOSH-certified respirator (e.g., N95 or higher)	Goggles and face shield

Note: All disposable PPE should be removed in a manner that avoids contamination of the user and the surrounding environment and disposed of as cytotoxic waste.

II. Operational Plan: Step-by-Step Guidance

A. Receiving and Storage

• Inspect: Upon receipt, visually inspect the shipping container for any signs of damage or leakage.

• Don PPE: Wear a single pair of chemical-resistant gloves and a lab coat.

• Transport: Transport the agent in a sealed, leak-proof secondary container to the designated storage area.

• Storage: Store Gomisin K1 in a clearly labeled, sealed container in a cool, dry, and well-ventilated area, away from incompatible materials. Access to the storage area should be restricted.

B. Preparation and Compounding

• Work Area Preparation: All handling of powdered Gomisin K1 should be conducted within a certified chemical fume hood, biological safety cabinet, or a ventilated laminar flow enclosure to prevent inhalation of airborne particles.[3] The work surface should be covered with a disposable, plastic-backed absorbent pad.[1]

• Don PPE: Wear double pairs of chemotherapy-tested gloves, an impermeable gown, a NIOSH-certified respirator, and a face shield.[1]

• Weighing: Use a dedicated, calibrated balance within the ventilated enclosure. Handle the powder carefully to minimize dust generation.

• Dissolving: Add solvent to the powdered Gomisin K1 slowly and carefully to avoid splashing.

• Labeling: Clearly label all preparations with the compound's name, concentration, date of preparation, and appropriate hazard warnings.

C. Administration

• Don PPE: Wear double pairs of chemical-resistant gloves, an impermeable gown, and a face shield.

• System Integrity: Ensure all connections in the administration apparatus (e.g., for cell culture or animal studies) are secure to prevent leakage.

• Priming: If applicable, prime tubing with a non-drug solution. If priming with the drug solution is necessary, do so into a sterile, contained receptacle.

III. Disposal Plan

Proper disposal of Gomisin K1 and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Waste Segregation: All materials that have come into contact with Gomisin K1, including unused compound, solutions, contaminated PPE, absorbent pads, and labware, must be segregated as cytotoxic or hazardous chemical waste.

• Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers designated for cytotoxic waste.

• Decontamination: Decontaminate non-disposable equipment and work surfaces with an appropriate deactivating agent, followed by a neutral detergent and water. The cleaning materials should also be disposed of as cytotoxic waste.

• Disposal Route: Follow your institution's and local regulations for the disposal of cytotoxic or hazardous chemical waste. This typically involves incineration at high temperatures by a licensed waste management contractor.

IV. Experimental Workflow for Handling Gomisin K1

Caption: Workflow for the safe handling of Gomisin K1 from receipt to disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. pogo.ca [pogo.ca]
• 3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]